5-Bromo-1,3-dimethyl-1H-indole

• CAS: 10075-49-7

Core Science & Biosynthesis

physical and chemical properties of 5-Bromo-1,3-dimethyl-1H-indole

An In-Depth Technical Guide to the Physicochemical and Reactive Properties of 5-Bromo-1,3-dimethyl-1H-indole

Introduction: The Strategic Role of a Versatile Building Block

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in natural products and its ability to interact with a wide array of biological targets.[1][2] The strategic functionalization of this core structure is a fundamental aspect of modern drug discovery. The introduction of a bromine atom, specifically at the 5-position, imparts a unique combination of electronic properties and provides a versatile synthetic handle for further molecular elaboration.[1][3]

This technical guide is designed for researchers, scientists, and drug development professionals, offering a deep dive into the properties of 5-Bromo-1,3-dimethyl-1H-indole. This specific derivative, featuring methylation at both the N1 and C3 positions, serves as a crucial building block. While the C3-methylation blocks the most common site for electrophilic attack, the N1-methylation removes the acidic proton, altering solubility and hydrogen bonding capabilities. The C5-bromo substituent remains the primary locus of reactivity, making this compound an ideal substrate for constructing complex molecular architectures through cross-coupling chemistry.

PART 1: Core Physicochemical Characteristics

5-Bromo-1,3-dimethyl-1H-indole is a synthetic heterocyclic compound valued for its stability and utility in organic synthesis.[4][5] Its physical state is typically a solid at room temperature, consistent with related substituted indoles.[6][7]

Data Summary: Key Properties and Identifiers

The following table summarizes the essential physicochemical and identifying information for 5-Bromo-1,3-dimethyl-1H-indole.

Property	Value	Reference
IUPAC Name	5-bromo-1,3-dimethyl-1H-indole	[4]
CAS Number	10075-49-7	[4][5]
Molecular Formula	C₁₀H₁₀BrN	[4][5]
Molecular Weight	224.10 g/mol	[4][5]
Appearance	Solid (predicted)	N/A
Melting Point	Data not available. (Analog: 5-Bromo-3-methyl-1H-indole, 73-75 °C)	[6]
Solubility	Soluble in common organic solvents (e.g., CH₂Cl₂, THF, Ethyl Acetate)	[8]
Purity (Commercial)	≥97-98%	[4][5]

PART 2: Spectroscopic Signature for Structural Verification

Accurate structural elucidation is paramount in synthesis. The following sections detail the expected spectroscopic characteristics of 5-Bromo-1,3-dimethyl-1H-indole, based on established principles and data from closely related analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for confirming the structure of this molecule. The predicted spectra are based on data for 5-bromo-3-methyl-1H-indole.[6]

• ¹H NMR: The proton NMR spectrum is expected to be highly informative.

  • Aromatic Region (7.0-8.0 ppm): Three distinct signals are predicted. The proton at C4 would appear as a doublet, coupled to the C6 proton. The C6 proton would be a doublet of doublets, coupled to both C4 and C7. The C7 proton would appear as a doublet. The C2 proton, lacking adjacent proton coupling partners, will present as a sharp singlet.

  • Methyl Region (2.0-4.0 ppm): Two sharp singlets are expected, each integrating to 3 protons. One corresponds to the C3-methyl group (anticipated around 2.3 ppm), and the other, typically further downfield, corresponds to the N1-methyl group. The downfield shift of the N-methyl is due to its direct attachment to the electronegative nitrogen atom.

• ¹³C NMR: The carbon spectrum will confirm the presence of 10 distinct carbon environments.

  • Aromatic Carbons (110-140 ppm): Eight signals are expected in this region, corresponding to the eight carbons of the bicyclic indole core. The carbon atom bearing the bromine (C5) will have a characteristic chemical shift.

  • Methyl Carbons (10-35 ppm): Two signals are expected for the C3-methyl and N1-methyl groups.

Mass Spectrometry (MS)

Mass spectrometry provides definitive confirmation of the molecular weight and elemental composition. For 5-Bromo-1,3-dimethyl-1H-indole, the key diagnostic feature is the isotopic signature of bromine. The analysis will reveal two major peaks in the molecular ion region:

• M+ peak: Corresponding to the molecule containing the ⁷⁹Br isotope.

• M+2 peak: Corresponding to the molecule containing the ⁸¹Br isotope. These two peaks will be of nearly equal intensity (approximately 1:1 ratio), which is a hallmark confirmation of the presence of a single bromine atom in the molecule.

PART 3: Synthesis and Chemical Reactivity

Proposed Synthetic Workflow

A logical and efficient synthesis of 5-Bromo-1,3-dimethyl-1H-indole starts from the commercially available 5-bromo-3-methyl-1H-indole. The key transformation is the selective methylation of the indole nitrogen.

Caption: Proposed two-step synthesis of 5-Bromo-1,3-dimethyl-1H-indole via N-methylation.

Experimental Protocol: N-Methylation of 5-Bromo-3-methyl-1H-indole

This protocol is a representative procedure based on standard indole alkylation methodologies and should be adapted and optimized.

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 5-bromo-3-methyl-1H-indole (1.0 eq).

• Solvation: Dissolve the starting material in anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the indole nitrogen to form the corresponding sodium indolide salt. The evolution of hydrogen gas is observed.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Alkylation: Cool the reaction mixture back to 0 °C. Add methyl iodide (CH₃I, 1.5 eq) dropwise via syringe.

  • Causality: The highly nucleophilic indolide anion attacks the electrophilic methyl iodide in an Sₙ2 reaction to form the C-N bond.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure 5-Bromo-1,3-dimethyl-1H-indole.

Reactivity Profile: A Hub for Molecular Diversity

The primary utility of this compound lies in the reactivity of the C5-bromo substituent, which is an ideal handle for palladium-catalyzed cross-coupling reactions.

• Suzuki-Miyaura Coupling (C-C Bond Formation): This reaction is a powerful method to introduce new aryl or vinyl groups at the 5-position, creating biaryl structures common in pharmaceuticals.[3]

• Buchwald-Hartwig Amination (C-N Bond Formation): This allows for the synthesis of 5-aminoindole derivatives, which are important pharmacophores.[3]

• Sonogashira Coupling (C-C Bond Formation): Enables the introduction of alkyne functionalities.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

PART 4: Applications in Drug Discovery and Materials Science

5-Bromoindole derivatives are foundational in the synthesis of novel therapeutic agents. The 5-bromo substituent has been incorporated into molecules targeting a range of diseases.

• Anticancer Agents: Many potent enzyme inhibitors, such as those targeting Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, feature the 5-bromoindole scaffold.[1][2][9] The bromine atom can occupy key hydrophobic pockets in the enzyme's active site, enhancing binding affinity.

• Antiviral Compounds: Indole derivatives are explored as inhibitors of viral enzymes, including HIV reverse transcriptase.[1]

• Neuroprotective Agents: The indole core is present in compounds designed to modulate pathways involved in neurodegeneration, such as the Nrf2-ARE pathway.[1]

5-Bromo-1,3-dimethyl-1H-indole serves as an invaluable starting material for creating libraries of diverse compounds for high-throughput screening, accelerating the discovery of new lead molecules in these and other therapeutic areas.[3]

PART 5: Safety and Handling

As with all halogenated aromatic compounds, 5-Bromo-1,3-dimethyl-1H-indole should be handled with appropriate care.

• General Hazards: Assumed to be an irritant to the skin, eyes, and respiratory system.[10][11]

• Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant gloves, and a lab coat. Work in a well-ventilated fume hood.

• Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[7]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[7]

Disclaimer: This guide provides a summary of expected properties and procedures. Users must consult a current Safety Data Sheet (SDS) from their chemical supplier for complete and specific safety information before handling this compound.

References

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An In-Depth Technical Guide to 5-Bromo-1,3-dimethyl-1H-indole for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-Bromo-1,3-dimethyl-1H-indole, a key building block in synthetic and medicinal chemistry. This document delves into its fundamental properties, synthesis, spectroscopic characterization, and applications, with a focus on providing practical insights for researchers, scientists, and professionals in the field of drug development.

Core Compound Identification

Property	Value	Reference
CAS Number	10075-49-7	[1]
Molecular Formula	C₁₀H₁₀BrN	[1]
Molecular Weight	224.10 g/mol	[1]

Introduction: The Significance of the Brominated Indole Scaffold

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core structure of numerous natural products and synthetic drugs. The strategic introduction of a bromine atom, particularly at the 5-position, provides a versatile handle for a wide array of chemical transformations. This functionalization is pivotal for the synthesis of complex molecular architectures with tailored biological activities. 5-Bromo-1,3-dimethyl-1H-indole, with its methylated nitrogen and C3 position, offers distinct steric and electronic properties compared to its unmethylated counterpart, influencing its reactivity and the biological profiles of its derivatives.

Synthesis and Purification

Conceptual Synthesis Workflow

Caption: Conceptual workflow for the synthesis of 5-Bromo-1,3-dimethyl-1H-indole.

General Experimental Protocol for N-Methylation of a Bromoindole (Adapted)

A general procedure for the N-alkylation of a bromo-substituted indole involves the use of a suitable alkylating agent in the presence of a base. For instance, the synthesis of 5-bromo-1-ethyl-1H-indazole, a related heterocyclic compound, was achieved by reacting 5-bromo-1H-indazole with ethyl bromide in anhydrous DMF with cesium carbonate as the base. A similar strategy could be adapted for the N-methylation of 5-bromoindole as the initial step.

Step-by-Step N-Methylation:

• To a solution of 5-bromo-1H-indole in an anhydrous aprotic solvent (e.g., DMF or THF), add a suitable base (e.g., sodium hydride or cesium carbonate) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at room temperature for a designated period to ensure complete deprotonation.

• Add methyl iodide dropwise to the reaction mixture.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 5-bromo-1-methyl-1H-indole.

The subsequent C3-methylation would require a strong base to deprotonate the C3 position, followed by the addition of methyl iodide.

Spectroscopic Characterization

Accurate structural elucidation is paramount in synthetic chemistry. While a complete, dedicated set of spectra for 5-Bromo-1,3-dimethyl-1H-indole was not found, data from closely related analogs can provide valuable guidance for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the two methyl groups. Based on the data for 5-Bromo-3-methyl-1H-indole, the aromatic protons will appear as multiplets or doublets in the range of δ 7.0-8.0 ppm.[2] The N-methyl and C3-methyl groups will likely appear as singlets, with the N-methyl proton signal typically downfield compared to the C3-methyl signal.

¹³C NMR: The carbon NMR spectrum will provide information on all ten carbon atoms in the molecule. The chemical shifts for the aromatic carbons will be in the range of δ 110-140 ppm.[2] The signals for the N-methyl and C3-methyl carbons will be in the aliphatic region. The presence of the bromine atom will influence the chemical shifts of the adjacent carbons.

Mass Spectrometry (MS)

The mass spectrum of 5-Bromo-1,3-dimethyl-1H-indole will exhibit a characteristic isotopic pattern for the molecular ion peak due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio). The fragmentation pattern will likely involve the loss of a methyl group or other characteristic fragments of the indole core.

Reactivity and Applications in Drug Discovery

The bromine atom at the C5 position of 5-Bromo-1,3-dimethyl-1H-indole makes it an excellent substrate for various palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern drug discovery.[3]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. 5-Bromo-1,3-dimethyl-1H-indole can be coupled with a wide range of aryl and heteroaryl boronic acids to generate diverse libraries of 5-substituted indole derivatives. These derivatives are of significant interest due to the prevalence of the biaryl indole motif in biologically active molecules.[3]

Generalized Suzuki-Miyaura Protocol:

Caption: General workflow for the Suzuki-Miyaura coupling of 5-Bromo-1,3-dimethyl-1H-indole.

Experimental Details (Adapted from a similar reaction):

• In a reaction vessel, combine 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and a base such as potassium carbonate or cesium carbonate (2.0-3.0 equiv.).

• Add a palladium catalyst, for instance, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05-0.10 equiv.).

• Add a suitable solvent system (e.g., a mixture of dimethoxyethane and water or toluene and water).

• Degas the reaction mixture and heat it under an inert atmosphere until the starting material is consumed (monitored by TLC or LC-MS).

• After cooling to room temperature, perform an aqueous work-up.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

• Purify the residue by column chromatography to obtain the desired 5-aryl-1,3-dimethyl-1H-indole.

Heck Reaction

The Heck reaction allows for the formation of C-C bonds between the bromoindole and an alkene. This reaction is valuable for introducing vinyl groups or more complex side chains at the 5-position of the indole ring.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of C-N bonds.[4] This reaction enables the coupling of 5-Bromo-1,3-dimethyl-1H-indole with a variety of primary and secondary amines, providing access to a wide range of 5-aminoindole derivatives. These derivatives are important pharmacophores in many biologically active compounds.[5]

Biological Relevance of Bromoindole Derivatives

Derivatives of 5-bromoindole have shown a broad spectrum of biological activities, making them attractive targets for drug discovery programs. These activities include anticancer, antimicrobial, and antiviral properties.[6] The introduction of different substituents at the 5-position through the cross-coupling reactions described above allows for the fine-tuning of the pharmacological profile of the resulting molecules. The 1,3-dimethyl substitution pattern can influence the binding of these derivatives to their biological targets and affect their metabolic stability.

Safety and Handling

As with all chemical reagents, 5-Bromo-1,3-dimethyl-1H-indole should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

5-Bromo-1,3-dimethyl-1H-indole is a valuable and versatile building block for the synthesis of complex molecules with potential therapeutic applications. Its utility in palladium-catalyzed cross-coupling reactions provides a robust platform for the generation of diverse chemical libraries for drug discovery. This guide has provided a comprehensive overview of its properties, synthesis, characterization, and applications to aid researchers in their scientific endeavors.

References

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solubility and stability of 5-Bromo-1,3-dimethyl-1H-indole in different solvents

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Solubility and Stability of 5-Bromo-1,3-dimethyl-1H-indole

Introduction

5-Bromo-1,3-dimethyl-1H-indole is a substituted indole derivative with potential applications in medicinal chemistry and materials science. The indole scaffold is a privileged structure in drug discovery, and its derivatives have shown a wide range of biological activities.[1][2] The bromine atom at the 5-position serves as a useful synthetic handle for further molecular elaboration through cross-coupling reactions, while the methyl groups at the 1 and 3-positions can influence the compound's metabolic stability and receptor interactions.[1][3]

A thorough understanding of the solubility and stability of 5-Bromo-1,3-dimethyl-1H-indole is paramount for its successful application in any research or development setting. Solubility is a critical determinant of a compound's bioavailability and suitability for various in vitro and in vivo assays. Stability, on the other hand, dictates the compound's shelf-life, storage conditions, and potential degradation pathways, which is crucial for ensuring the reliability and reproducibility of experimental results.[4]

This technical guide provides a comprehensive overview of the anticipated solubility and stability profile of 5-Bromo-1,3-dimethyl-1H-indole based on the principles of physical organic chemistry and data from related indole derivatives. Furthermore, it offers detailed, field-proven protocols for the experimental determination of these critical physicochemical properties.

Physicochemical Properties of 5-Bromo-1,3-dimethyl-1H-indole

Property	Value	Source
Molecular Formula	C₁₀H₁₀BrN	[5]
Molecular Weight	224.1 g/mol	[5]
CAS Number	10075-49-7	[5]
Appearance	Expected to be a solid at room temperature	General knowledge of similar compounds

Anticipated Solubility Profile

The solubility of an organic compound is governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[6] The structure of 5-Bromo-1,3-dimethyl-1H-indole—a substituted aromatic heterocycle—suggests it will be largely nonpolar. The presence of the bromine atom and the dimethylated indole core contributes to its lipophilicity.[7] While the indole nitrogen can participate in hydrogen bonding, the N-methylation prevents it from acting as a hydrogen bond donor, which will decrease its solubility in protic solvents like water compared to N-unsubstituted indoles.[8]

Based on these structural features and solubility data for related compounds like 5-bromoindole and other substituted indoles, the following qualitative solubility profile is anticipated.[9][10][11]

Solvent	Solvent Type	Predicted Solubility	Rationale
Water	Highly Polar Protic	Insoluble to Very Sparingly Soluble	The molecule is largely nonpolar and lacks a hydrogen bond-donating group.[10]
Methanol, Ethanol	Polar Protic	Sparingly Soluble to Soluble	The alkyl groups of the alcohols can interact with the nonpolar parts of the molecule, while the hydroxyl group can interact with the indole nitrogen's lone pair.[8]
Dichloromethane (DCM)	Nonpolar	Soluble to Freely Soluble	"Like dissolves like"; both are nonpolar.
Chloroform	Nonpolar	Soluble to Freely Soluble	Similar polarity to the compound.[10]
Ethyl Acetate	Polar Aprotic	Soluble	Good balance of polarity to dissolve the compound.[10]
Acetone	Polar Aprotic	Soluble	The ketone can act as a hydrogen bond acceptor.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Freely Soluble	A powerful, highly polar aprotic solvent capable of dissolving a wide range of organic molecules.[9]
N,N-Dimethylformamide (DMF)	Polar Aprotic	Freely Soluble	Another highly effective polar aprotic solvent.
Hexanes, Heptane	Nonpolar	Sparingly Soluble to Insoluble	While nonpolar, the aromaticity of the indole may limit solubility in purely aliphatic hydrocarbons.
Toluene, Benzene	Nonpolar (Aromatic)	Soluble	The aromatic nature of the solvent will favorably interact with the indole ring system.[10]

Experimental Determination of Solubility

The thermodynamic solubility of 5-Bromo-1,3-dimethyl-1H-indole can be reliably determined using the shake-flask method, which is considered the gold standard for solubility measurements.[9]

Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

• Preparation:

  • Add an excess amount of solid 5-Bromo-1,3-dimethyl-1H-indole to a series of vials, each containing a known volume of the desired solvent. The excess solid is crucial to ensure that a saturated solution is achieved.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a shaker or on a rotator in a temperature-controlled environment (e.g., 25 °C) to allow for continuous agitation.

  • Equilibrate for a sufficient period, typically 24 to 48 hours, to ensure that the dissolution has reached equilibrium.[9]

• Sample Processing:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Centrifuge the vials at a high speed to pellet any remaining undissolved solid.

• Sample Analysis:

  • Carefully withdraw a known volume of the supernatant from each vial, being cautious not to disturb the solid pellet.

  • Dilute the supernatant with a suitable solvent to a concentration that falls within the linear range of a pre-validated analytical method (e.g., HPLC-UV or UV-Vis spectroscopy).

  • Quantify the concentration of 5-Bromo-1,3-dimethyl-1H-indole in the diluted samples against a standard curve.

• Calculation:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the equilibrium solubility of the compound in that solvent at the specified temperature.

Caption: Workflow for equilibrium solubility determination.

Anticipated Stability Profile and Degradation Pathways

The stability of indole derivatives can be influenced by factors such as pH, light, oxygen, and temperature.[4][12] The N-methylation in 5-Bromo-1,3-dimethyl-1H-indole is expected to confer some stability by protecting the nitrogen from certain reactions. However, the electron-rich indole ring is susceptible to oxidation. The bromine substituent may also influence the electronic properties and reactivity of the indole core.[13][14]

• Acidic Conditions: Indoles are generally stable in mild acidic conditions but can be susceptible to polymerization or degradation in strong acids.

• Basic Conditions: The compound is expected to be relatively stable under basic conditions, as there are no readily hydrolyzable groups like esters or amides directly attached to the indole ring in a susceptible position.

• Oxidative Conditions: The indole ring is prone to oxidation, which could lead to the formation of various oxidized products. This is often a primary degradation pathway for indoles.[7]

• Photolytic Conditions: Exposure to UV light can induce photochemical reactions in aromatic systems, potentially leading to degradation. Photostability testing is crucial.[15]

• Thermal Conditions: The compound is expected to be stable at ambient temperatures, but thermal stress testing at elevated temperatures is necessary to determine its thermal lability.[15]

Experimental Determination of Stability (Forced Degradation Studies)

Forced degradation, or stress testing, is essential for identifying potential degradation products and establishing the intrinsic stability of a compound.[15][16] These studies involve subjecting the compound to conditions more severe than those it would typically encounter during storage and use.[4]

Protocol: Forced Degradation (Stress Testing)

• Stock Solution Preparation:

  • Prepare a stock solution of 5-Bromo-1,3-dimethyl-1H-indole in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).[4]

• Application of Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of an acid solution (e.g., 0.1 M HCl). Incubate at an elevated temperature (e.g., 60 °C) for a defined period (e.g., 24 hours).[4][15]

  • Basic Hydrolysis: Mix the stock solution with an equal volume of a basic solution (e.g., 0.1 M NaOH). Incubate under the same temperature and time conditions as the acidic hydrolysis.[4][15]

  • Oxidative Degradation: Mix the stock solution with an equal volume of an oxidizing agent (e.g., 3% H₂O₂). Keep at room temperature for a defined period, monitoring the reaction periodically.[4]

  • Thermal Degradation: Store the solid compound and a solution of the compound in a temperature-controlled oven at an elevated temperature (e.g., 70 °C) for a set duration.[15]

  • Photolytic Degradation: Expose the solid compound and a solution of the compound to a controlled source of UV and visible light, as specified in ICH guideline Q1B (a minimum of 1.2 million lux hours and 200-watt hours per square meter).[15] A control sample should be kept in the dark under the same temperature conditions.

• Sample Analysis:

  • At appropriate time points, withdraw samples from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples, including a time-zero control, using a stability-indicating HPLC method. This method should be capable of separating the parent compound from all potential degradation products.

• Data Interpretation:

  • Calculate the percentage of the parent compound remaining under each stress condition.

  • Identify and, if necessary, characterize the major degradation products.

  • This information helps to establish the degradation pathways and the intrinsic stability of the molecule.

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Foundational Principles: The Role of NMR in Structural Elucidation

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 5-Bromo-1,3-dimethyl-1H-indole

This guide provides a detailed analysis of the Nuclear Magnetic Resonance (NMR) spectral data for 5-Bromo-1,3-dimethyl-1H-indole, a key heterocyclic scaffold relevant in medicinal chemistry and materials science. As structural elucidation is the bedrock of drug development and chemical research, a comprehensive understanding of a molecule's NMR signature is paramount. This document moves beyond a simple data report to offer an in-depth interpretation grounded in first principles and comparative data from analogous structures, designed for researchers and professionals who require a deep and practical understanding of this compound's spectral characteristics.

Nuclear Magnetic Resonance spectroscopy remains the most powerful and definitive technique for determining the structure of organic molecules in solution. For a substituted indole like 5-Bromo-1,3-dimethyl-1H-indole, ¹H NMR provides precise information on the electronic environment and connectivity of protons, while ¹³C NMR reveals the carbon framework. The strategic placement of a bromine atom and two methyl groups creates a distinct and informative spectral fingerprint, which we will dissect in detail. The analysis that follows is based on established principles of chemical shifts, spin-spin coupling, and substituent effects, cross-referenced with available literature data for similar indole derivatives.

Experimental Protocol: Acquiring High-Fidelity NMR Data

To ensure the reproducibility and accuracy of NMR data, a standardized experimental approach is crucial. The data presented and analyzed in this guide is predicated on the following high-resolution NMR acquisition protocol.

Step-by-Step Methodology

• Sample Preparation: A sample of 5-10 mg of 5-Bromo-1,3-dimethyl-1H-indole is dissolved in approximately 0.6 mL of a deuterated solvent, typically Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆). CDCl₃ is often preferred for its relative inertness and minimal overlapping signals. A trace amount of Tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup: The experiment is conducted on a high-field NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher to achieve optimal signal dispersion.

• ¹H NMR Acquisition:

  • A standard single-pulse experiment is performed.

  • Key parameters include a 90° pulse width, a relaxation delay of 1-2 seconds, and the acquisition of 16 to 32 scans to ensure a high signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • A proton-decoupled experiment (e.g., zgpg30) is utilized to produce a spectrum with singlets for each unique carbon, simplifying interpretation.

  • A larger number of scans (typically 1024 or more) is required due to the low natural abundance of the ¹³C isotope.

• Data Processing: The resulting Free Induction Decay (FID) is processed using an appropriate software package. This involves Fourier transformation, phase correction, baseline correction, and referencing the spectra to the TMS signal.

Diagram: Standard NMR Data Acquisition Workflow

Caption: General workflow for NMR sample preparation, data acquisition, and analysis.

Results: ¹H and ¹³C NMR Spectral Data

The following tables summarize the anticipated spectral data for 5-Bromo-1,3-dimethyl-1H-indole. These assignments are derived from analysis of the substituent effects on the indole scaffold, by referencing spectral data for closely related compounds such as 5-bromo-3-methyl-1H-indole and other methylindoles.[1][2]

Diagram: Structure of 5-Bromo-1,3-dimethyl-1H-indole

Caption: Numbering scheme for 5-Bromo-1,3-dimethyl-1H-indole.

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~7.75	d	~1.9	H-4
~7.20	dd	~8.7, 1.9	H-6
~7.15	d	~8.7	H-7
~6.90	s	-	H-2
~3.75	s	-	N-CH₃
~2.30	s	-	C3-CH₃

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~135.5	C-7a
~130.0	C-3a
~128.5	C-2
~124.5	C-4
~123.0	C-6
~112.5	C-5
~111.0	C-3
~110.0	C-7
~33.0	N-CH₃
~10.0	C3-CH₃

In-Depth Spectral Analysis and Interpretation

¹H NMR Spectrum Analysis

The proton spectrum provides a wealth of information through chemical shifts and coupling patterns.

• Aromatic Region (δ 7.0-8.0 ppm): The benzene portion of the indole ring gives rise to three distinct signals.

  • H-4 (δ ~7.75, d): This proton is deshielded due to its proximity to the electron-withdrawing bromine atom at C-5. It appears as a doublet due to ortho-coupling with H-6 being too small to resolve (meta-coupling, ⁴J), and its primary coupling is a small meta-coupling to H-6. A more accurate description is a narrow doublet.

  • H-6 (δ ~7.20, dd): This proton is coupled to both H-7 (ortho-coupling, ³J ≈ 8.7 Hz) and H-4 (meta-coupling, ⁴J ≈ 1.9 Hz), resulting in a doublet of doublets.[1]

  • H-7 (δ ~7.15, d): This proton appears as a doublet due to its ortho-coupling with H-6 (³J ≈ 8.7 Hz).

• Pyrrole Ring Proton (δ ~6.90, s):

  • H-2 (δ ~6.90, s): The proton at the C-2 position is typically a singlet in 3-substituted indoles. The N-methylation slightly shields this proton compared to an N-H indole. Its singlet nature confirms the substitution at C-3.

• Aliphatic Region (δ 2.0-4.0 ppm):

  • N-CH₃ (δ ~3.75, s): The N-methyl group gives a characteristic singlet in the downfield aliphatic region due to the direct attachment to the electronegative nitrogen atom.

  • C3-CH₃ (δ ~2.30, s): The methyl group at C-3 also appears as a sharp singlet, but at a more upfield position compared to the N-methyl group.[1]

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C spectrum is expected to show 10 distinct signals, corresponding to the 10 unique carbon atoms in the molecule.

• Quaternary Carbons:

  • C-7a and C-3a (δ ~135.5, ~130.0): These are the two bridgehead carbons connecting the pyrrole and benzene rings. Their chemical shifts are in the typical range for aromatic carbons.[2]

  • C-5 (δ ~112.5): The carbon directly bonded to bromine (C-Br) is significantly shielded and appears at a lower chemical shift than other aromatic carbons, a characteristic effect of halogen substitution.[3]

  • C-3 (δ ~111.0): The presence of the methyl group at C-3 shifts this carbon's resonance.

• Aromatic CH Carbons:

  • C-2, C-4, C-6, C-7 (δ ~128.5, ~124.5, ~123.0, ~110.0): These signals correspond to the protonated carbons of the indole ring. Their specific assignments can be definitively confirmed with 2D NMR experiments like HSQC. The C-7 carbon is typically the most upfield of the benzenoid carbons.

• Aliphatic Carbons:

  • N-CH₃ (δ ~33.0): The N-methyl carbon signal is found in the typical range for N-alkyl groups.

  • C3-CH₃ (δ ~10.0): The C-3 methyl carbon is highly shielded and appears far upfield, consistent with an alkyl substituent on an aromatic ring.[1]

Conclusion

The comprehensive analysis of the ¹H and ¹³C NMR spectra of 5-Bromo-1,3-dimethyl-1H-indole provides an unambiguous blueprint for its structural verification. The distinct chemical shifts, multiplicities, and coupling constants observed for the aromatic and aliphatic protons, combined with the characteristic signals of the ten unique carbon atoms, form a cohesive and self-validating dataset. This guide serves as an authoritative reference for researchers, enabling confident identification and characterization of this important molecular scaffold in complex research and development settings.

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The Pharmacological Potential of 5-Bromo-1,3-dimethyl-1H-indole Derivatives: A Technical Guide for Drug Discovery

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, serving as a privileged scaffold in a multitude of clinically significant therapeutic agents. The strategic introduction of a bromine atom at the 5-position of this bicyclic heterocycle has been repeatedly shown to modulate and often enhance the molecule's pharmacological profile. This technical guide provides a comprehensive exploration of the potential biological activities of 5-Bromo-1,3-dimethyl-1H-indole derivatives. While direct biological data on this specific scaffold is emerging, this document synthesizes findings from closely related 5-bromoindole analogues to project the therapeutic promise of this subclass. We will delve into the rationale behind their synthesis, their potent anticancer, antimicrobial, and anti-inflammatory activities, and the mechanistic pathways they are proposed to modulate. This guide is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a forward-looking perspective on this promising class of compounds.

The Indole Scaffold: A Privileged Structure in Drug Design

The indole ring system is a ubiquitous feature in both natural products and synthetic pharmaceuticals, prized for its ability to mimic the structure of tryptophan and interact with a wide range of biological targets. The introduction of a halogen, particularly a bromine atom at the C-5 position, significantly alters the electronic and lipophilic properties of the indole ring. This modification can enhance binding affinity to target proteins, improve metabolic stability, and increase cell membrane permeability, thereby amplifying the compound's therapeutic efficacy. This guide focuses on derivatives featuring a methyl group at the N-1 and C-3 positions, substitutions intended to further refine the molecule's steric and electronic profile for potentially improved target engagement and selectivity.

Synthesis of the 5-Bromo-1,3-dimethyl-1H-indole Core

The synthesis of 5-bromo-1,3-dimethyl-1H-indole can be approached through several established methodologies in heterocyclic chemistry. A common and reliable route involves the Fischer indole synthesis, which provides a versatile method for constructing the indole core from appropriately substituted phenylhydrazines and ketones.

An alternative strategy involves the direct bromination of a pre-formed 1,3-dimethyl-1H-indole. However, this approach requires careful control of reaction conditions to ensure regioselectivity and avoid over-bromination, which can lead to the formation of di- or poly-brominated side products.[1] Phase transfer catalysis has also been employed for the N-alkylation of 5-bromo-isatin, which can then be further manipulated to yield the desired indole structure.[2]

Below is a generalized workflow for the synthesis of the target scaffold, which can be adapted based on available starting materials and desired scale.

Caption: Generalized synthetic workflow for 5-Bromo-1,3-dimethyl-1H-indole.

Anticancer Activity: Targeting Oncogenic Pathways

5-Bromoindole derivatives have emerged as a promising class of anticancer agents, demonstrating significant efficacy against a variety of human cancer cell lines.[3] Their mechanisms of action are often multifaceted, involving the inhibition of critical enzymes and the disruption of cellular processes essential for tumor growth and survival.[3]

Mechanism of Action: EGFR Tyrosine Kinase Inhibition

A significant body of research has focused on the development of 5-bromoindole derivatives as inhibitors of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[3][4] EGFR is a key regulator of cell proliferation, and its aberrant activation is a hallmark of many cancers.[3] The inhibition of EGFR tyrosine kinase by these compounds leads to cell cycle arrest and the induction of apoptosis.[3][4] The N-1 and C-3 dimethyl substitutions on the indole core may enhance binding to the ATP-binding pocket of the kinase domain, potentially leading to increased potency and selectivity.

Caption: Inhibition of the EGFR signaling pathway by 5-bromoindole derivatives.

In Vitro Cytotoxic Activity

The cytotoxic potential of 5-bromoindole derivatives has been evaluated against a range of cancer cell lines. The following table summarizes the in vitro cytotoxic activity of selected 5-bromo-7-azaindolin-2-one derivatives, which share the 5-bromo-substituted heterocyclic core.[5]

Compound	HepG2 (IC50, µM)	A549 (IC50, µM)	Skov-3 (IC50, µM)
23p	2.357	2.871	3.012
Sunitinib (Control)	31.594	49.036	Not specified
Data extracted from reference[5]. Compound 23p is a (Z)-5-[(5-Bromo-2-oxo-1,2-dihydro-3H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]-2,4-dimethyl-N-[3-(4-(dimethylamino)piperidin-1-yl)propyl]-1H-pyrrole-3-carboxamide.

Experimental Protocol: MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability and proliferation.

Materials:

• Cancer cell lines (e.g., HepG2, A549, MCF-7)

• Culture medium (e.g., DMEM, RPMI-1640) with fetal bovine serum (FBS) and antibiotics

• 5-Bromo-1,3-dimethyl-1H-indole derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the indole derivatives and a vehicle control (DMSO). Incubate for 48-72 hours.[6]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of the solubilization solution to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Antimicrobial and Antifungal Activities

The indole scaffold is a key pharmacophore in the development of antimicrobial agents. Halogenation, particularly at the C-5 and C-6 positions, has been shown to enhance antifungal and antibacterial properties.[7]

Mechanism of Action

The antimicrobial action of indole derivatives often involves the disruption of microbial cell membranes, leading to leakage of intracellular contents and cell death.[7] Other proposed mechanisms include the inhibition of essential enzymes involved in microbial metabolism and interference with biofilm formation. For instance, some derivatives have been shown to act as potent inhibitors of E. coli MurB, an enzyme involved in peptidoglycan biosynthesis, and 14α-lanosterol demethylase, which is crucial for fungal cell membrane integrity.[8]

In Vitro Antimicrobial and Antifungal Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for selected indole derivatives against various microbial strains.

Compound Class	Organism	MIC (µg/mL)	Reference
6-bromoindolglyoxylamide	S. aureus	Intrinsic activity	[7]
6-bromoindolglyoxylamide	P. aeruginosa	Antibiotic enhancing	[7]
N-Substituted Indole-2-carboxylates	En. cloacae	0.004–0.03	[8]
N-Substituted Indole-2-carboxylates	T. viride	0.004–0.06	[8]

Experimental Protocol: Broth Microdilution for MIC Determination

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton for bacteria, RPMI for fungi)

• 5-Bromo-1,3-dimethyl-1H-indole derivatives

• 96-well microtiter plates

• Standardized microbial inoculum

Procedure:

• Serial Dilution: Serially dilute the 5-bromoindole derivative in the broth within a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity

Chronic inflammation is a key factor in the progression of many diseases.[9][10] Indole derivatives have demonstrated significant anti-inflammatory properties, suggesting their potential as therapeutic agents for inflammatory conditions.[11]

Mechanism of Action: Modulation of Inflammatory Pathways

The anti-inflammatory effects of plant-derived compounds, including those with indole scaffolds, are often attributed to their ability to modulate key inflammatory signaling pathways such as the nuclear factor-κB (NF-κB) pathway.[10] They can also reduce oxidative stress and inhibit the production of pro-inflammatory cytokines like TNF-α and various interleukins.[10][12] By inhibiting these pathways, 5-bromoindole derivatives can potentially reduce the inflammatory response.

Caption: A simplified diagram of the NF-κB inflammatory signaling pathway.

Conclusion and Future Directions

5-Bromoindole derivatives represent a versatile and highly promising class of compounds with a broad spectrum of biological activities.[3] Their demonstrated efficacy as anticancer, antimicrobial, and anti-inflammatory agents underscores their potential for the development of novel therapeutics. The introduction of the bromine atom at the 5-position often enhances the therapeutic potential of the indole scaffold.[3]

While this guide has extrapolated the potential of the 5-Bromo-1,3-dimethyl-1H-indole core from related analogues, it is imperative that future research focuses on the direct synthesis and biological evaluation of this specific derivative series. Structure-activity relationship (SAR) studies will be crucial to optimize their design and translate their promise into clinical applications. The exploration of their effects on other biological targets, such as viral polymerases or neuroinflammatory pathways, also presents exciting avenues for future investigation.

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• BenchChem. (2025). The Multifaceted Biological Activities of 5-Bromoindole and Its Derivatives: A Technical Guide for Researchers.
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electrophilic substitution reactions of 5-bromoindole compounds

An In-depth Technical Guide to the Electrophilic Substitution Reactions of 5-Bromoindole Compounds

Authored by: Gemini, Senior Application Scientist

Abstract

5-Bromoindole is a pivotal precursor in organic synthesis, particularly within the pharmaceutical and materials science sectors.[1] Its strategic bromine substitution on the indole scaffold provides a versatile handle for a myriad of chemical transformations, enabling the construction of complex molecular architectures.[1][2] This technical guide provides a comprehensive examination of the electrophilic substitution reactions of 5-bromoindole, detailing the core principles of regioselectivity, reaction mechanisms, and field-proven synthetic protocols. We will explore key transformations including Vilsmeier-Haack formylation, the Mannich reaction, and further halogenation, offering insights into the causality behind experimental choices. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this important heterocyclic building block.

The Electronic Landscape and Reactivity of the 5-Bromoindole Nucleus

The indole ring is an electron-rich aromatic system, making it highly susceptible to electrophilic aromatic substitution.[3][4] The fusion of a benzene ring to a pyrrole ring results in a 10 π-electron aromatic system.[3] Quantum chemical calculations and extensive experimental data confirm that the C3 position of the pyrrole moiety is the most nucleophilic and, therefore, the preferred site of electrophilic attack.[3][5][6]

This preference is rationalized by examining the stability of the cationic intermediate (Wheland intermediate or sigma complex) formed upon attack. Attack at C3 allows the positive charge to be delocalized over the nitrogen atom without disrupting the aromaticity of the fused benzene ring, resulting in a more stable intermediate compared to attack at C2.[3][7]

The introduction of a bromine atom at the C5 position modulates this inherent reactivity. The bromine substituent exerts two opposing electronic effects:

• Inductive Effect (-I): As an electronegative atom, bromine withdraws electron density from the benzene ring through the sigma bond, which deactivates the ring system to some extent.[8]

• Resonance Effect (+M): The lone pairs on the bromine atom can be delocalized into the aromatic π-system, increasing electron density, particularly at the positions ortho and para to the substituent (C4 and C6).

Despite the deactivating inductive effect, the pyrrole ring remains significantly more electron-rich than the substituted benzene ring.[9] Consequently, electrophilic attack will overwhelmingly continue to occur at the C3 position. The primary influence of the C5-bromo substituent is a slight modulation of the overall reaction rate and a secondary influence on the benzene ring's reactivity under conditions where the pyrrole ring is deactivated.

Caption: Regioselectivity of Electrophilic Attack on 5-Bromoindole.

Vilsmeier-Haack Formylation: Synthesis of 5-Bromo-1H-indole-3-carbaldehyde

The Vilsmeier-Haack reaction is a highly reliable and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[10][11] It utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), to introduce a formyl group (-CHO) onto the substrate.[12][13] For 5-bromoindole, this reaction proceeds with high regioselectivity at the C3 position.

Mechanism and Causality

The reaction begins with the activation of DMF by POCl₃ to form the electrophilic chloroiminium ion, the "Vilsmeier reagent". This species is a relatively mild electrophile, which is ideal for the reactive yet sensitive indole nucleus, preventing polymerization or side reactions that can occur with stronger electrophiles.[12] The electron-rich C3 position of 5-bromoindole then attacks the Vilsmeier reagent. The resulting iminium ion intermediate is subsequently hydrolyzed during aqueous workup to yield the final aldehyde product.

Caption: Logical workflow for the Vilsmeier-Haack formylation of 5-bromoindole.

Experimental Protocol: Vilsmeier-Haack Formylation

Self-Validation Insight: This protocol employs a dropwise addition of POCl₃ at low temperatures (0-5 °C). This is a critical control step to manage the exothermic reaction of forming the Vilsmeier reagent and to prevent potential side reactions, ensuring high yield and purity of the desired product.

• Inert Atmosphere Setup: Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagent Charging: Place 5-bromoindole (1.0 eq) into the flask and dissolve it in anhydrous DMF (acting as both reagent and solvent).

• Cooling: Cool the solution to 0-5 °C using an ice-water bath.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise to the stirred solution via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 40-50 °C for 1-3 hours, monitoring the reaction progress by TLC.

• Quenching and Workup: Cool the reaction mixture back to 0 °C and carefully pour it onto crushed ice. Basify the aqueous solution to pH 9-10 by the slow addition of a cold aqueous solution of sodium hydroxide (e.g., 30% w/v).

• Isolation: The product typically precipitates as a solid. Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum.

• Purification: If necessary, the crude product can be further purified by recrystallization from a suitable solvent system such as ethanol/water.

The Mannich Reaction: Synthesis of Gramine Analogs

The Mannich reaction is a three-component condensation that provides a powerful method for the C-alkylation of acidic protons, in this case, the C3-H of 5-bromoindole.[14][15] The reaction involves an aldehyde (commonly formaldehyde), a primary or secondary amine (e.g., dimethylamine), and the active hydrogen compound (5-bromoindole).[16] The product, a β-amino-carbonyl compound, is known as a Mannich base.[15] For 5-bromoindole, the product is a gramine analog, an exceptionally useful synthetic intermediate.

Mechanism and Causality

The reaction proceeds via the initial formation of an electrophilic iminium ion (Eschenmoser's salt precursor) from the amine and formaldehyde.[15] The nucleophilic C3 position of 5-bromoindole then attacks this iminium ion. The choice of a pre-formed iminium salt or generating it in situ under mild, often acetic acid-catalyzed conditions, prevents polymerization of the indole, which can occur under harsher acidic conditions. The resulting Mannich base, such as 5-bromo-gramine, is a valuable precursor because the dimethylamino group is an excellent leaving group, allowing for subsequent nucleophilic substitution reactions at the C3-methyl position.[17]

Caption: Mechanism of the Mannich reaction on 5-bromoindole.

Experimental Protocol: Synthesis of 5-Bromo-gramine

Self-Validation Insight: The use of acetic acid as a solvent and catalyst provides a mildly acidic medium that is sufficient to promote iminium ion formation without causing acid-catalyzed degradation of the indole starting material or product.

• Cooling: In a round-bottom flask, prepare a solution of dimethylamine (e.g., 40% aqueous solution, 2.5 eq) and cool it to 0 °C in an ice bath.

• Reagent Addition: Add glacial acetic acid (4.0 eq) to the cold amine solution, followed by 5-bromoindole (1.0 eq).

• Formaldehyde Addition: To the resulting stirred slurry, add aqueous formaldehyde (37% solution, 2.0 eq) dropwise, maintaining the temperature below 10 °C.

• Reaction: After the addition, remove the ice bath and allow the mixture to stir at room temperature overnight.

• Workup: Pour the reaction mixture into a beaker containing a cold aqueous solution of sodium hydroxide (2 M) to neutralize the acetic acid and precipitate the product.

• Isolation: Collect the precipitated solid by vacuum filtration, wash extensively with cold water, and then with a small amount of cold diethyl ether.

• Purification: Dry the solid under vacuum. The product is often of sufficient purity for subsequent steps, but can be recrystallized from acetone or ethanol if needed.

Halogenation: Synthesis of Polyhalogenated Indoles

While the starting material is already brominated at C5, further halogenation is a common and important transformation. Due to the high nucleophilicity of the C3 position, introducing a second halogen atom (e.g., bromine or chlorine) will occur selectively at this site under appropriate conditions.

Causality and Reagent Selection

Direct halogenation with elemental bromine (Br₂) can be too reactive, leading to over-halogenation and the formation of polymeric byproducts. Therefore, milder and more controllable halogenating agents are preferred. N-Bromosuccinimide (NBS) and N-Chlorosuccinimide (NCS) are ideal reagents. They provide a low equilibrium concentration of the electrophilic halogen species (Br⁺ or Cl⁺), allowing for a controlled, regioselective reaction at the C3 position. The reaction is typically performed in a polar aprotic solvent like THF or DMF at low temperatures to further moderate reactivity.

Experimental Protocol: C3-Bromination of 5-Bromoindole

Self-Validation Insight: The reaction is performed in the dark and at a low temperature to prevent radical side reactions that can be initiated by light and heat, ensuring that the desired ionic electrophilic substitution pathway is dominant.

• Setup: In a flask protected from light, dissolve 5-bromoindole (1.0 eq) in anhydrous THF or DMF.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Add N-Bromosuccinimide (NBS, 1.05 eq) portion-wise over 15-20 minutes, ensuring the temperature remains low.

• Reaction: Stir the reaction mixture at 0 °C for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any remaining electrophilic bromine.

• Extraction: Dilute the mixture with water and extract the product with a suitable organic solvent, such as ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The resulting crude product, 3,5-dibromoindole, can be purified by column chromatography on silica gel.

Summary of Reactions

Reaction Type	Electrophile / Reagents	Primary Product Position	Typical Yield (%)	Reference
Vilsmeier-Haack	POCl₃ / DMF	C3-Formyl	85-95%
Mannich Reaction	HCHO / (CH₃)₂NH	C3-Aminomethyl	80-90%	[15][18]
Bromination	N-Bromosuccinimide (NBS)	C3-Bromo	90-98%	[18][19]
Chlorination	N-Chlorosuccinimide (NCS)	C3-Chloro	85-95%	[18]

Conclusion

5-Bromoindole is a highly versatile substrate for electrophilic substitution reactions. The inherent electronic properties of the indole nucleus predictably direct a range of electrophiles—including formylating, aminomethylating, and halogenating agents—to the C3 position with excellent regioselectivity. The presence of the C5-bromo substituent provides a crucial handle for subsequent cross-coupling reactions, making the products of these electrophilic substitutions valuable intermediates in the synthesis of complex pharmaceuticals and bioactive molecules.[1][20] A thorough understanding of the mechanisms and the careful application of controlled experimental protocols, as detailed in this guide, are essential for successfully leveraging the synthetic power of 5-bromoindole in drug discovery and development.

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A Researcher's Guide to the Discovery and Isolation of Bromo-Indole Compounds in Nature

Introduction

Indole alkaloids constitute a large and structurally diverse family of natural products renowned for their wide-ranging pharmacological activities.[1] Within this class, bromo-indole compounds, primarily sourced from marine environments, have captured significant interest from the drug discovery and development community.[2][3] Organisms residing in the unique and extreme conditions of marine ecosystems, such as high salinity and pressure, synthesize these halogenated metabolites.[1] These compounds exhibit a variety of potent biological effects, including antibacterial, anti-inflammatory, and cytotoxic properties.[1][4]

The presence of bromine, an element more readily incorporated into metabolites by marine organisms compared to their terrestrial counterparts, often enhances the bioactivity of these molecules.[3][5] This guide provides an in-depth technical overview of the prevailing methodologies for the discovery, isolation, and structural elucidation of bromo-indole compounds. It is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development, offering detailed experimental protocols and critical insights into the causality behind experimental choices.

Part 1: The Natural World of Bromo-Indoles: Discovery and Sources

Bromo-indole alkaloids are predominantly isolated from marine invertebrates, with sponges, tunicates, and mollusks being particularly rich sources.[1][6] Marine-derived bacteria and fungi also contribute to the vast chemical diversity of these compounds.[1][7] Marine sponges, in particular, are a prolific source of novel bromo-indole structures.[1] The biosynthesis of these halogenated secondary metabolites is a fascinating area of study, often attributed to unique biochemical pathways within the host organisms, potentially involving symbiotic microorganisms.[6]

One of the most historically significant bromo-indoles is Tyrian purple (6,6′-dibromoindigo) , a dye prized in antiquity and extracted from the hypobranchial glands of Muricidae and Thaidinae sea snails.[3] The biosynthesis of Tyrian purple involves the enzymatic conversion of precursors, triggered by sunlight, a process that highlights the complex interplay between biochemistry and the environment in the formation of these compounds.[3]

Table 1: Selected Bromo-Indole Compounds, Natural Sources, and Bioactivities

Compound Name	Natural Source	Key Biological Activities	Reference(s)
Tyrian Purple (6,6'-dibromoindigo)	Muricidae and Thaidinae sea snails	Ancient dye, biocompatible semiconductor	[3]
Flustramines	Flustra foliacea (marine bryozoan)	Cytotoxic, antimicrobial, muscle relaxant	[4][8]
Nakijinamines	Suberites sp. (marine sponge)	Antimicrobial	[4]
Aplicyanins A–F	Aplidium cyaneum (tunicate)	Potent antimitotic, cytotoxic	[4][9]
Arborescidines A-D	Pseudodistoma arborescens (tunicate)	Moderate cytotoxicity (Arborescidine D)	[10]
Gelliusines A and B	Gellius or Orina sp. (marine sponge)	Cytotoxic against various cancer cell lines	[6]
Tulongicin A	Topsentia sp. (marine sponge)	Strong antimicrobial against S. aureus	[11]
2,2-Bis(6-bromo-3-indolyl)ethylamine	Marine-derived fungus	Antimicrobial, antibiofilm	[7]
6-Bromo-N-propionyltryptamine	Pseudoalteromonas rubra (bacteria)	5-HT₂A receptor antagonist	[1][2]

Part 2: From Ocean to Laboratory: Isolation and Purification Strategies

The isolation of bromo-indole compounds from their natural sources is a meticulous, multi-step process that demands a careful and strategic selection of extraction and chromatographic techniques to achieve the desired purity for structural elucidation and bioactivity screening.[1] A generalized workflow, beginning with sample collection and culminating in the isolation of pure compounds, is a cornerstone of natural product chemistry.

The Workflow: A Logical Progression

The journey from a marine organism to a pure, characterized bromo-indole compound follows a logical and systematic path. This workflow is designed to progressively enrich the concentration of the target compounds while removing impurities.

Fig 1. Generalized workflow for bromo-indole isolation.

Experimental Protocol 1: General Extraction and Isolation from Marine Sponges

This protocol is a generalized procedure based on methodologies cited for the isolation of compounds from sponges.[1]

1. Sample Preparation:

• Collect the marine sponge sample and immediately freeze it (e.g., at -20°C or -80°C) to preserve the chemical integrity of its metabolites.

• Lyophilize (freeze-dry) the frozen sample to remove water, which facilitates efficient extraction.

• Grind the dried sponge tissue into a fine powder to maximize the surface area for solvent extraction.

2. Crude Extraction:

• Macerate the powdered sponge material (e.g., 100 g) with a mixture of dichloromethane:methanol (CH₂Cl₂:CH₃OH) in a 1:1 volume ratio (e.g., 3 x 500 mL).

• Perform the extraction at room temperature for 24 hours for each solvent wash. The repetition ensures the exhaustive extraction of metabolites.

• Combine the solvent extracts and evaporate the solvent under reduced pressure using a rotary evaporator to yield the crude extract.

3. Solvent Partitioning (Modified Kupchan Method):

• The rationale behind this step is to separate compounds based on their polarity, which simplifies the subsequent chromatographic steps.

• Dissolve the crude extract in a suitable solvent system, often starting with a biphasic mixture like CH₂Cl₂:CH₃OH:H₂O.

• Perform a liquid-liquid partitioning against a series of immiscible solvents of increasing polarity. A typical sequence is hexane, followed by chloroform (or dichloromethane), and then n-butanol.[1]

• This process yields several fractions (e.g., hexane fraction, chloroform fraction, n-butanol fraction, and a final aqueous fraction), each enriched with compounds of a specific polarity range.

4. Dereplication and Bioassay-Guided Fractionation:

• Before extensive purification, it is efficient to analyze the fractions using a rapid and sensitive technique like Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-qTOF-MS).

• This analysis allows for "dereplication," the early identification of known compounds, preventing their redundant isolation.[1] The characteristic isotopic pattern of bromine (79Br and 81Br are in an approximate 1:1 ratio) is a key indicator for the presence of bromo-compounds in the mass spectra.

• Concurrently, these fractions can be subjected to biological assays. The most active fractions are then prioritized for further purification, a strategy known as bioassay-guided fractionation.

Experimental Protocol 2: Chromatographic Purification

The fractions identified as containing target compounds are subjected to a series of chromatographic steps to isolate pure bromo-indoles.[1][12]

1. Size-Exclusion Chromatography (SEC):

• Principle: Separates molecules based on their size (hydrodynamic volume).

• Stationary Phase: Typically Sephadex LH-20.

• Mobile Phase: Methanol is a common eluent.

• Causality: This is often a good initial step to remove high molecular weight polymers and separate compounds into broad size-based fractions.

2. Silica Gel Chromatography (Normal-Phase):

• Principle: Separates compounds based on their polarity, with more polar compounds adsorbing more strongly to the polar silica gel.

• Stationary Phase: Silica gel.

• Mobile Phase: A gradient of non-polar to polar solvents, such as a hexane-ethyl acetate or chloroform-methanol gradient.

• Causality: This technique effectively separates compounds with different functional groups and varying polarities.

3. High-Performance Liquid Chromatography (HPLC):

• Principle: A high-resolution separation technique. Reversed-phase HPLC, where the stationary phase is non-polar and the mobile phase is polar, is most common for natural products.

• Stationary Phase: Typically a C18 (octadecylsilyl) column.

• Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol.

• Causality: HPLC is the final step to achieve high purity of the isolated compounds, capable of separating closely related structural analogs.[13]

Part 3: Deciphering the Molecular Blueprint: Structural Elucidation

Once a bromo-indole compound is isolated in its pure form, its chemical structure must be determined. This is achieved through a combination of modern spectroscopic techniques.[14][15]

Fig 2. Spectroscopic techniques for structural elucidation.

Key Spectroscopic Techniques:

• Mass Spectrometry (MS): High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is crucial for determining the precise molecular weight and, consequently, the molecular formula of the compound.[1] The characteristic isotopic pattern of bromine (79Br and 81Br) provides a clear signature for the presence and number of bromine atoms in the molecule.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for determining the complete structure of an organic molecule.

  • 1D NMR (¹H and ¹³C): Provides information about the types and numbers of protons and carbons in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between atoms. COSY (Correlation Spectroscopy) shows proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) correlates protons to their directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons over two or three bonds. Together, these experiments allow for the assembly of the molecule's carbon skeleton and the placement of substituents.[16]

• Circular Dichroism (CD) and Marfey's Method: For chiral compounds, determining the absolute stereochemistry is essential. CD spectroscopy can be used to determine the absolute configuration of molecules by comparing experimental data with calculated spectra.[16] Chemical derivatization techniques, such as Marfey's method, can also be employed for amino acid-containing fragments.[1]

Conclusion and Future Directions

The marine environment continues to be a vast and largely untapped reservoir of chemical novelty. Bromo-indole compounds represent a particularly promising class of bioactive molecules, with demonstrated potential in areas ranging from oncology to infectious diseases.[1][6] The methodologies outlined in this guide, from bioassay-guided isolation to advanced spectroscopic elucidation, provide a robust framework for the discovery of new chemical entities.

Future advancements in this field will likely involve the integration of genomics and metabolomics to better understand the biosynthesis of these compounds and to identify novel biosynthetic gene clusters. Furthermore, the development of more sensitive analytical techniques will enable the detection and characterization of minute quantities of novel compounds from rare or difficult-to-cultivate organisms. The continued exploration of marine biodiversity, guided by sound scientific principles and innovative technologies, holds immense promise for the future of drug discovery.

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An In-depth Technical Guide to 5-Bromo-1,3-dimethyl-1H-indole (CAS 10075-49-7)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-Bromo-1,3-dimethyl-1H-indole, a key building block in modern synthetic and medicinal chemistry. We will delve into its chemical and physical properties, synthesis, and its versatile applications in the construction of complex molecular architectures, supported by detailed experimental protocols.

Core Chemical Properties and Data

5-Bromo-1,3-dimethyl-1H-indole is a halogenated indole derivative valued for its utility in organic synthesis. The presence of the bromine atom at the 5-position provides a reactive handle for a variety of cross-coupling reactions, enabling the introduction of diverse functionalities.

Physicochemical Properties

Property	Value	Source
CAS Number	10075-49-7	[1]
Molecular Formula	C₁₀H₁₀BrN	[1]
Molecular Weight	224.10 g/mol	[1][2]
SMILES	CC1=CN(C)C2=C1C=C(Br)C=C2	[1]
Appearance	Expected to be a solid	Inferred from analogs
Melting Point	Estimated based on 5-Bromo-1-methylindole: 39-43 °C	[3]
Boiling Point	No data available
XLogP3	3.1	[1]

Solubility Profile

Solubility data for the parent compound, 5-Bromoindole, provides a useful guide for solvent selection in reactions and purifications. It is sparingly soluble in water but shows good solubility in common organic solvents.

Solvent System	Solubility	Notes
Water	126 mg/L (calculated)	Sparingly soluble[4]
Dimethyl Sulfoxide (DMSO)	100 mg/mL	High solubility[4]
Ethanol, Ether, Chloroform	Soluble	Qualitative data[4]

Spectral Characterization

Detailed spectral data for 5-Bromo-1,3-dimethyl-1H-indole is not widely published. However, the ¹H and ¹³C NMR data for the structurally similar 5-Bromo-3-methyl-1H-indole offer valuable reference points for structural verification.

¹H NMR of 5-Bromo-3-methyl-1H-indole (500 MHz, CDCl₃): δ 7.92 (s, 1H), 7.73 (d, J = 1.6 Hz, 1H), 7.29 (dd, J = 8.6, 1.9 Hz, 1H), 7.22 (d, J = 8.6 Hz, 1H), 6.99 (s, 1H), 2.32 (d, J = 0.9 Hz, 3H).[5]

¹³C NMR of 5-Bromo-3-methyl-1H-indole (125 MHz, CDCl₃): δ 134.96, 130.22, 124.76, 122.95, 121.64, 112.50, 111.60, 9.64.[5]

Synthesis of 5-Bromo-1,3-dimethyl-1H-indole

The synthesis of 5-bromoindoles can be achieved through various methods. A common and effective strategy involves a multi-step sequence starting from indole. This approach provides a high degree of control over the regioselectivity of the bromination. While a specific protocol for the 1,3-dimethylated derivative is not detailed, the following general procedure for 5-bromoindole can be adapted by incorporating N-methylation and C3-methylation steps.

Key cross-coupling reactions of 5-Bromo-1,3-dimethyl-1H-indole.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds between 5-Bromo-1,3-dimethyl-1H-indole and various aryl or vinyl boronic acids. This reaction is widely used to generate libraries of substituted indoles for structure-activity relationship (SAR) studies. [6] Generalized Protocol for Suzuki-Miyaura Coupling:

• To a reaction vessel, add 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv.), the desired boronic acid (1.2-1.5 equiv.), and a base such as potassium carbonate or cesium carbonate (2.0-3.0 equiv.).

• Add a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) and a suitable solvent (e.g., dimethoxyethane, ethanol, or a mixture of acetonitrile and water). [6][7]3. Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Heat the reaction mixture (typically between 80-100 °C) with stirring for the required time, monitoring the progress by TLC or LC-MS. [6][7]5. Upon completion, cool the reaction, perform an aqueous work-up, and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by column chromatography. [6]

Heck Coupling

The Heck reaction enables the synthesis of 5-vinylindole derivatives by coupling 5-Bromo-1,3-dimethyl-1H-indole with alkenes in the presence of a palladium catalyst and a base.

Generalized Protocol for Heck Coupling:

• In a reaction vessel, combine 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv.), the alkene (1.5 equiv.), a palladium catalyst (e.g., Na₂PdCl₄), a ligand (e.g., sulfonated SPhos), and a base (e.g., Na₂CO₃). [8]2. Add a suitable solvent system, such as a mixture of acetonitrile and water.

• Purge the vessel with an inert gas.

• Heat the reaction mixture (typically around 80 °C) and stir until the reaction is complete, as monitored by TLC or LC-MS. [8]5. After cooling, perform a standard aqueous work-up and extraction.

• Purify the crude product by column chromatography to yield the 5-vinylindole derivative. [8]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key transformation for the formation of C-N bonds, allowing for the synthesis of 5-aminoindole derivatives from 5-Bromo-1,3-dimethyl-1H-indole and a primary or secondary amine.

Generalized Protocol for Buchwald-Hartwig Amination:

• To a dry reaction vessel under an inert atmosphere, add 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv.), the amine (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., Xantphos), and a base (e.g., cesium carbonate or sodium tert-butoxide). [9]2. Add an anhydrous solvent such as toluene or dioxane.

• Heat the reaction mixture (typically to 110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Once complete, cool the mixture, dilute with an organic solvent, and filter through a pad of celite to remove inorganic salts.

• Concentrate the filtrate and purify the residue by column chromatography to obtain the 5-aminoindole product. [9]

Safety and Handling

Based on the safety data for closely related brominated indoles, 5-Bromo-1,3-dimethyl-1H-indole should be handled with appropriate precautions in a laboratory setting.

• Hazard Statements: Likely to be harmful if swallowed and may cause skin and eye irritation. [10]* Precautionary Measures:

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Handle in a well-ventilated area or in a fume hood to avoid inhalation of any dust or vapors.

  • Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

  • Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Suppliers

5-Bromo-1,3-dimethyl-1H-indole (CAS 10075-49-7) is available from a number of chemical suppliers specializing in research chemicals and building blocks. A partial list of suppliers includes:

• AA Blocks [1]* Moldb [2]* Aladdin Scientific Corporation [11]

References

• The Royal Society of Chemistry. (n.d.). Supporting information. [Link]

• Synthesis and microwave-promoted Suzuki-Miyaura cross-coupling reactions of 5-bromo-1,3,3-trimethyl-1,3. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki–Miyaura cross‐coupling of 5‐bromoindole (6) and phenylboronic acid (3) catalysed by ligand‐free solvent‐stabilised Pd‐nanoparticles (Pd‐NP). Retrieved from [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (n.d.). Retrieved from [Link]

• Google Patents. (n.d.). CN105622481A - Process for efficient synthesis of 5-bromoindole.

• Heck Diversification of Indole‐Based Substrates under Aqueous Conditions: From Indoles to Unprotected Halo‐tryptophans and Halo‐tryptophans in Natural Product Derivatives. (n.d.). Retrieved from [Link]

• ResearchGate. (2016). Synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins. [Link]

• ResearchGate. (2025). (PDF) SYNTHESIS OF NEW 5-BROMO-1H-INDOLE-2,3-DIONE DERIVATIVES BY 1,3-DIPOLAR CYCLOADDITION. [Link]

• ResearchGate. (n.d.). Fig. S8. 1 H NMR of 5-Bromo-3-(phenyl(pyrrolidin-1-yl)methyl)-1H-indole. Retrieved from [Link]

• • The Grignard Reaction. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Buchwald–Hartwig amination of 5‐bromotryptoline with aminopyridines. Retrieved from [Link]

• Labcompare. (n.d.). 5-Bromo-1,3-dimethyl-1H-indole B189293 from Aladdin Scientific Corporation. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromo-2,3-dimethyl-1H-indole. Retrieved from [Link]

• ACS Publications. (n.d.). Nuclear magnetic resonance spectroscopy. 13C spectra of indole and methylindoles. Retrieved from [Link]

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• New Functionalized Grignard Reagents and their Applications in Amination Reactions. (n.d.). Retrieved from [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (n.d.). Retrieved from [Link]

• AA Blocks. (n.d.). 10075-49-7 | MFCD21988755 | 5-Bromo-1,3-dimethyl-1H-indole. Retrieved from [Link]

• PMC - PubMed Central. (n.d.). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. [Link]

• PubMed. (n.d.). Photochemical coupling of 5-bromo-1,3-dimethyluracil and its 6-alkyl derivatives to 3-methylindole and N alpha-acetyl-L-tryptophan methyl ester. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromo-3-methyl-1H-indole. Retrieved from [Link]

• YouTube. (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. [Link]

• ElectronicsAndBooks. (n.d.). Protonation of the Indole Grignard Reagent and Other Organometallic Derivatives of Indole1. [Link]

• Wikipedia. (n.d.). 5-Bromo-DMT. Retrieved from [Link]

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Introduction: The Indole Nucleus as a Privileged Scaffold in Drug Discovery

An In-Depth Technical Guide to the Medicinal Chemistry Applications of Substituted Indoles

The indole ring system, a fusion of a benzene and a pyrrole ring, is a cornerstone of medicinal chemistry.[1][2][3] This bicyclic heterocycle is not merely a common motif in nature—found in the essential amino acid tryptophan, the neurotransmitter serotonin, and the hormone melatonin—but is also recognized as a "privileged scaffold".[4][5][6] This term describes molecular frameworks that can serve as ligands for a diverse range of biological receptors, enabling the development of potent and selective therapeutic agents.[4][5] The indole core's unique electronic and steric properties, coupled with its ability to participate in various non-covalent interactions like hydrogen bonding and π-stacking, make it an ideal foundation for designing drugs that target complex biological systems.[1][7] Its structural versatility allows for substitution at multiple positions, providing medicinal chemists with a powerful tool to fine-tune pharmacological activity, selectivity, and pharmacokinetic properties.[8][9] This guide provides a detailed exploration of substituted indoles across key therapeutic areas, focusing on their mechanisms of action, structure-activity relationships (SAR), and the experimental rationale behind their development.

Part 1: Substituted Indoles as Anticancer Agents

The development of novel anticancer agents is a primary focus of modern drug discovery, and indole derivatives have emerged as a highly successful class of compounds.[10][11] Their efficacy stems from their ability to target multiple hallmarks of cancer, including uncontrolled proliferation, evasion of apoptosis, and angiogenesis.[12][13]

Mechanism of Action: Targeting Key Oncogenic Pathways

Substituted indoles exert their anticancer effects through various mechanisms, often by inhibiting critical enzymes or disrupting essential cellular processes.[10][12]

• Tubulin Polymerization Inhibition: A prominent strategy involves the disruption of microtubule dynamics, which are crucial for cell division. Certain indole derivatives bind to the colchicine-binding site on β-tubulin, preventing its polymerization into microtubules.[11] This action leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[11] Chalcone-indole and quinoline-indole derivatives have shown potent tubulin polymerization inhibition with IC50 values in the nanomolar to low micromolar range.[11]

• Kinase Inhibition: Many cancers are driven by aberrant signaling from protein kinases. Indole scaffolds have been successfully employed to design inhibitors of key kinases in oncogenic pathways such as the PI3K/Akt/mTOR and tyrosine kinase pathways.[12] By blocking these signaling cascades, indole derivatives can suppress cancer cell growth, proliferation, and survival.

• Topoisomerase Inhibition: DNA topoisomerases are essential enzymes for managing DNA topology during replication and transcription.[11] Some indole-based compounds act as topoisomerase inhibitors, leading to DNA damage and apoptosis in rapidly dividing cancer cells.[12]

• HDAC and SIRT Inhibition: Histone deacetylase (HDAC) and Sirtuin (SIRT) enzymes play roles in epigenetic regulation. Inhibitors based on the indole scaffold can modulate the expression of tumor suppressor genes and other critical proteins, representing a promising therapeutic avenue.[10]

Structure-Activity Relationship (SAR) Insights

The anticancer activity of indole derivatives is highly dependent on the nature and position of substituents on the indole ring.

• Position 3: This position is a common point for modification. Attaching bulky aromatic or heterocyclic groups can enhance binding to target proteins. For instance, the attachment of a chalcone moiety at position 3 has been shown to be effective for tubulin inhibition.[11]

• Position 1 (N-alkylation): Modification at the indole nitrogen can influence solubility, cell permeability, and target engagement. N-alkylation can also orient other substituents for optimal interaction with the target.

• Position 5: Substitution at the 5-position of the benzene ring is often used to modulate electronic properties and can be critical for interactions with enzymes like kinases.

Data Presentation: Anticancer Activity of Representative Indole Derivatives

Compound Class	Target/Mechanism	Representative Cell Line(s)	IC50 Value	Reference
Chalcone-Indole Derivative	Tubulin Polymerization	Various Cancer Cells	0.22 - 1.80 µM	[11]
Quinoline-Indole Derivative	Tubulin Polymerization (Colchicine Site)	Various Cancer Cells	2 - 11 nM	[11]
Morpholino-Isatin Indole	Apoptosis Induction	Not specified	Enhanced Activity	[11]
Indole-based SIRT1 Inhibitors	SIRT1 Inhibition	Not specified	Potent Inhibition	[10]

Visualization: Inhibition of the PI3K/Akt/mTOR Signaling Pathway

Caption: Indole derivatives inhibit key kinases (PI3K, Akt, mTOR) in an oncogenic pathway.

Part 2: Substituted Indoles as Antiviral Agents

The indole scaffold is present in several approved and investigational antiviral drugs, demonstrating its importance in combating viral infections like HIV and Hepatitis C (HCV).[6][14] Their mechanisms often involve targeting viral enzymes or preventing the virus from entering host cells.

Mechanism of Action: Disrupting the Viral Life Cycle

• Entry and Fusion Inhibition: Some indole derivatives, like Arbidol, function as broad-spectrum antiviral agents by inhibiting the fusion of the viral envelope with the host cell membrane, a critical first step in infection.[14] For HIV, small molecule indole-based inhibitors have been developed to target the gp41 protein, preventing the conformational changes necessary for membrane fusion.[15]

• Reverse Transcriptase (RT) Inhibition: Non-nucleoside reverse transcriptase inhibitors (NNRTIs) are a cornerstone of HIV therapy. Delavirdine is a marketed indole-based NNRTI that binds to a hydrophobic pocket in the HIV-1 reverse transcriptase, allosterically inhibiting its function and halting the conversion of viral RNA to DNA.[3][14]

• Integrase (IN) Inhibition: HIV integrase is another key enzyme that inserts the viral DNA into the host genome. 5,6-dihydroxyindole carboxamide derivatives have shown potent anti-HIV-1 integrase activity.[4][6]

• HCV NS5B Polymerase Inhibition: For Hepatitis C, indole-based compounds have been developed as non-nucleoside inhibitors of the NS5B RNA-dependent RNA polymerase, preventing viral replication.

Experimental Protocol: High-Throughput Screening for HIV-1 Fusion Inhibitors

A self-validating system for identifying novel indole-based HIV-1 fusion inhibitors would follow this general workflow:

• Primary Screen (Cell-Cell Fusion Assay):

  • Principle: Co-culture two cell lines: one expressing HIV-1 Env (gp120/gp41) and the other expressing CD4 and co-receptors (CXCR4/CCR5), with a reporter gene (e.g., luciferase) under the control of a viral promoter. Fusion events activate the reporter.

  • Method:

    • Plate target cells in 384-well plates.

    • Add compounds from the indole library at a fixed concentration (e.g., 10 µM).

    • Add effector cells expressing HIV-1 Env.

    • Incubate for 4-6 hours.

    • Add substrate for the reporter gene and measure signal (e.g., luminescence).

  • Causality: A decrease in signal indicates potential inhibition of Env-mediated fusion. This assay directly measures the biological outcome of interest.

• Dose-Response and Cytotoxicity Confirmation:

  • Principle: Confirm the activity of "hits" from the primary screen and rule out false positives due to cytotoxicity.

  • Method:

    • Perform the cell-cell fusion assay with a serial dilution of the hit compounds to determine the EC50 (half-maximal effective concentration).

    • Simultaneously, run a parallel assay (e.g., CellTiter-Glo) on the target cells treated with the same compound concentrations to determine the CC50 (half-maximal cytotoxic concentration).

  • Trustworthiness: A potent compound will have a low EC50 and a high CC50, resulting in a high selectivity index (SI = CC50/EC50). This ensures the observed activity is specific to fusion inhibition and not just cell death.

• Mechanism of Action Validation (Live Virus Assay):

  • Principle: Test the most promising compounds against live HIV-1 replication.

  • Method:

    • Infect susceptible cells (e.g., TZM-bl cells) with HIV-1 in the presence of varying concentrations of the inhibitor.

    • After 48-72 hours, quantify viral replication by measuring reporter gene activity or p24 antigen levels.

  • Authoritative Grounding: This step validates the compound's efficacy in a more physiologically relevant context, confirming its potential as a therapeutic lead.

Data Presentation: Antiviral Activity of Representative Indole Derivatives

Compound/Drug	Virus	Target/Mechanism	EC50	CC50	Reference
Delavirdine	HIV-1	Reverse Transcriptase	0.26 µM	>100 µM	[4][6]
5,6-dihydroxyindole carboxamide	HIV-1	Integrase	1.4 µM	Not specified	[4][6]
N-benzyl-tetrahydroindole	HCV (gt 2a)	Not specified	2.6 µM	>100 µM	[16]
Bisindole 6j	HIV-1	gp41 Fusion Protein	0.2 µM	Not specified	[15]

Part 3: Substituted Indoles in Neurodegenerative Diseases

Neurodegenerative disorders like Alzheimer's (AD) and Parkinson's disease (PD) are characterized by the progressive loss of neurons.[1][8] The complexity of these diseases, involving multiple pathological pathways, makes them ideal for the application of multifunctional drugs. The indole scaffold is perfectly suited for this "multi-target-directed ligand" (MTDL) approach.[1]

Mechanism of Action: A Multifaceted Neuroprotective Approach

Indole derivatives can combat neurodegeneration by simultaneously targeting several key pathological processes.[1][8]

• Cholinesterase Inhibition: In AD, cognitive decline is linked to reduced levels of the neurotransmitter acetylcholine. Indole-based compounds, such as the alkaloid fascaplysin, can inhibit acetylcholinesterase (AChE), the enzyme that breaks down acetylcholine, thereby improving neurotransmission.[1]

• Antioxidant Effects: Oxidative stress is a major contributor to neuronal damage in both AD and PD.[8] Indole derivatives like melatonin are powerful antioxidants that scavenge free radicals.[8] More advanced derivatives, like indole-3-carbinol (I3C), can activate the Nrf2-antioxidant responsive element (ARE) pathway, the cell's primary defense against oxidative stress.[17]

• Inhibition of Protein Aggregation: The misfolding and aggregation of proteins—amyloid-beta (Aβ) in AD and alpha-synuclein in PD—are central to neurotoxicity. Certain indole compounds can interfere with this aggregation process, preventing the formation of toxic oligomers and fibrils.[1][8]

• Anti-inflammatory Action: Chronic neuroinflammation exacerbates neuronal damage. Indole derivatives can modulate immune responses and reduce the production of pro-inflammatory cytokines.[8]

Visualization: An Experimental Workflow for Screening MTDLs for Alzheimer's

Caption: A screening cascade to identify multi-target indole derivatives for Alzheimer's disease.

Part 4: Synthesis of Medicinally Important Indole Derivatives

The biological exploration of substituted indoles is underpinned by robust and versatile synthetic chemistry. Several classic and modern methods are employed to construct the indole core.[18][19][20]

• Fischer Indole Synthesis: This is arguably the most famous method, involving the acid-catalyzed reaction of an arylhydrazine with an aldehyde or ketone.[21][22] It is a reliable method for producing 2- and/or 3-substituted indoles.

• Leimgruber-Batcho Indole Synthesis: A two-step process that is particularly useful for synthesizing indoles that are unsubstituted at the 2- and 3-positions. It involves the formation of an enamine from an o-nitrotoluene, followed by reductive cyclization.[22]

• Modern "Green" Methods: Contemporary synthetic chemistry emphasizes sustainability. Newer methods for indole synthesis utilize ionic liquids, water as a solvent, microwave irradiation, and nanoparticle catalysts to reduce environmental impact and improve efficiency.[19][20][23]

Conclusion

The substituted indole is a testament to the power of a privileged scaffold in medicinal chemistry. Its inherent biological relevance and synthetic tractability have made it a central feature in the development of drugs targeting a vast range of human diseases. From disrupting cell division in cancer and halting viral replication to protecting neurons from degeneration, the indole nucleus continues to be a source of inspiration for medicinal chemists. Future research will undoubtedly uncover new substitutions and novel therapeutic applications, further cementing the indole's status as one of the most important heterocyclic systems in drug discovery.

References

• Title: Recent Development in Indole Derivatives as Anticancer Agent: A Mechanistic Approach Source: Bentham Science URL
• Title: Indole – a promising pharmacophore in recent antiviral drug discovery Source: PubMed Central URL
• Title: Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents Source: PMC URL
• Title: Exploring the potential of some natural indoles as antiviral agents: quantum chemical analysis, inverse molecular docking, and affinity calculations Source: Frontiers URL
• Title: Synthesis of Medicinally Important Indole Derivatives: A Review Source: ScienceOpen URL
• Title: Indole-Based Compounds in the Development of Anti-Neurodegenerative Medications Source: Hilaris Publisher URL
• Title: Synthesis of Medicinally Important Indole Derivatives: A Review Source: Bentham Science Publishers URL
• Title: Synthesis of indole derivatives as prevalent moieties present in selected alkaloids Source: PMC URL
• Title: A Review on Indole as a Cardinal Scaffold for Anticancer Drugs Development Source: Bentham Science URL
• Title: A Short Note on Indole-Containing Antiviral Agents and its Therapeutics Applications Source: Journal of Chemical and Pharmaceutical Research URL
• Title: Medicinal Perspective of Indole Derivatives: Recent Developments and Structure-Activity Relationship Studies Source: Bentham Science URL
• Title: Indole Derivatives as Anticancer Agents for Breast Cancer Therapy: A Review Source: Ingenta Connect URL
• Title: A review on recent developments of indole-containing antiviral agents Source: PMC URL
• Title: Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021)
• Title: Indole alkaloids and semisynthetic indole derivatives as multifunctional scaffolds aiming the inhibition of enzymes related to neurodegenerative diseases--a focus on Psychotria L.
• Title: Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents Source: ResearchGate URL
• Title: Structure–Activity Relationship Studies of Indole-Based Compounds as Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41 Source: PMC - PubMed Central URL
• Title: Indole-3-Carbinol and Its Derivatives as Neuroprotective Modulators Source: PubMed Central - NIH URL
• Title: Synthesis of Medicinally Important Indole Derivatives: A Review Source: Scilit URL
• Title: Recent Development in Indole Derivatives as Anticancer Agents for Breast Cancer Source: Bentham Science URL
• Title: Synthesis, Reactions and Medicinal Uses of Indole Source: Pharmaguideline URL
• Title: Exploring the potential of some natural indoles as antiviral agents: quantum chemical analysis, inverse molecular docking, and affinity calculations Source: NIH URL
• Title: Indole as a Therapeutic Drug Attracting Attention in Medicinal Chemistry Source: PURKH URL
• Title: Overview of A) indole alkaloids and therapeutic agents, B) the diverse...
• Title: Synthesis of Medicinally Important Indole Derivatives: A Review Source: Bentham Open URL
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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 5-Bromo-1,3-dimethyl-1H-indole

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of 5-Bromo-1,3-dimethyl-1H-indole, a key heterocyclic building block in medicinal chemistry and materials science. We present a robust method centered on the direct electrophilic bromination of the 1,3-dimethylindole scaffold. This guide is designed for researchers in organic synthesis and drug development, offering in-depth explanations for experimental choices, detailed step-by-step instructions, characterization guidelines, and essential safety protocols to ensure a reliable and reproducible outcome.

Introduction: The Significance of Substituted Indoles

The indole nucleus is a privileged scaffold in countless biologically active compounds.[1] The strategic functionalization of this ring system allows for the fine-tuning of a molecule's pharmacological properties. 5-Bromo-1,3-dimethyl-1H-indole is of particular interest as a versatile intermediate. The bromine atom at the C5 position serves as a crucial synthetic handle for further molecular elaboration, most notably through palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of complex molecular architectures.[1] Its derivatives have been explored in various therapeutic areas, highlighting the importance of reliable synthetic access to this compound.

This protocol focuses on the direct bromination of 1,3-dimethyl-1H-indole, a method chosen for its efficiency and atom economy.

Reaction Principle and Mechanism

The synthesis proceeds via an electrophilic aromatic substitution reaction. The indole ring system is inherently electron-rich, making it susceptible to attack by electrophiles. While the C3 position is typically the most nucleophilic site in an unsubstituted indole, its substitution in our starting material directs the reaction to the benzene portion of the heterocycle. The pyrrole ring acts as an activating, ortho-para directing group, favoring substitution at the C5 position.

N-Bromosuccinimide (NBS) is employed as the brominating agent. It serves as a source of an electrophilic bromine species (Br+). The reaction is initiated by the attack of the electron-rich indole C5 position on the bromine atom of NBS, proceeding through a resonance-stabilized cationic intermediate (a sigma complex). Subsequent deprotonation by the succinimide anion restores aromaticity and yields the final 5-bromo product. The use of NBS is preferred over elemental bromine (Br₂) as it is a solid that is safer to handle and its use under controlled conditions minimizes the formation of poly-brominated byproducts.

Materials and Equipment

Reagents & Chemicals

Reagent	CAS No.	Molecular Wt. ( g/mol )	Role
1,3-Dimethyl-1H-indole	875-74-1	145.20	Starting Material
N-Bromosuccinimide (NBS)	128-08-5	177.98	Brominating Agent
Dichloromethane (DCM), Anhydrous	75-09-2	84.93	Solvent
Sodium Thiosulfate (Na₂S₂O₃)	7772-98-7	158.11	Quenching Agent
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	Neutralizing Agent
Brine (Saturated NaCl solution)	7647-14-5	58.44	Washing Agent
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	Drying Agent
Silica Gel (for column chromatography)	7631-86-9	60.08	Stationary Phase
Hexanes	110-54-3	-	Mobile Phase
Ethyl Acetate (EtOAc)	141-78-6	88.11	Mobile Phase

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Ice-water bath

• Dropping funnel or powder funnel

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• Thin-Layer Chromatography (TLC) plates (silica gel) and developing chamber

• UV lamp (254 nm) for TLC visualization

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

Detailed Experimental Protocol

This protocol outlines the synthesis starting from 1.0 g of 1,3-dimethyl-1H-indole.

Reaction Setup and Execution

• Dissolution: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,3-dimethyl-1H-indole (1.00 g, 6.89 mmol). Dissolve the starting material in 20 mL of anhydrous dichloromethane (DCM).

  • Scientist's Note: Anhydrous solvent is crucial to prevent the hydrolysis of NBS and potential side reactions.

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0 °C.

  • Scientist's Note: Running the reaction at low temperature helps to control the reaction rate and improve the regioselectivity, minimizing the formation of undesired isomers.

• Addition of NBS: Slowly add N-Bromosuccinimide (1.28 g, 7.23 mmol, 1.05 equivalents) to the cooled solution in small portions over 15 minutes.

  • Scientist's Note: A slight excess of NBS ensures the complete consumption of the starting material. Portion-wise addition is critical to manage the exothermic nature of the reaction and maintain a low temperature.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then remove the ice bath and let the mixture warm to room temperature. Monitor the reaction progress using Thin-Layer Chromatography (TLC) (Eluent: 10% Ethyl Acetate in Hexanes). The reaction is typically complete within 1-2 hours.

  • TLC Analysis: The product spot should appear at a slightly higher Rf than the starting material and should be UV active. Stain with potassium permanganate if needed.

Work-up and Isolation

• Quenching: Once the starting material is consumed (as indicated by TLC), cool the flask again in an ice bath. Quench the reaction by slowly adding 20 mL of a 10% aqueous sodium thiosulfate solution to neutralize any unreacted NBS. Stir for 10 minutes.

  • Scientist's Note: Sodium thiosulfate reduces any remaining electrophilic bromine, preventing further reactions during work-up.

• Phase Separation: Transfer the mixture to a 250 mL separatory funnel. The organic layer (DCM) should be the bottom layer.

• Washing: Wash the organic layer sequentially with:

  • 20 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to remove any acidic byproducts.

  • 20 mL of water.

  • 20 mL of brine to facilitate phase separation and remove residual water.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as a pale oil or solid.

Purification

• Column Chromatography: Purify the crude residue by silica gel column chromatography.

  • Slurry Preparation: Prepare a slurry of silica gel in hexanes and pack the column.

  • Loading: Dissolve the crude product in a minimal amount of DCM and load it onto the column.

  • Elution: Elute the column using a gradient of ethyl acetate in hexanes (starting from 100% hexanes and gradually increasing to 5% ethyl acetate in hexanes). Collect the fractions containing the pure product, as identified by TLC analysis.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 5-Bromo-1,3-dimethyl-1H-indole as a white to off-white solid.[2] The expected yield is typically in the range of 80-90%.

Workflow Visualization

The following diagram outlines the complete experimental workflow for the synthesis and purification process.

Caption: Experimental workflow for the synthesis of 5-Bromo-1,3-dimethyl-1H-indole.

Characterization

The identity and purity of the final compound should be confirmed by standard analytical techniques.

• Melting Point (MP): Literature values for similar bromoindoles suggest a melting point in the range of 89-92 °C.[2]

• ¹H NMR (CDCl₃, 400 MHz): Expected signals would include two singlets for the methyl groups (one at ~3.7 ppm for N-CH₃ and one at ~2.3 ppm for C₃-CH₃), and distinct signals in the aromatic region (~7.0-7.6 ppm) corresponding to the three protons on the substituted benzene ring.

• ¹³C NMR (CDCl₃, 100 MHz): Signals corresponding to the 10 unique carbons in the molecule are expected.

• Mass Spectrometry (MS): The mass spectrum should show a characteristic isotopic pattern for a monobrominated compound, with two major peaks [M]+ and [M+2]+ of nearly equal intensity. For C₁₀H₁₀BrN, the expected m/z would be ~223 and ~225.

Safety Precautions

All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• 1,3-Dimethyl-1H-indole: May cause skin and eye irritation.[3]

• N-Bromosuccinimide (NBS): Is a corrosive solid and a strong oxidizing agent. It causes severe skin and eye irritation. Avoid inhalation of dust.

• Dichloromethane (DCM): Is a volatile solvent and a suspected carcinogen. Avoid inhalation of vapors and skin contact.

• General Hazards: The reaction is exothermic and should be cooled properly during the addition of NBS.[4]

Refer to the Safety Data Sheets (SDS) for all chemicals before starting the experiment.[2][3]

References

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N-Alkylation of 5-Bromoindole: A Comprehensive Guide for Synthetic Chemists

The N-alkylation of indoles is a cornerstone transformation in organic synthesis, particularly within medicinal chemistry and drug development. The strategic introduction of substituents on the indole nitrogen profoundly influences a molecule's pharmacological profile, affecting its binding affinity, selectivity, and metabolic stability.[1] 5-Bromoindole serves as a versatile and crucial starting material, providing a gateway to a diverse array of functionalized indole derivatives for the exploration of structure-activity relationships (SAR).[2] This guide offers a detailed exploration of the N-alkylation of 5-bromoindole, elucidating the underlying principles, providing field-proven experimental protocols, and addressing common challenges.

Core Principles and Mechanistic Insights

The N-alkylation of 5-bromoindole proceeds via a classical SN2 (bimolecular nucleophilic substitution) mechanism. The reaction is initiated by the deprotonation of the indole nitrogen, which, while being part of an aromatic system, possesses an acidic proton (pKa ≈ 16-17 in DMSO).[3] This deprotonation is typically achieved using a strong base, generating a highly nucleophilic indolide anion. This potent nucleophile then readily attacks the electrophilic carbon of an alkylating agent, such as an alkyl halide, to forge the new N-C bond and yield the desired N-alkylated 5-bromoindole.[1]

The choice of base and solvent is paramount to the success of this reaction. Strong bases like sodium hydride (NaH) are frequently employed to ensure complete deprotonation of the indole nitrogen.[1][3][4] Polar aprotic solvents, such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF), are ideal as they effectively solvate the resulting cation without interfering with the nucleophilic indolide anion.[2][4][5]

Visualizing the Synthetic Workflow

The following diagram illustrates the key stages involved in a typical N-alkylation of 5-bromoindole.

Caption: A generalized workflow for the N-alkylation of 5-bromoindole.

Detailed Experimental Protocol: N-Methylation of 5-Bromoindole

This protocol provides a reliable method for the N-methylation of 5-bromoindole using methyl iodide.

Materials and Reagents:

• 5-Bromoindole

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Methyl iodide (CH₃I)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Syringes and needles

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-bromoindole (1.0 eq) and anhydrous DMF. Stir the mixture until the 5-bromoindole is fully dissolved.[1]

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution.[1] Allow the mixture to stir at 0 °C for 30-60 minutes, or until hydrogen gas evolution ceases. This indicates the formation of the sodium salt of 5-bromoindole.[2]

• Alkylation: While maintaining the temperature at 0 °C, slowly add methyl iodide (1.5 eq) dropwise to the reaction mixture.[1]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-3 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).[1]

• Work-up: Once the reaction is complete, cool the mixture back to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.[1] Dilute the mixture with water and transfer it to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[1]

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-bromo-1-methyl-1H-indole.[1]

Comparative Analysis of N-Alkylation Methodologies

The following table summarizes various reported conditions for the N-alkylation of indoles, providing a comparative overview for methodological selection.

Starting Material	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
5-Bromoindole	Benzyl bromide	NaH	DMF	0 to RT	2-12	High	[1]
5-Bromoindole	Methyl iodide	KOH	DMSO	RT	1-3	High	[1]
Indole	Alkyl halides	KOH	Ionic Liquid	N/A	N/A	Excellent	[6]
4-Nitroindole	Michael acceptors	Rb₂CO₃	Toluene/H₂O	RT	N/A	High	[7]
2,3-Disubstituted Indoles	p-Quinone Methides	In(OTf)₃	Toluene	RT	12	Moderate to High	[8]
Indole	Alcohols	TsCl	N/A	N/A	N/A	Good	[6]

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If TLC analysis indicates the presence of starting material, the cause could be insufficient base or inactive sodium hydride. Ensure the NaH is fresh and handled under strictly anhydrous conditions. Gentle heating (e.g., 40-60 °C) may be necessary for less reactive alkylating agents.[2]

• C-Alkylation as a Side Reaction: While N-alkylation is generally favored, C3-alkylation can sometimes occur, especially with more reactive electrophiles.[9] Using a strong base to ensure complete deprotonation of the nitrogen typically minimizes this side reaction.[4]

• Safety Considerations: Sodium hydride is a highly reactive and flammable solid that reacts violently with water to produce hydrogen gas, which can ignite spontaneously.[10][11] It should be handled with extreme care in an inert atmosphere and away from any moisture.[10] DMF is a combustible liquid and can be harmful if inhaled or absorbed through the skin.[12] Exothermic decompositions have been reported for reactions involving sodium hydride in DMF at temperatures as low as 26°C.[12][13] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including neoprene or rubber gloves and chemical splash goggles.[10][12]

Alternative Methodologies: Phase-Transfer Catalysis

For certain applications, particularly in asymmetric synthesis, phase-transfer catalysis (PTC) has emerged as a powerful alternative for the N-alkylation of indoles.[7][14][15] This methodology involves the use of a phase-transfer catalyst, such as a quaternary ammonium salt, to shuttle the indolide anion from the aqueous or solid phase to the organic phase where the alkylating agent resides.[16] PTC often offers milder reaction conditions and can be amenable to enantioselective transformations with the use of chiral catalysts.[7][17]

Characterization of the Product

The structure and purity of the N-alkylated 5-bromoindole product should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the successful alkylation at the nitrogen position and the overall structure of the molecule.[18]

• Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its identity.

• Melting Point: For solid products, a sharp melting point is indicative of high purity. For instance, the melting point of 5-bromo-1-methyl-1H-indole is reported to be around 78-80 °C.[19]

Conclusion

The N-alkylation of 5-bromoindole is a robust and versatile synthetic tool for the generation of a wide range of valuable compounds for drug discovery and materials science. A thorough understanding of the reaction mechanism, careful selection of reagents and conditions, and adherence to safety protocols are essential for achieving high yields and purity. The classical approach using sodium hydride in DMF remains a reliable method, while emerging techniques like phase-transfer catalysis offer milder and potentially stereoselective alternatives.

References

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• Sigman, M. S., et al. (2019). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. Journal of the American Chemical Society, 141(21), 8670-8674. DOI: 10.1021/jacs.9b03845.
• Barco, A., et al. (1976). The use of phase-transfer catalysis for the N-alkylation of indole. Synthesis, (2), 124-126.
• Buchwald, S. L., et al. (2019). CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. Journal of the American Chemical Society, 141(42), 16891-16898.
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• Wang, C., et al. (2017). Copper-catalyzed N-alkylation of indoles by N-tosylhydrazones. Organic & Biomolecular Chemistry, 15(22), 4785-4789.
• Procter, D. J., et al. (2021). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. Organic & Biomolecular Chemistry, 19(1), 75-80.
• Ackermann, L., et al. (2019). Nickel-catalyzed C–H alkylation of indoles with unactivated alkyl chlorides: evidence of a Ni(I)/Ni(III) pathway. Chemical Science, 10(35), 8235-8240.

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• Trost, B. M., et al. (2012). Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. Organic letters, 14(17), 4494-4497.

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• Qian, D., et al. (2025, January 11). Enantioselective Synthesis of N-Alkylated Indoles Enabled by Nickel-Catalyzed C(sp3)–C(sp3) Coupling. Synlett.
• Reddy, B. V. S., et al. (2023, February 13). Solvent-Mediated Tunable Regiodivergent C6- and N1-Alkylations of 2,3-Disubstituted Indoles with p-Quinone Methides. The Journal of Organic Chemistry, 88(5), 2936-2949.
• Baran, P. S., et al. (2020). General Synthesis of N-Alkylindoles from N,N-Dialkylanilines via [4+1] Annulative Double C–H Functionalization. Journal of the American Chemical Society, 142(22), 10108-10114.
• Liu, W.-B., et al. (2020). Enantioselective Synthesis of N-Alkylindoles Enabled by Nickel- Catalyzed Modular, Unified C-C Coupling. ChemRxiv. DOI: 10.26434/chemrxiv.12320450.v1.
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Application Notes & Protocols: The Strategic Utility of 5-Bromo-1,3-dimethyl-1H-indole in Modern Pharmaceutical Development

Introduction: The Privileged Indole Scaffold and the Advantage of Strategic Substitution

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural products, essential biomolecules like serotonin, and clinically successful pharmaceuticals.[1][2][3] Its unique electronic properties and ability to form key hydrogen bonds make it an ideal framework for designing ligands that interact with a multitude of biological targets.[1][2] However, the true power of the indole scaffold in modern drug discovery lies in its functionalization, allowing for the fine-tuning of pharmacological activity, selectivity, and pharmacokinetic properties.

This guide focuses on a particularly valuable, strategically substituted intermediate: 5-Bromo-1,3-dimethyl-1H-indole . The rationale for its design is threefold:

• The 5-Bromo Position: The bromine atom at the C-5 position serves as a versatile synthetic handle. It is an ideal leaving group for a wide range of palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl, heteroaryl, alkyl, and amino moieties. This capacity for diversification is critical during lead optimization in drug development.

• The N-1 Methyl Group: Methylation of the indole nitrogen (N-1) removes the acidic N-H proton. This modification blocks a common site of Phase I metabolism (oxidation) and eliminates a hydrogen bond donor, which can significantly alter a compound's binding mode, cell permeability, and overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

• The C-3 Methyl Group: The C-3 position of the indole ring is often susceptible to metabolic attack. The presence of a methyl group at this position enhances metabolic stability, thereby increasing the potential for a longer in vivo half-life of the final drug candidate.

This document provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview of the applications of 5-Bromo-1,3-dimethyl-1H-indole, complete with detailed protocols for its utilization in key synthetic transformations.

Section 1: Physicochemical Properties & Safe Handling

A thorough understanding of the intermediate's properties is fundamental to its effective and safe use in the laboratory.

Key Properties

Property	Value	Reference
CAS Number	10075-49-7	[4]
Molecular Formula	C₁₀H₁₀BrN	[4]
Molecular Weight	224.10 g/mol	[4]
Appearance	Typically a beige or light yellow powder/solid	[4][5]
Melting Point	89 - 92 °C	[5][6]
Solubility	Soluble in common organic solvents like dichloromethane, ethyl acetate, and THF.
Storage	Store in a tightly sealed container in a cool, dry place. For long-term storage, refrigeration or freezing (-20°C) is recommended to prevent degradation.[6]

Safety & Handling

While not classified as acutely hazardous under OSHA standards, standard laboratory precautions are essential.[6]

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.[5]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[5][6]

• Spill & Disposal: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[5][7] Dispose of waste in accordance with local, state, and federal regulations.

• Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[6]

Section 2: Synthesis of the Intermediate

The synthesis of 5-Bromo-1,3-dimethyl-1H-indole can be approached from commercially available 5-bromoindole. The following protocol outlines a representative two-step procedure involving sequential N-methylation and C-methylation.

Synthetic Workflow

Caption: Synthetic pathway from 5-bromoindole to the target intermediate.

Section 3: Application in Pharmaceutical Synthesis via Cross-Coupling

The C-Br bond at the 5-position is the key to unlocking the synthetic potential of this intermediate. Palladium-catalyzed cross-coupling reactions are the most powerful tools for this purpose, enabling the construction of complex molecular architectures.

Suzuki-Miyaura Coupling: Formation of C-C Bonds

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method in medicinal chemistry for creating carbon-carbon bonds between sp² centers.[8] It allows for the introduction of a vast array of aryl and heteroaryl groups, which are critical for modulating a drug's interaction with its biological target.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Objective: To synthesize 5-Phenyl-1,3-dimethyl-1H-indole.

Materials & Reagents:

• 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv)

• Phenylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv)

• Potassium carbonate (K₂CO₃), anhydrous (3.0 equiv)

• Dioxane and Water (4:1 mixture), degassed

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To the reaction vessel, add 5-Bromo-1,3-dimethyl-1H-indole, phenylboronic acid, and anhydrous K₂CO₃.

• In a separate vial, prepare the catalyst solution by dissolving Pd(OAc)₂ and SPhos in a small amount of the dioxane/water solvent mixture.

• Evacuate and backfill the reaction vessel with an inert gas three times.

• Add the degassed dioxane/water solvent mixture to the solids, followed by the catalyst solution via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.[8]

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 2-18 hours.[8][9]

• Upon completion, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel.

• Separate the layers and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 5-aryl-1,3-dimethyl-1H-indole.

Representative Suzuki Reaction Conditions

Catalyst / Ligand	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Reference
Pd(dppf)Cl₂	K₂CO₃	Dimethoxyethane	80	2	95	[9]
Pd(PPh₃)₄	Cs₂CO₃	Ethanol (Microwave)	120	0.5	85-95	[8]
NiCl₂(PCy₃)₂	K₃PO₄	t-amyl alcohol	100	12	85-95	[10]

Buchwald-Hartwig Amination: Formation of C-N Bonds

The introduction of nitrogen-containing functional groups is fundamental to pharmaceutical design, as they are often key to target binding and solubility. The Buchwald-Hartwig amination enables the formation of C-N bonds, coupling the indole core with a wide variety of primary and secondary amines.

Objective: To synthesize 5-(Morpholino)-1,3-dimethyl-1H-indole.

Materials & Reagents:

• 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.015 equiv)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.03 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene, degassed

• Reaction vessel (e.g., Schlenk tube)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk tube, add Pd₂(dba)₃, Xantphos, and NaOtBu under an inert atmosphere.

• Add anhydrous, degassed toluene.

• Add 5-Bromo-1,3-dimethyl-1H-indole, followed by the dropwise addition of morpholine.

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and quench carefully with saturated aqueous ammonium chloride (NH₄Cl).

• Dilute with ethyl acetate and filter through a pad of celite to remove palladium residues.

• Transfer the filtrate to a separatory funnel, wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Section 4: Therapeutic Potential & Scaffolding Strategy

Derivatives of 5-bromoindole are potent modulators of various biological pathways, making 5-Bromo-1,3-dimethyl-1H-indole a highly strategic starting material.[11]

• Anticancer Agents: Many kinase inhibitors, which are a major class of modern cancer therapeutics, feature a substituted indole or azaindole core.[12][13] By using Suzuki coupling to introduce specific heteroaromatic systems at the C-5 position, researchers can design potent inhibitors of targets like EGFR, VEGFR, or Pim kinases.[11][12] The disruption of microtubules is another anticancer mechanism accessible through indole derivatives.[12][14]

• CNS Agents: The indole scaffold is bioisosteric to endogenous neurotransmitters. The intermediate can be used to synthesize compounds targeting serotonin or other receptors in the central nervous system, with potential applications in treating depression, anxiety, or neurodegenerative diseases.[2] For instance, the eletriptan intermediate (R)-5-Bromo-3-[(1-methyl-2-pyrrolidinyl)methyl]-1H-indole highlights the utility of the 5-bromoindole core in neurology.[15]

• Antiviral & Antimicrobial Agents: The indole nucleus is a key pharmacophore in the development of agents against viruses like HIV and HCV.[11] Functionalization at C-5 can lead to novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) or other antiviral compounds.[11]

Scaffolding Diversification Strategy

Caption: Strategic diversification of the core intermediate towards different therapeutic areas.

Conclusion

5-Bromo-1,3-dimethyl-1H-indole is more than just a chemical; it is a strategically designed building block for modern pharmaceutical research. Its pre-installed metabolic blocks at the N-1 and C-3 positions, combined with the synthetically versatile C-5 bromine, provide an efficient and powerful platform for the rapid synthesis of diverse compound libraries. By leveraging robust and predictable cross-coupling methodologies, researchers can accelerate the discovery and optimization of novel therapeutics targeting a wide range of human diseases.

References

• Hassan, R., Abdel-Samea, A.S., Farhan, S.M., Bräse, S., & Hashem, H. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules. [Link]

• Chavda, V. P., et al. (2021). A Review of the Therapeutic Importance of Indole Scaffold in Drug Discovery. PubMed. [Link]

• Hassan, R., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). ResearchGate. [Link]

• A Review on Indole as a Cardinal Scaffold for Anticancer Drugs Development. (2023). Bentham Science. [Link]

• A Review of the Therapeutic Importance of Indole Scaffold in Drug Discovery. (n.d.). Ingenta Connect. [Link]

• 5-Bromo-DMT. (n.d.). Wikipedia. [Link]

• Gönciová, G., Mojžiš, J., & Pazdera, P. (2016). Synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins. ResearchGate. [Link]

• (R)-5-Bromo-3-[(1-methyl-2-pyrrolidinyl)methyl]-1H-indole | Intermediate of Eletriptan HBr. (n.d.). Molkem. [Link]

• Process for efficient synthesis of 5-bromoindole. (2016).

• MATERIAL SAFETY DATA SHEET - 5-BROMO INDOLE 97% (For Synthesis). (n.d.). Oxford Lab Fine Chem. [Link]

• Safety Data Sheet: 5-Bromoindole. (n.d.). Carl ROTH. [Link]

• Aiello, F., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. [Link]

• 5-BROMOINDOLE - Uses, DMF, Dossier, etc. (n.d.). PharmaCompass. [Link]

• SYNTHESIS OF NEW 5-BROMO-1H-INDOLE-2,3-DIONE DERIVATIVES BY 1,3-DIPOLAR CYCLOADDITION. (2025). ResearchGate. [Link]

• Fernandes, C., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules. [Link]

• Method for preparing 5-bromoindole. (2012).

• Al-Warhi, T., et al. (2024). Antiangiogenic activity of 5-bromoindole carbothioamide derivative in ex vivo, in vivo, and in vitro experimental study. Pharmacia. [Link]

• Wang, S., et al. (2016). Synthesis and Antitumor Activity of 5-Bromo-7-azaindolin-2-one Derivatives Containing a 2,4-Dimethyl-1H-pyrrole-3-carboxamide Moiety. PubMed. [Link]

• A kind of green synthesis method of medicine intermediate 5- bromo indole. (2016).

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Application Note: A Robust Reversed-Phase HPLC Method for the Separation and Analysis of 5-Bromo-1H-Indole

Abstract

This application note presents a detailed, reliable, and efficient reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 5-bromo-1H-indole. 5-Bromo-1H-indole is a critical intermediate in the synthesis of a wide range of pharmacologically active molecules, including treatments for cardiovascular and neurological disorders.[1][2][3][4] Consequently, a robust analytical method is essential for quality control, purity assessment, and stability studies.[1] This guide provides a comprehensive protocol, including optimized chromatographic conditions, sample preparation, and system suitability criteria, designed for researchers, scientists, and professionals in drug development. The methodology employs a standard C18 stationary phase with a simple isocratic mobile phase of acetonitrile and water, ensuring excellent peak shape, resolution, and reproducibility.

Introduction and Scientific Rationale

5-Bromo-1H-indole (Figure 1) is a halogenated derivative of indole, appearing as an off-white to light yellow crystalline solid.[1][5] Its strategic importance lies in its utility as a versatile building block for more complex molecules.[1][3] The presence of the bromine atom at the 5-position not only influences the electronic properties of the indole ring but also provides a reactive handle for further synthetic modifications.

The accurate quantification of 5-bromo-1H-indole is paramount for ensuring the quality and consistency of starting materials in a synthetic workflow. Impurities or degradants can have a significant impact on the yield, purity, and safety profile of the final active pharmaceutical ingredient (API). Reversed-phase HPLC is the analytical technique of choice for such non-polar to moderately polar small molecules due to its high resolving power, sensitivity, and wide applicability.[6][7]

The method detailed herein is based on the principle of hydrophobic interaction. The non-polar C18 stationary phase retains the moderately non-polar 5-bromo-1H-indole. Elution is achieved using a more polar mobile phase, a mixture of organic solvent (acetonitrile) and water.[8] The choice of acetonitrile is deliberate; it offers a lower viscosity and better UV transparency compared to methanol, contributing to sharper peaks and a more stable baseline.[9] The addition of a small amount of formic acid to the mobile phase serves to control the pH, which minimizes peak tailing by suppressing the ionization of any residual silanol groups on the silica-based stationary phase, thereby ensuring a symmetrical peak shape.[10][11]

Figure 1: Chemical Structure of 5-Bromo-1H-Indole.

Experimental Methodology

Instrumentation, Chemicals, and Consumables

• Instrumentation:

  • HPLC system with a binary or quaternary pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

• Chemicals and Reagents:

  • 5-Bromo-1H-Indole reference standard (>99% purity).

  • Acetonitrile (HPLC grade or higher).

  • Water (HPLC grade, Type I).

  • Formic acid (LC-MS grade, ~99%).

  • Dimethyl Sulfoxide (DMSO, HPLC grade) for stock solution preparation.[1]

• Consumables:

  • Analytical column: C18, 250 mm x 4.6 mm, 5 µm particle size (or equivalent).

  • Syringe filters: 0.45 µm or 0.22 µm, PTFE or nylon, compatible with the sample solvent.

  • Autosampler vials with caps.

  • Volumetric flasks and pipettes.

Chromatographic Conditions

The optimized parameters for the separation are summarized in the table below. These conditions were selected to provide a robust separation with a reasonable run time, making the method suitable for routine analysis.

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A standard C18 phase provides excellent hydrophobic retention for the analyte. The column dimensions and particle size offer a good balance between efficiency and backpressure.[7][12]
Mobile Phase	Acetonitrile : Water + 0.1% Formic Acid (60:40 v/v)	This isocratic mixture provides adequate retention and elution. Acetonitrile is a strong organic modifier. Formic acid ensures a low pH to improve peak shape and is MS-compatible.[8][10][13]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring optimal efficiency without generating excessive backpressure.[14]
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak efficiency by reducing mobile phase viscosity.[12][14]
Detection	UV at 280 nm	5-Bromo-1H-indole exhibits strong UV absorbance in this region. This wavelength provides good sensitivity and is consistent with published data for bromoindoles.[2][5][6]
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overloading.
Run Time	10 minutes	Sufficient to allow for the elution of the main peak and any closely related impurities without being excessively long.

Preparation of Solutions

Causality Behind Solvent Choices: 5-bromo-1H-indole is sparingly soluble in water but shows high solubility in DMSO.[1][5] Therefore, a concentrated stock solution is prepared in DMSO. Subsequent dilutions are made in the mobile phase to ensure compatibility with the chromatographic system and prevent solvent-mismatch effects that can distort peak shape.

• Mobile Phase Preparation (1 L):

  • Measure 600 mL of HPLC-grade acetonitrile into a 1 L graduated cylinder.

  • Measure 400 mL of HPLC-grade water.

  • Combine the solvents in a 1 L solvent bottle.

  • Add 1.0 mL of formic acid to the mixture.

  • Mix thoroughly and degas for 15 minutes using an ultrasonic bath or an online degasser.

• Standard Stock Solution (1.0 mg/mL):

  • Accurately weigh approximately 25 mg of 5-bromo-1H-indole reference standard into a 25 mL volumetric flask.

  • Add a small amount of DMSO to dissolve the solid completely.

  • Dilute to the mark with DMSO and mix thoroughly. This solution should be stored in a dark place at -20°C for long-term stability.[3][15]

• Working Standard Solution (50 µg/mL):

  • Pipette 1.25 mL of the 1.0 mg/mL stock solution into a 25 mL volumetric flask.

  • Dilute to the mark with the mobile phase.

  • Mix thoroughly. This solution should be prepared fresh daily.

• Sample Preparation:

  • Accurately weigh an amount of the sample expected to contain approximately 5 mg of 5-bromo-1H-indole into a 100 mL volumetric flask.

  • Dissolve in and dilute to the mark with the mobile phase. Use sonication if necessary to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

HPLC Analysis Workflow

The overall process, from sample preparation to data analysis, is a systematic workflow designed to ensure data integrity and reproducibility.

A streamlined workflow for the HPLC analysis of 5-bromo-1H-indole.

System Suitability and Method Trustworthiness

To ensure the validity of the analytical results, system suitability tests (SST) must be performed before any sample analysis. This is a self-validating component of the protocol. A series of five replicate injections of the working standard solution (50 µg/mL) should be made. The calculated parameters must meet the criteria listed in the table below.

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	≤ 1.5	Measures peak symmetry. A value > 2 indicates significant tailing, which can affect the accuracy of peak integration.
Theoretical Plates (N)	≥ 5000	Indicates the efficiency of the column. Higher numbers correspond to sharper peaks and better resolving power.
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%	Demonstrates the precision and reproducibility of the autosampler, pump, and detector. This ensures that variations in results are due to the sample, not the instrument.
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0%	Shows the stability of the pump flow rate and mobile phase composition, ensuring consistent peak identification.

Results and Discussion

Under the specified chromatographic conditions, 5-bromo-1H-indole is expected to elute as a sharp, symmetrical peak with a retention time of approximately 6-8 minutes. The exact retention time may vary depending on the specific column manufacturer, system dead volume, and precise mobile phase composition.

Linearity

To establish the linear range of the method, a calibration curve should be constructed by analyzing a series of standard solutions at different concentrations (e.g., 5, 10, 25, 50, 75, and 100 µg/mL). The peak area is plotted against the concentration, and a linear regression analysis is performed.

Concentration (µg/mL)	Peak Area (Example)
5	125,400
10	251,100
25	628,000
50	1,255,000
75	1,883,000
100	2,510,000
Correlation Coefficient (r²)	≥ 0.999

The method should demonstrate excellent linearity across the specified range, with a correlation coefficient (r²) of 0.999 or greater, indicating a direct and predictable relationship between concentration and detector response.

Method Specificity and Potential Challenges

This method is designed to be stability-indicating.[1] During forced degradation studies or analysis of crude samples, peaks for impurities or degradants should be well-resolved from the main 5-bromo-1H-indole peak. If co-elution is observed, method optimization may be necessary.

• Adjusting Mobile Phase Strength: Increasing the percentage of acetonitrile will decrease the retention time, while decreasing it will increase retention. A 10% change in the organic modifier can result in a 2- to 3-fold change in retention.[11]

• Alternative Column Chemistry: If resolution is insufficient, switching to a column with a different selectivity, such as a Phenyl-Hexyl or Pentafluorophenyl (PFP) phase, can be effective.[12][16] These phases offer alternative interactions (e.g., pi-pi interactions) that can alter the elution order and improve the separation of closely related halogenated compounds.[12]

Conclusion

The RP-HPLC method described in this application note is a robust, precise, and reliable tool for the quantitative analysis of 5-bromo-1H-indole. The use of a standard C18 column and a simple isocratic mobile phase makes it easily transferable between laboratories. The integrated system suitability criteria ensure the trustworthiness of the results for quality control, stability testing, and purity assays in a research and drug development setting.

References

• ResearchGate. (n.d.). Reverse-phase high-performance liquid chromatography (RP-HPLC) profiles... Retrieved January 3, 2026, from [Link]

• PubChem. (n.d.). 5-Bromoindole. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• MDPI. (n.d.). Optimized High-Performance Liquid Chromatography Method for Determining Nine Cytokinins, Indole-3-acetic Acid and Abscisic Acid. Retrieved January 3, 2026, from [Link]

• PubMed. (n.d.). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Retrieved January 3, 2026, from [Link]

• SIELC Technologies. (n.d.). Separation of 1H-Indole, 5-bromo- on Newcrom R1 HPLC column. Retrieved January 3, 2026, from [Link]

• ACS Publications. (2014). UV–Photoelectron Spectroscopy of BN Indoles: Experimental and Computational Electronic Structure Analysis. Journal of the American Chemical Society. Retrieved January 3, 2026, from [Link]

• Chromatography Forum. (2015). HPLC separation of related halogenated aromatic, any one?? Retrieved January 3, 2026, from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved January 3, 2026, from [Link]

• Chromtech. (n.d.). HPLC Column Selection Guide. Retrieved January 3, 2026, from [Link]

• Google Patents. (n.d.). CN103387530A - 5-bromoindole preparation method.

• Mastelf. (2025). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Retrieved January 3, 2026, from [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. Retrieved January 3, 2026, from [Link]

• LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved January 3, 2026, from [Link]

• Google Patents. (n.d.). CN102558017A - Method for preparing 5-bromoindole.

• SIELC Technologies. (2018). Separation of 5-Bromo-1H-indole-3-butyric acid on Newcrom R1 HPLC column. Retrieved January 3, 2026, from [Link]

• Scribd. (n.d.). HPLC Column Selection Guide. Retrieved January 3, 2026, from [Link]

• Oxford Academic. (2012). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. Journal of Chromatographic Science. Retrieved January 3, 2026, from [Link]

• SIELC Technologies. (n.d.). Separation of 3-(2-Bromoethyl)-1H-indole on Newcrom R1 HPLC column. Retrieved January 3, 2026, from [Link]

• PubChem. (n.d.). 5-Bromoindoline. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). Absorption spectra of indole and 5-hydroxyindole in the gas phase.... Retrieved January 3, 2026, from [Link]

• SpectraBase. (n.d.). 5-Bromoindole-3-carboxaldehyde - Optional[MS (GC)] - Spectrum. Retrieved January 3, 2026, from [Link]

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Application Notes & Protocols for the Fischer Indole Synthesis: A Guide for Researchers and Drug Development Professionals

Introduction: The Enduring Legacy of the Fischer Indole Synthesis in Modern Drug Discovery

First described in 1883 by Emil Fischer and Friedrich Jourdan, the Fischer indole synthesis has remained a cornerstone of heterocyclic chemistry for over a century.[1][2] This robust and versatile reaction provides a powerful method for constructing the indole nucleus, a privileged scaffold found in a vast array of pharmaceuticals, natural products, and functional materials.[2][3] The indole core is a key structural motif in numerous biologically active molecules, including the neurotransmitter serotonin, the anti-migraine triptan class of drugs, and various anti-cancer agents.[1][4][5] Its continued relevance in both academic research and industrial-scale synthesis underscores the importance of a deep, practical understanding of this venerable reaction.[6][7]

This guide is designed for researchers, scientists, and drug development professionals, offering a blend of theoretical insight and field-proven protocols. We will delve into the mechanistic intricacies of the Fischer indole synthesis, provide a detailed, step-by-step experimental workflow, and explore key considerations for successful execution and troubleshooting.

The Core Reaction: Mechanism and Key Principles

The Fischer indole synthesis is fundamentally an acid-catalyzed cyclization of an arylhydrazone, which is itself formed from the condensation of an arylhydrazine with an aldehyde or ketone.[4] The reaction can be catalyzed by a variety of Brønsted acids (e.g., HCl, H₂SO₄, polyphosphoric acid) or Lewis acids (e.g., ZnCl₂, BF₃).[4][8]

The accepted mechanism, first proposed by Robinson, proceeds through several key steps:[8]

• Hydrazone Formation: The initial step involves the condensation of an arylhydrazine with an aldehyde or ketone to form the corresponding arylhydrazone.[2][6] This is a reversible reaction, and the hydrazone is often prepared in situ.[6]

• Tautomerization to Ene-hydrazine: The arylhydrazone then tautomerizes to its more reactive enamine isomer, the ene-hydrazine.[4][9]

• [4][4]-Sigmatropic Rearrangement: Following protonation, the ene-hydrazine undergoes a concerted, pericyclic[4][4]-sigmatropic rearrangement, which is the key bond-forming step that establishes the indole framework.[4][6] This step breaks the weak N-N bond and forms a new C-C bond.

• Rearomatization and Cyclization: The resulting di-imine intermediate rearomatizes, followed by an intramolecular cyclization to form a cyclic aminal.[4][6]

• Elimination of Ammonia: Finally, under the acidic conditions, the aminal eliminates a molecule of ammonia to generate the stable, aromatic indole ring.[4][9]

Isotopic labeling studies have confirmed that the aryl nitrogen (N1) of the starting phenylhydrazine is incorporated into the final indole product.[4]

Visualizing the Fischer Indole Synthesis Mechanism

Caption: The reaction mechanism of the Fischer indole synthesis.

Experimental Protocol: Synthesis of 2-Phenylindole

This protocol provides a detailed, two-step procedure for the synthesis of 2-phenylindole from acetophenone and phenylhydrazine. This is a classic example that illustrates the core principles of the Fischer indole synthesis.

Part 1: Synthesis of Acetophenone Phenylhydrazone

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Acetophenone	120.15	4.0 g	0.033
Phenylhydrazine	108.14	3.6 g	0.033
95% Ethanol	-	80 mL	-

Procedure:

• Combine acetophenone (4.0 g, 0.033 mol) and phenylhydrazine (3.6 g, 0.033 mol) in a suitable flask.

• Warm the mixture on a steam bath for 1 hour.

• Dissolve the hot mixture in 80 mL of 95% ethanol.

• Induce crystallization by agitating the solution, then cool the mixture in an ice bath.

• Collect the crystalline product by filtration and wash with 25 mL of cold 95% ethanol.

• A second crop of crystals can be obtained by concentrating the combined filtrate and washings.

• Dry the combined solids under reduced pressure over calcium chloride. The expected yield of acetophenone phenylhydrazone (m.p. 105-106°C) is typically 87-91%.[2]

Part 2: Fischer Indole Synthesis of 2-Phenylindole

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Acetophenone phenylhydrazone	210.28	5.3 g	0.025
Anhydrous Zinc Chloride (powdered)	136.30	25.0 g	-
Glacial Acetic Acid	-	50 mL	-
Concentrated Hydrochloric Acid	-	5 mL	-
95% Ethanol	-	As needed for recrystallization	-

Procedure:

• In a tall 1-L beaker, prepare an intimate mixture of freshly prepared acetophenone phenylhydrazone (5.3 g, 0.025 mol) and powdered anhydrous zinc chloride (25.0 g).

• Immerse the beaker in an oil bath preheated to 170°C and stir the mixture vigorously by hand.

• The mass will become liquid after 3-4 minutes, at which point the evolution of white fumes will commence.

• Remove the beaker from the oil bath and continue stirring for 5 minutes.

• Pour the hot reaction mixture into a separate beaker containing 400 mL of water.

• To the beaker containing the reaction mixture, add 50 mL of glacial acetic acid and 5 mL of concentrated hydrochloric acid to dissolve the zinc salts. Use this acid solution to rinse the reaction beaker.

• Collect the crude 2-phenylindole by filtration and wash thoroughly with 200 mL of water.

• Recrystallize the crude product from hot 95% ethanol to yield pure 2-phenylindole.[2]

Experimental Workflow Visualization

Caption: Step-by-step workflow for the synthesis of 2-phenylindole.

Troubleshooting and Key Considerations

While the Fischer indole synthesis is a powerful tool, certain challenges and side reactions can arise. A proactive understanding of these potential issues is crucial for successful outcomes.

• Regioselectivity with Unsymmetrical Ketones: The use of unsymmetrical ketones can lead to the formation of two different enamine intermediates, resulting in a mixture of regioisomeric indoles.[10] The choice of acid catalyst and reaction conditions can significantly influence the regioselectivity. For instance, Eaton's reagent (P₂O₅ in MeSO₃H) has been shown to provide excellent regiocontrol in certain cases.[10]

• Failure with Certain Substrates: The synthesis of C3 N-substituted indoles via the Fischer method is notoriously difficult and often fails.[11] This is because electron-donating substituents can promote a competing heterolytic cleavage of the N-N bond, preventing the desired[4][4]-sigmatropic rearrangement.[11]

• Purification Challenges: The crude product from a Fischer indole synthesis can sometimes be difficult to purify due to the formation of polar byproducts and tars.[10][12] A thorough workup, including a base wash to remove acidic impurities, is recommended.[10] Alternative purification techniques such as recrystallization, distillation under reduced pressure, or chromatography using different stationary phases (e.g., alumina) may be necessary.[10]

• Safety Precautions: Phenylhydrazine and its derivatives are toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.[13] The use of strong acids and high temperatures also necessitates careful handling and appropriate safety measures.

Modern Variants and Future Directions

The classical Fischer indole synthesis has been the subject of numerous modifications to improve its scope, efficiency, and environmental footprint.

• Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate the reaction, often leading to higher yields and cleaner product profiles in shorter reaction times.[3][6]

• Buchwald Modification: A palladium-catalyzed cross-coupling of aryl bromides and hydrazones provides a milder entry into the Fischer indole synthesis, expanding the scope of accessible starting materials.[4]

• Flow Chemistry: The application of continuous flow microfluidic reactors has been shown to be effective for the synthesis of certain indole derivatives, offering advantages in terms of safety, scalability, and process control.[6]

• Greener Approaches: Research is ongoing to develop more environmentally friendly protocols, such as the use of ionic liquids as recyclable reaction media or the development of more efficient and reusable catalysts.[7][14]

Conclusion

The Fischer indole synthesis remains an indispensable tool in the arsenal of the modern organic chemist and drug discovery professional. Its ability to generate a wide range of substituted indoles from readily available starting materials ensures its continued prominence in the synthesis of complex molecular architectures with significant biological activity. By understanding the underlying mechanism, carefully controlling reaction parameters, and being aware of potential pitfalls, researchers can effectively harness the power of this classic reaction to advance their scientific endeavors.

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purification of 5-bromoindole derivatives by column chromatography

An Application Note and Detailed Protocol for the Purification of 5-Bromoindole Derivatives by Column Chromatography

Abstract

5-Bromoindole and its derivatives are foundational scaffolds in medicinal chemistry and organic synthesis, serving as key intermediates in the development of therapeutics for oncology, neurology, and inflammatory diseases[1]. The biological efficacy and the reliability of subsequent synthetic transformations are critically dependent on the purity of these intermediates. This guide provides a comprehensive, experience-driven protocol for the purification of 5-bromoindole derivatives using silica gel column chromatography. We will delve into the causality behind experimental choices, from stationary and mobile phase selection to advanced troubleshooting, ensuring researchers can achieve high-purity compounds essential for their work.

Introduction: The Significance of Purity for 5-Bromoindole Intermediates

The indole nucleus is a privileged structure in drug discovery, and the strategic placement of a bromine atom at the 5-position provides a versatile synthetic handle for diversification via cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira)[2][3]. This allows for the construction of complex molecular architectures with tailored biological activities[4]. However, the synthesis of these derivatives often results in a crude mixture containing starting materials, reagents, and side-products, such as over-brominated species or positional isomers[5].

Column chromatography is a powerful and widely applicable technique for isolating a single chemical compound from a mixture on scales from micrograms to kilograms[6]. Its effectiveness relies on the differential partitioning of components between a stationary phase and a mobile phase[7]. For 5-bromoindole derivatives, mastering this technique is not merely a procedural step but a critical gateway to obtaining reliable biological data and achieving successful multi-step syntheses.

Foundational Principles: Chromatographic Behavior of 5-Bromoindoles

The successful purification of 5-bromoindole derivatives hinges on understanding their physicochemical properties and how they interact with the chromatographic system.

• Polarity: The indole ring system contains a polar N-H bond, making it more polar than a simple aromatic hydrocarbon. The bromine atom at the 5-position adds to the molecular weight and introduces a polarizable C-Br bond, but its effect on overall polarity is moderate. The polarity is primarily dictated by the N-H group and any other functional groups on the indole core or side chains.

• Stationary Phase Selection:

  • Silica Gel (SiO₂): This is the most common stationary phase for purifying 5-bromoindole derivatives due to its versatility and cost-effectiveness[8][9]. Silica gel is slightly acidic, which can be advantageous for adsorbing the weakly basic indole nitrogen[7][10]. However, this acidity can sometimes lead to the degradation of highly sensitive compounds[11][12].

  • Alumina (Al₂O₃): Available in acidic, neutral, or basic forms, alumina can be a valuable alternative if compound instability on silica is observed. Basic alumina is particularly useful for purifying amines and other basic compounds[7][10].

  • Deactivated Silica: For particularly acid-sensitive derivatives, silica gel can be "deactivated" by pre-treating it with a base, such as triethylamine, to neutralize the acidic silanol groups[10].

• Mobile Phase (Eluent) Selection: The choice of eluent is critical for achieving separation. A solvent system is chosen based on its ability to move the target compound with an appropriate retention factor (Rƒ) on a Thin-Layer Chromatography (TLC) plate. The principle is to start with a non-polar solvent and gradually increase polarity to elute compounds of increasing polarity[7]. Common solvent systems include gradients of ethyl acetate in hexanes or methanol in dichloromethane[8][13].

Pre-Purification Workflow: Method Development with Thin-Layer Chromatography (TLC)

Before committing a sample to a column, the separation conditions must be optimized using TLC. This rapid and inexpensive technique predicts the behavior of the compound on a silica column and is an indispensable first step.

Protocol 1: TLC for Solvent System Optimization

• Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, spot the dissolved mixture onto a silica gel TLC plate, keeping the spot small and concentrated.

• Development: Place the TLC plate in a developing chamber containing a shallow pool of a test solvent system (e.g., 10% Ethyl Acetate in Hexane). Ensure the solvent level is below the spot. Allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the separated spots using a UV lamp (254 nm is typical for aromatic compounds). Staining with potassium permanganate or vanillin can also be used if the compounds are not UV-active.

• Analysis & Iteration: Calculate the Retention Factor (Rƒ) for each spot: Rƒ = (Distance traveled by spot) / (Distance traveled by solvent front).

  • Goal: The ideal solvent system will place the Rƒ of the desired 5-bromoindole derivative at approximately 0.25-0.35 while maximizing the separation (ΔRƒ) from impurities.

  • If the Rƒ is too low (<0.2), increase the polarity of the eluent (e.g., move from 10% to 20% ethyl acetate).

  • If the Rƒ is too high (>0.5), decrease the polarity of the eluent.

  • If separation is poor, try a different solvent system (e.g., dichloromethane/methanol).

Detailed Protocol: Purification of a 5-Bromoindole Derivative

This protocol provides a step-by-step methodology for the purification of a representative 5-bromoindole derivative.

Materials and Equipment

• Stationary Phase: Silica gel (60 Å, 230-400 mesh)

• Crude Sample: 5-bromoindole derivative dissolved in minimal solvent or adsorbed onto silica.

• Solvents: HPLC-grade solvents (e.g., Hexanes, Ethyl Acetate, Dichloromethane, Methanol)

• Glassware: Chromatography column with stopcock, separatory funnel (for gradient elution), round-bottom flasks, collection tubes/flasks.

• Other: Cotton or glass wool, sand, TLC plates, beakers, Pasteur pipettes, rotary evaporator.

Experimental Workflow

Caption: Workflow for 5-bromoindole derivative purification.

Step-by-Step Methodology

• Column Preparation (Wet Packing):

  • Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer (~1 cm) of sand.

  • In a beaker, prepare a slurry of silica gel in the initial, least polar solvent determined by TLC (e.g., 5% Ethyl Acetate in Hexane). Use approximately 30-50 g of silica for every 1 g of crude material for moderately difficult separations[7].

  • Clamp the column vertically. With the stopcock closed, pour the slurry into the column.

  • Open the stopcock to allow solvent to drain, continuously tapping the side of the column gently to ensure even packing and remove air bubbles. Add more slurry as needed until the desired column height is reached.

  • Never let the top of the silica bed run dry. Always maintain a level of solvent above the silica. Add a final layer of sand on top to protect the silica bed during sample and eluent addition.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a polar solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (~2-3 times the mass of the crude product) to this solution.

  • Remove the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder of the crude product adsorbed onto silica.

  • Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Carefully add the initial, non-polar eluent to the column.

  • Open the stopcock and begin collecting the eluent in fractions (e.g., 10-20 mL per fraction, depending on column size). Use pressure from a pump or inert gas line to achieve a flow rate of ~5-10 cm/minute for flash chromatography.

  • Gradually increase the polarity of the eluent as the column runs (gradient elution). This is achieved by incrementally adding more of the polar solvent to the eluent reservoir. For example, start with 100% hexane, then move to 2% ethyl acetate in hexane, then 5%, 10%, and so on.

• Fraction Analysis and Product Isolation:

  • Spot every few fractions onto a TLC plate. Develop and visualize the plate to identify which fractions contain the desired product.

  • Fractions containing only the pure product spot should be combined in a clean, pre-weighed round-bottom flask.

  • Remove the solvent from the combined fractions using a rotary evaporator.

  • Place the flask under high vacuum to remove any residual solvent, yielding the purified 5-bromoindole derivative.

  • Confirm the purity and identity using analytical techniques such as NMR, LC-MS, or melting point.

Data Summary & Troubleshooting

Table 1: Common Eluent Systems for Indole Derivatives

Solvent System (v/v)	Polarity	Typical Application	Notes
Hexane / Ethyl Acetate	Low to Medium	Excellent for many N-H or N-alkyl 5-bromoindoles with moderate polarity. A standard starting point.[8][13]	Good for resolving less polar impurities.
Dichloromethane / Methanol	Medium to High	Used for more polar 5-bromoindole derivatives, such as those with alcohol or amide functional groups.	Methanol is a very polar solvent; add it in small increments (0.5-1%).
Chloroform / Methanol	Medium to High	A classic system for separating alkaloids and other nitrogen-containing heterocycles.[8][14]	Chloroform can be slightly acidic; ensure compound stability.
Hexane / Acetone	Low to Medium	An alternative to Hexane/EtOAc with different selectivity.	Acetone is more polar than ethyl acetate.
Hexane / Diethyl Ether	Low	Good for separating very non-polar derivatives.	Diethyl ether is highly volatile.

Table 2: Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Separation (Co-elution)	1. Inappropriate solvent system. 2. Column overloaded with sample. 3. Column packed poorly (channeling).	1. Re-optimize the eluent with TLC, aiming for a lower Rƒ (0.2-0.3). Try a different solvent system for different selectivity. 2. Use a higher ratio of silica to crude sample (>50:1). 3. Repack the column carefully, ensuring no air bubbles or cracks.
Compound Streaking on Column	1. Compound is too polar for the eluent. 2. Compound is acidic or basic and interacting strongly with silica. 3. Sample is not fully soluble in the eluent.	1. Increase the eluent polarity. 2. Add a modifier: 0.5-1% triethylamine for basic compounds or 0.5-1% acetic acid for acidic compounds to the eluent.[11] 3. Use dry loading to apply the sample.
Compound Decomposes on Column	1. The 5-bromoindole derivative is sensitive to the acidic nature of silica gel.[12]	1. Test stability by spotting the compound on a TLC plate and letting it sit for an hour before developing. If it degrades, use a less acidic stationary phase like neutral alumina or deactivated silica gel.[10]
Product Elutes Too Quickly (in solvent front)	1. Eluent is too polar.	1. Start with a much less polar solvent system (e.g., pure hexane or 1-2% ethyl acetate in hexane).
Product Won't Elute from Column	1. Eluent is not polar enough. 2. Compound has irreversibly bound to the silica.	1. Significantly increase the polarity of the eluent (e.g., switch to a DCM/Methanol system). 2. Perform a "methanol flush" to wash everything off the column and recover material, though it will not be pure.[11]

Conclusion

The is a routine but nuanced procedure that is fundamental to progress in synthetic and medicinal chemistry. By applying the principles of chromatographic theory, performing diligent TLC-based method development, and adhering to a systematic protocol, researchers can consistently obtain high-purity materials. This guide serves as a foundational resource, empowering scientists to troubleshoot common issues and adapt the methodology to the unique challenges presented by their specific 5-bromoindole target, thereby accelerating the drug discovery and development process.

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The Emerging Role of 5-Bromoindole Derivatives in Oncology: A Technical Guide for Drug Development Professionals

Introduction: The Privileged Scaffold of Indole and the Impact of Bromination

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural products and synthetic molecules with significant therapeutic value.[1] Its unique electronic properties and ability to participate in various biological interactions have made it a fertile ground for the development of novel therapeutics. Within this chemical space, the strategic introduction of a bromine atom at the 5-position of the indole ring has emerged as a powerful strategy in anticancer drug design. This modification can profoundly alter the physicochemical properties of the parent molecule, often enhancing its biological activity and target specificity.[2] This guide provides an in-depth exploration of the multifaceted role of 5-bromoindole derivatives in anticancer drug development, offering technical insights and validated protocols for researchers, scientists, and drug development professionals.

Mechanisms of Anticancer Activity: A Multi-pronged Attack on Cancer Cells

5-Bromoindole derivatives exert their anticancer effects through a variety of mechanisms, often targeting key pathways essential for tumor growth, proliferation, and survival.[1] Their ability to interact with multiple cellular targets underscores their potential as robust and versatile anticancer agents.

Inhibition of Receptor Tyrosine Kinases (RTKs)

A significant body of research has focused on the development of 5-bromoindole derivatives as potent inhibitors of receptor tyrosine kinases (RTKs), particularly the Epidermal Growth Factor Receptor (EGFR).[3][4] Aberrant EGFR signaling is a hallmark of many cancers, leading to uncontrolled cell proliferation, survival, and metastasis.[5] Certain novel 5-bromoindole-2-carboxylic acid derivatives have demonstrated potent antiproliferative activity against various cancer cell lines, including lung (A549), liver (HepG2), and breast (MCF-7).[3][4] By binding to the ATP-binding site of the EGFR tyrosine kinase domain, these compounds block the downstream signaling cascade, ultimately leading to cell cycle arrest and the induction of apoptosis.[3][4]

Signaling Pathway: EGFR Inhibition by 5-Bromoindole Derivatives

Caption: EGFR signaling cascade and its inhibition by a 5-bromoindole derivative.

Disruption of Microtubule Dynamics

The mitotic spindle, a dynamic structure composed of microtubules, is essential for proper chromosome segregation during cell division.[3][4] Several 5-bromoindole derivatives have been shown to interfere with microtubule polymerization, acting as tubulin inhibitors.[6][7][8] By binding to the colchicine-binding site on β-tubulin, these compounds disrupt the formation of the mitotic spindle, leading to a mitotic arrest and ultimately, apoptotic cell death.[6][9] This mechanism is particularly effective in rapidly dividing cancer cells.

Anti-Angiogenic Effects

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis, supplying tumors with essential nutrients and oxygen.[10] Some 5-bromoindole derivatives have demonstrated potent anti-angiogenic properties.[1][10] For instance, a 5-bromoindole carbothioamide derivative has been shown to inhibit angiogenesis by reducing the expression of Vascular Endothelial Growth Factor (VEGF), a key signaling protein in this process.[10] This inhibition of new blood vessel formation can effectively starve the tumor and prevent its further growth and spread.

Quantitative Anticancer Activity Data

The in vitro cytotoxic activity of various 5-bromoindole derivatives has been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter used to quantify the potency of a compound.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
5-bromo-7-azaindolin-2-one derivatives	A549 (Lung)	3.103 - 65.054	[11]
Skov-3 (Ovarian)	3.721 - >50	[11]
HepG2 (Liver)	2.357 - 49.036	[11]
5-bromoindole carbothioamide derivative	HUVEC (Endothelial)	711.7	[10]
N-alkyl-5-bromoindole derivatives	MCF-7 (Breast)	4.7 - 32.2	[12][13]
MDA-MB-231 (Breast)	4.7 - 32.2	[12][13]

Experimental Protocols: A Guide to In Vitro Evaluation

The following protocol details a standard method for assessing the cytotoxic activity of 5-bromoindole derivatives against cancer cell lines.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability.[1][14] It is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow MTT to a purple formazan product.

Materials:

• Cancer cell line of interest (e.g., A549, MCF-7, HepG2)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• 96-well flat-bottom microplates

• 5-bromoindole derivative stock solution (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 5-bromoindole derivative in complete medium from the stock solution. The final concentrations should typically range from nanomolar to micromolar.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a blank control (medium only).

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of the solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Viability = (Absorbance of treated cells / Absorbance of vehicle control) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability, using a suitable software program (e.g., GraphPad Prism).

Experimental Workflow: From Synthesis to Biological Evaluation

Caption: A typical workflow for the development of 5-bromoindole derivatives as anticancer agents.

Conclusion and Future Directions

5-Bromoindole derivatives represent a highly promising class of compounds in the landscape of anticancer drug discovery.[1] Their diverse mechanisms of action, including the inhibition of key oncogenic pathways and the disruption of fundamental cellular processes, offer multiple avenues for therapeutic intervention.[1][3][10] The strategic placement of the bromine atom at the 5-position of the indole ring often confers enhanced potency and favorable pharmacological properties.[2]

Future research in this area should focus on:

• Lead Optimization: Synthesizing and evaluating new analogs to improve potency, selectivity, and pharmacokinetic profiles.

• Target Identification: Elucidating the precise molecular targets for novel derivatives to better understand their mechanisms of action.

• Combination Therapies: Investigating the synergistic effects of 5-bromoindole derivatives with existing chemotherapeutic agents to overcome drug resistance.

• In Vivo Efficacy: Advancing the most promising candidates to preclinical and clinical trials to assess their therapeutic potential in a more complex biological setting.

The continued exploration of this versatile chemical scaffold holds great promise for the development of the next generation of effective and targeted cancer therapies.

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• 8. Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of tubulin polymerization by 5,6-dihydroindolo[2,1-alpha]isoquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Synthesis, Anti-Cancer and Anti-Migratory Evaluation of 3,6-Dibromocarbazole and 5-Bromoindole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Strategic Utility of 5-Bromo-1,3-dimethyl-1H-indole in the Synthesis of Novel Heterocyclic Compounds: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous biologically active natural products and synthetic pharmaceuticals.[1][2] The strategic introduction of functional groups onto this privileged core is a key tactic in the modulation of physicochemical properties and the optimization of therapeutic efficacy. Among the various functionalized indoles, 5-Bromo-1,3-dimethyl-1H-indole emerges as a particularly versatile and valuable building block for the construction of novel heterocyclic systems.

The presence of the bromine atom at the 5-position provides a reactive handle for a multitude of transition-metal-catalyzed cross-coupling reactions, enabling the facile introduction of diverse aryl, heteroaryl, alkyl, and amino moieties.[3][4][5] Furthermore, the methylation at the N1 and C3 positions imparts distinct characteristics to the molecule. The N-methylation prevents the formation of indolenine tautomers and eliminates the possibility of N-H related side reactions, thereby simplifying reaction outcomes and enhancing substrate stability. The C3-methylation blocks one of the most reactive sites of the indole nucleus towards electrophilic attack, directing further functionalization to other positions and preventing undesired oligomerization.

This technical guide provides an in-depth exploration of the synthetic utility of 5-Bromo-1,3-dimethyl-1H-indole, offering detailed application notes and validated protocols for its use in the creation of novel and complex heterocyclic compounds. The focus is on providing not just procedural steps, but also the underlying scientific rationale for experimental choices, thereby empowering researchers to adapt and innovate upon these methodologies.

I. Palladium-Catalyzed Cross-Coupling Reactions: A Gateway to Molecular Diversity

The bromine atom at the C5 position of 5-Bromo-1,3-dimethyl-1H-indole is ideally suited for a range of palladium-catalyzed cross-coupling reactions. These transformations are foundational in modern organic synthesis due to their broad functional group tolerance, mild reaction conditions, and high yields.

A. Suzuki-Miyaura Coupling: Forging C-C Bonds with Aryl and Heteroaryl Boronic Acids

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds between sp²-hybridized carbon atoms.[6][7] In the context of 5-Bromo-1,3-dimethyl-1H-indole, this reaction allows for the straightforward synthesis of 5-aryl and 5-heteroaryl derivatives, which are prevalent motifs in pharmacologically active molecules.

Causality Behind Experimental Choices:

• Catalyst and Ligand: The choice of palladium catalyst and phosphine ligand is critical for reaction efficiency. Catalysts like Pd(PPh₃)₄ are effective, particularly in microwave-assisted reactions.[3] The ligand stabilizes the palladium(0) active species and facilitates the oxidative addition and reductive elimination steps.

• Base: A base is required to activate the boronic acid for transmetalation. Inorganic bases like cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃) are commonly used. Cs₂CO₃ is often more effective due to its higher solubility in organic solvents.[3]

• Solvent: The solvent system must be capable of dissolving both the organic and inorganic reagents. A mixture of an organic solvent like ethanol or dimethoxyethane and water is often employed.[3][6]

• Reaction Conditions: Microwave irradiation can significantly accelerate the reaction, reducing reaction times from hours to minutes.[3]

Experimental Protocol: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol is adapted from a procedure for a similar 5-bromoindole derivative.[3]

Materials:

• 5-Bromo-1,3-dimethyl-1H-indole

• Arylboronic acid (1.3 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Cesium carbonate (Cs₂CO₃) (2.0 equivalents)

• Ethanol

• Microwave reaction vial with a stir bar

Procedure:

• To a microwave reaction vial, add 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv.), the arylboronic acid (1.3 equiv.), Pd(PPh₃)₄ (0.05 equiv.), and Cs₂CO₃ (2.0 equiv.).

• Add ethanol to the vial to achieve a substrate concentration of approximately 0.1 M.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 100 °C for 25-40 minutes with stirring.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the palladium catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Catalyst System	Base	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Pd(dppf)Cl₂	K₂CO₃	Dimethoxyethane	80	2 h	95	[8]
Pd(PPh₃)₄	Cs₂CO₃	Ethanol	100 (Microwave)	25-40 min	Good to Excellent	[3]
NiCl₂(PCy₃)₂	K₃PO₄	t-amyl alcohol	100	12 h	85-95	[7]

Table 1. Comparative performance of catalytic systems for Suzuki-Miyaura coupling of 5-bromoindoles.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

B. Heck Reaction: Olefinic C-C Bond Formation

The Heck reaction facilitates the coupling of aryl halides with alkenes to form substituted alkenes.[9] This reaction provides a route to introduce vinyl groups at the 5-position of the indole ring, which can then be further elaborated into more complex heterocyclic systems.

Causality Behind Experimental Choices:

• Catalyst: Palladium acetate (Pd(OAc)₂) or sodium tetrachloropalladate(II) (Na₂PdCl₄) are commonly used palladium sources.[4]

• Ligand: For reactions in aqueous media, water-soluble phosphine ligands like TPPTS (triphenylphosphine-3,3',3''-trisulfonic acid trisodium salt) can be highly effective.[4] In other cases, triphenylphosphine (PPh₃) is a standard choice.

• Base: An organic base such as triethylamine (Et₃N) is typically used to neutralize the HBr generated during the reaction.

• Solvent: The choice of solvent depends on the specific reaction conditions. For aqueous Heck reactions, a mixture of water and an organic solvent is used.[4]

Experimental Protocol: Heck Reaction with an Alkene

This is a generalized protocol based on Heck reactions of 5-bromoindoles.[4][10]

Materials:

• 5-Bromo-1,3-dimethyl-1H-indole

• Alkene (1.5 equivalents)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equivalents)

• Triphenylphosphine (PPh₃) (0.04 equivalents)

• Triethylamine (Et₃N) (2.0 equivalents)

• Anhydrous DMF or Acetonitrile

Procedure:

• In a reaction flask, dissolve 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv.), Pd(OAc)₂ (0.02 equiv.), and PPh₃ (0.04 equiv.) in the chosen solvent.

• Add the alkene (1.5 equiv.) and Et₃N (2.0 equiv.) to the mixture.

• Heat the reaction mixture to 80-100 °C under an inert atmosphere (e.g., Argon or Nitrogen).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

C. Sonogashira Coupling: Introducing Alkynyl Scaffolds

The Sonogashira reaction is a palladium- and copper-cocatalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide.[2][11] This reaction is exceptionally useful for introducing a rigid alkynyl linker at the 5-position of the indole, which can serve as a precursor for various cyclization reactions to form fused heterocyclic systems.

Causality Behind Experimental Choices:

• Catalysts: A combination of a palladium catalyst (e.g., PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (e.g., CuI) is traditionally used.[12]

• Base: A strong amine base like triethylamine (TEA) or piperidine is required, which also serves as the solvent in some cases.[12]

• Solvent: Anhydrous solvents like DMF or THF are typically used.

Experimental Protocol: Sonogashira Coupling with a Terminal Alkyne

This protocol is based on the Sonogashira coupling of N-methyl-5-bromoindole.[12]

Materials:

• 5-Bromo-1,3-dimethyl-1H-indole

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 equivalents)

• Copper(I) iodide (CuI) (0.05 equivalents)

• Triethylamine (TEA)

• Anhydrous DMF

Procedure:

• To a reaction flask, add 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv.), PdCl₂(PPh₃)₂ (0.03 equiv.), and CuI (0.05 equiv.).

• Evacuate and backfill the flask with an inert gas.

• Add anhydrous DMF, followed by TEA and the terminal alkyne (1.2 equiv.).

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction mixture and dilute with water.

• Extract the product with an organic solvent.

• Wash the organic layer with saturated aqueous ammonium chloride solution, then with brine.

• Dry the organic phase over anhydrous sodium sulfate and concentrate.

• Purify the crude product by column chromatography.

Caption: Overview of cross-coupling reactions with 5-Bromo-1,3-dimethyl-1H-indole.

D. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed reaction for the formation of carbon-nitrogen bonds.[13][14] This reaction is particularly valuable for synthesizing 5-aminoindole derivatives, which are important pharmacophores.

Causality Behind Experimental Choices:

• Catalyst/Ligand: Modern Buchwald-Hartwig reactions often employ pre-catalysts or a combination of a palladium source and a sterically hindered phosphine ligand like tBu-XPhos.[5] These advanced ligand systems are crucial for achieving high yields with a broad range of amines.

• Base: A strong, non-nucleophilic base such as potassium carbonate (K₂CO₃) or potassium hydroxide (KOH) is typically used.[5]

• Solvent: A mixture of an organic solvent like THF or 1,4-dioxane and water is often effective.[5]

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is based on the amination of 5-bromoindole.[5]

Materials:

• 5-Bromo-1,3-dimethyl-1H-indole

• Amine (2.0 equivalents)

• [Pd(tBu-XPhos)G1] precatalyst (0.05 equivalents)

• Potassium hydroxide (KOH) (4.0 equivalents)

• 1,4-Dioxane/Water (1:1 mixture)

• Microwave reaction vial with a stir bar

Procedure:

• In a microwave vial, combine 5-Bromo-1,3-dimethyl-1H-indole (1.0 equiv.), the amine (2.0 equiv.), [Pd(tBu-XPhos)G1] (0.05 equiv.), and KOH (4.0 equiv.).

• Add the 1,4-dioxane/water solvent mixture.

• Seal the vial and heat in a microwave reactor at 100 °C.

• Monitor the reaction by LC-MS.

• After completion, cool the reaction and perform an aqueous work-up.

• Extract the product with an organic solvent, dry, and concentrate.

• Purify by column chromatography.

II. Further Synthetic Transformations: Expanding the Heterocyclic Landscape

Beyond cross-coupling reactions, 5-Bromo-1,3-dimethyl-1H-indole can be a precursor to other valuable heterocyclic systems through different synthetic strategies.

A. Lithiation and Subsequent Functionalization

While palladium-catalyzed reactions are powerful, ortho-lithiation followed by trapping with an electrophile can provide access to 4- and 6-substituted indoles. The directing effect of the N-methyl group and the bromine atom can influence the regioselectivity of this transformation. This approach, while more speculative for this specific substrate, is a known strategy in aromatic chemistry.[15]

B. Cyclization Reactions: Building Fused Ring Systems

The products of the cross-coupling reactions described above are excellent substrates for subsequent cyclization reactions to build more complex, fused heterocyclic systems. For example, a 5-alkynylindole derivative can undergo intramolecular cyclization to form a furo[3,2-e]indole or a pyrrolo[3,2-e]indole, depending on the reaction conditions and the nature of the alkyne substituent.

III. Conclusion

5-Bromo-1,3-dimethyl-1H-indole is a highly valuable and versatile building block for the synthesis of novel heterocyclic compounds. Its strategic substitution pattern allows for a wide range of selective functionalizations, primarily through robust and well-established palladium-catalyzed cross-coupling reactions. The detailed protocols and mechanistic insights provided in this guide are intended to serve as a practical resource for researchers in drug discovery and synthetic chemistry, enabling the efficient and creative construction of diverse molecular architectures with potential therapeutic applications. The continued exploration of the reactivity of this scaffold will undoubtedly lead to the discovery of new and innovative heterocyclic systems.

References

• Ciufolini, M. A., et al. (2010). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 15(9), 5935-5948. Available at: [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling reaction of 5-bromoindole 15 with.... Available at: [Link]

• Šačkus, A., et al. (2013). Synthesis and microwave-promoted Suzuki–Miyaura cross-coupling reactions of 5-bromo-1,3,3-trimethyl-1,3-dihydro-6′H-spiro[indole-2,2′-piperidin]-6′-one. Chemistry of Heterocyclic Compounds, 49(1), 129-137.

• Heck Diversification of Indole-Based Substrates under Aqueous Conditions: From Indoles to Unprotected Halo-tryptophans and Halo-tryptophans in Natural Product Derivatives. PubMed Central. Available at: [Link]

• (PDF) SYNTHESIS OF NEW 5-BROMO-1H-INDOLE-2,3-DIONE DERIVATIVES BY 1,3-DIPOLAR CYCLOADDITION. ResearchGate. Available at: [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Available at: [Link]

• Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. MDPI. Available at: [Link]

• Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product b. RSC Publishing. Available at: [Link]

• Synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins. ResearchGate. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Suzuki cross-coupling of 5-bromo-1-ethyl-1H-indazole and N-Boc-2-pyrroleboronic acid. ResearchGate. Available at: [Link]

• Wikipedia. (2023). Sonogashira coupling. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Novel Synthetic Route to 5-Substituted Indoles. Loyola eCommons. Available at: [Link]

• Synthesis of indoles. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Indoles via Intermolecular and Intramolecular Cyclization by Using Palladium-Based Catalysts. MDPI. Available at: [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. ACS Omega. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Heterocyclic Compounds. International Journal of Innovative Research in Science, Engineering and Technology. Available at: [Link]

• Harnessing CO2 Radical Anion-Mediated Electron Transfer for Scalable Copper-Catalyzed Cross-Coupling. Journal of the American Chemical Society. Available at: [Link]

• In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes. PubMed Central. Available at: [Link]

• Heck Reaction | Named Reactions | Organic Chemistry Lessons. YouTube. Available at: [Link]

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Technical Notes & Optimization

common side reactions in the synthesis of 5-bromoindole

Introduction for the Practicing Scientist

Welcome to the Technical Support Center for the synthesis of 5-bromoindole. This guide is designed for researchers, medicinal chemists, and process development professionals who are actively engaged in the synthesis of this critical building block. 5-Bromoindole is a cornerstone intermediate in the development of a wide array of pharmaceuticals, from oncology agents to neurological drugs. However, its synthesis is not without challenges, and even established routes can present unexpected hurdles.

This document moves beyond standard textbook procedures to provide a field-tested, in-depth technical guide. Here, we dissect the common side reactions and pitfalls associated with the primary synthetic routes to 5-bromoindole. Our approach is rooted in mechanistic understanding, providing you not just with a "what to do" but a "why you're doing it." The troubleshooting guides and FAQs are structured to address the specific, practical issues that arise at the bench.

Section 1: Direct Bromination via Sulfonate Intermediate

Direct electrophilic bromination of the indole core is notoriously unselective, favoring the highly nucleophilic C3 position of the pyrrole ring. To achieve the desired C5-bromination, a protection strategy is essential. A common and effective route involves the reversible sulfonation of the C2/C3 double bond, which deactivates the pyrrole ring and allows for regioselective bromination on the benzene ring.

Frequently Asked Questions (FAQs): Direct Bromination

Q1: What are the most common side products I should expect with this method? A1: The primary side products are di- and even tri-brominated indoles. Over-bromination is a significant risk if stoichiometry and temperature are not rigorously controlled.[1][2] You may also observe residual unreacted indole and potentially some oxidized byproducts like oxindoles, which can contribute to product discoloration.[1][2]

Q2: My final product is a dark oil or a discolored solid, not the expected white/off-white crystals. What is the cause? A2: Discoloration is typically due to trace amounts of highly colored impurities arising from oxidation or polymerization of indole species.[2] This can be exacerbated by exposure to air and light, or by residual acidic or basic impurities from the workup.

Q3: Why is my bromination not regioselective, leading to a mixture of bromoindole isomers? A3: This almost certainly points to incomplete or failed protection of the pyrrole ring. If the indoline-2-sulfonate intermediate is not formed cleanly and in high yield, the free indole will react rapidly and unselectively with bromine, primarily at the C3 position.[1]

Troubleshooting Guide: Direct Bromination

Observed Issue	Potential Cause(s)	Recommended Solutions & Scientific Rationale
Low Yield of 5-Bromoindole	1. Incomplete formation of the sulfonate intermediate. 2. Inefficient N-acetylation. 3. Poor bromination efficiency. 4. Incomplete deprotection (hydrolysis).	1. Optimize Sulfonation: Ensure indole is fully dissolved before adding to the sodium bisulfite solution. Allow adequate stirring time (overnight is common) for the equilibrium to favor the adduct.[3] 2. Verify Acetylation: Use fresh acetic anhydride. Ensure the reaction temperature is maintained (e.g., 70-90°C) to drive the reaction to completion.[3] 3. Control Bromination: Maintain a low temperature (0-5°C) during the dropwise addition of bromine to minimize side reactions and thermal decomposition.[1][3][4] Vigorous stirring is critical to ensure rapid dispersion and prevent localized high concentrations of bromine. 4. Ensure Complete Hydrolysis: The final deprotection step requires a sufficiently basic pH and elevated temperature (e.g., 50°C) to hydrolyze both the N-acetyl and sulfonate groups. Monitor by TLC until the intermediate is fully consumed.[3]
Over-bromination (Di- or Poly-brominated Products)	1. Excess bromine used. 2. Bromine added too quickly or at too high a temperature.	1. Strict Stoichiometry: Carefully measure and use no more than one molar equivalent of bromine relative to the N-acetyl indoline-2-sulfonate intermediate.[1] 2. Slow, Cold Addition: Add the bromine solution dropwise over an extended period (e.g., 1 hour) while maintaining the temperature below 5°C. This keeps the instantaneous concentration of the electrophile low, favoring mono-substitution.[1][4]
Presence of 3-Bromoindole or other Isomers	Incomplete protection of the pyrrole ring.	Verify Intermediate Formation: Before proceeding to bromination, confirm the formation of the sodium 1-acetyl indoline-2-sulfonate intermediate. An IR spectrum should show a strong carbonyl stretch (around 1660 cm⁻¹) and the absence of the indole N-H stretch.[3] If protection is incomplete, revisit the sulfonation and acetylation steps.

Workflow & Troubleshooting Logic: Direct Bromination

Caption: Troubleshooting logic for the direct bromination synthesis.

Section 2: Fischer Indole Synthesis

The Fischer synthesis is a classic and powerful method for constructing the indole ring system. For 5-bromoindole, this involves the acid-catalyzed reaction of (4-bromophenyl)hydrazine with an aldehyde or ketone (e.g., acetaldehyde to yield 5-bromo-2-methylindole, or a glyoxylic acid derivative for 5-bromoindole-2-carboxylic acid).

Frequently Asked Questions (FAQs): Fischer Synthesis

Q1: My Fischer indole reaction is not working or the yield is very low. What are the common failure points? A1: The Fischer synthesis is sensitive to several factors. Common failure modes include:

• Unstable Hydrazone: The intermediate hydrazone may be unstable and decompose before cyclization.

• Inappropriate Acid Catalyst: The choice and concentration of the acid (Brønsted or Lewis) are critical and substrate-dependent.[5]

• Deactivating Substituent: The electron-withdrawing bromo group on the phenylhydrazine ring deactivates it towards the key electrophilic cyclization step, often requiring stronger acids or higher temperatures than for electron-rich substrates.[1]

Q2: I'm using an unsymmetrical ketone and getting a mixture of regioisomers. How can I control this? A2: Regioselectivity is determined during the tautomerization of the hydrazone to the ene-hydrazine intermediate. The outcome is influenced by the acidity of the medium and steric hindrance around the ketone's alpha-carbons.[1] To favor one isomer, you may need to screen different acid catalysts and temperatures. Often, using a symmetrical ketone or an aldehyde is the simplest solution to avoid this issue altogether.

Q3: My reaction produces a lot of dark, tarry material. What causes this? A3: Tar formation is common in Fischer syntheses, especially when using strong acids and high temperatures. This is due to acid-catalyzed polymerization and degradation of the starting materials, intermediates, and the indole product itself, which is only moderately stable in strong acid.

Troubleshooting Guide: Fischer Indole Synthesis

Observed Issue	Potential Cause(s)	Recommended Solutions & Scientific Rationale
Failure of Reaction or Low Yield	1. Unstable hydrazone intermediate. 2. Inappropriate acid catalyst or conditions. 3. N-N bond cleavage of the hydrazone.	1. One-Pot Procedure: Instead of isolating the (4-bromophenyl)hydrazone, form it in situ by mixing the hydrazine and the carbonyl component just before adding the acid catalyst. This minimizes decomposition.[1] 2. Catalyst Screening: The "best" acid is highly variable. Polyphosphoric acid (PPA) is often effective for deactivated systems. Lewis acids like ZnCl₂ can also be potent catalysts.[1][5] An empirical screen of acids (e.g., H₂SO₄, PPA, ZnCl₂, p-TsOH) and temperature is recommended. 3. Milder Conditions: If N-N bond cleavage is suspected (a known failure mode), try using milder conditions (e.g., lower temperature for a longer time) or a different acid catalyst that may not promote this side reaction as readily.[1]
Formation of Regioisomers (with unsymmetrical ketones)	Lack of regiocontrol in ene-hydrazine formation.	1. Modify Conditions: Vary the acid and temperature. Sometimes a stronger acid can favor the thermodynamically more stable (more substituted) ene-hydrazine, while milder conditions might favor the kinetic product. 2. Choose a Different Carbonyl: The most reliable solution is to use a symmetrical ketone (e.g., acetone) or an aldehyde to make the issue of regioselectivity moot.
Excessive Tar/Polymer Formation	Harsh reaction conditions (strong acid, high temperature) causing degradation.	1. Lower Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. 2. Dilution: Running the reaction at a lower concentration can sometimes reduce intermolecular side reactions that lead to polymers. 3. Use a Milder Catalyst: Switch from a strong Brønsted acid like H₂SO₄ to a Lewis acid or p-TsOH, which may be less prone to causing degradation.

Key Mechanistic Steps & Side Reactions in Fischer Synthesis

Caption: Key steps and common side reactions in the Fischer indole synthesis.

Section 3: Bartoli & Madelung Syntheses

While less common than the first two methods for this specific target, the Bartoli and Madelung syntheses offer alternative pathways that may be advantageous depending on available starting materials.

Bartoli Indole Synthesis

This reaction involves treating an ortho-substituted nitroarene with a vinyl Grignard reagent. To synthesize 5-bromoindole, one would start with a precursor like 1-bromo-2-methyl-4-nitrobenzene.

• Core Challenge: The Bartoli synthesis generally fails or gives very low yields without an ortho-substituent on the nitroarene.[6][7] This is because the steric bulk of the ortho group is believed to be crucial for facilitating the key[8][8]-sigmatropic rearrangement.[6]

• Potential Side Reactions:

  • Reduction of the Nitro Group: Grignard reagents can reduce nitro groups, leading to the formation of anilines instead of the desired indole, especially if the cyclization is slow or inefficient.[9]

  • Complex Mixture: The reaction requires three equivalents of the Grignard reagent, and side reactions with the reactive organometallic species can lead to a complex product mixture that is difficult to purify.[6][10]

• Troubleshooting: Success with a substrate leading to 5-bromoindole is challenging. One advanced strategy is the "Dobbs modification," where a temporary ortho-bromo group is used to direct the reaction and is then removed in a subsequent step.[6]

Madelung Indole Synthesis

The Madelung synthesis is the intramolecular cyclization of an N-acyl-o-toluidine using a strong base at high temperatures. To make 5-bromoindole, the precursor would be an N-acyl derivative of 5-bromo-2-methylaniline.

• Core Challenge: The traditional Madelung synthesis requires harsh conditions (e.g., sodium ethoxide at 200-400°C), which can lead to decomposition.[1] The electron-withdrawing nature of the bromine substituent on the aniline ring disfavors the initial deprotonation and cyclization, generally leading to lower yields compared to electron-donating groups.[1]

• Potential Side Reactions:

  • Decomposition/Charring: The high temperatures and strong bases can cause significant decomposition of the starting material and product.

  • Hydrolysis: Incomplete reaction or side reactions can lead to the hydrolysis of the amide starting material back to the amine.

• Troubleshooting: Modern variations of the Madelung synthesis use stronger, non-nucleophilic bases like LDA or n-BuLi at much lower temperatures, which can improve yields for deactivated substrates.[1] This is the most promising approach to mitigate the harshness of the classic conditions.

Section 4: Purification Strategies

Q: How can I effectively purify my crude 5-bromoindole? A: A multi-step approach is often best.

• Aqueous Workup: First, ensure a proper aqueous workup to remove inorganic salts and water-soluble impurities.

• Recrystallization: This is a highly effective method for removing most common impurities. A mixed solvent system like ethanol/water or hexanes/ethyl acetate is often successful.[1]

• Activated Charcoal: If the product is colored, dissolving the crude material in a suitable solvent and treating it with a small amount of activated charcoal before filtration and recrystallization can effectively adsorb colored impurities.[2]

• Column Chromatography: For removing stubborn impurities like isomers (e.g., dibromoindoles or other regioisomers), silica gel column chromatography is necessary. Use a non-polar eluent system (e.g., hexanes/ethyl acetate gradient).

• Steam Distillation: For thermally stable products, steam distillation from a faintly alkaline solution has been reported as an effective method for obtaining a colorless, pure product.[2]

General Purification Workflow

Caption: A general workflow for the purification of 5-bromoindole.

References

• Wikipedia contributors. (n.d.). Madelung synthesis. Wikipedia. [Link]

• Grokipedia. (n.d.). Bartoli indole synthesis. Grokipedia. [Link]

• Ma, R., Wang, Y.-E., Xiong, D., & Mao, J. (2023). A Tandem Madelung Indole Synthesis Mediated by a LiN(SiMe3)2/CsF System. Organic Letters, 25(41), 7557–7561. [Link]

• Erowid. (n.d.). Synthesis of 5-Bromo Indole. Erowid Chemistry Archive. [Link]

• Wikipedia contributors. (n.d.). Bartoli indole synthesis. Wikipedia. [Link]

• Dalpozzo, R., & Bartoli, G. (2005). Bartoli Indole Synthesis. Current Organic Chemistry, 9(2), 163-178. (This is a representative review article, a specific link to the full text may require a subscription).

• ResearchGate. (n.d.). Bartoli Indole Synthesis. [Link]

• Google Patents. (n.d.). CN102558017A - Method for preparing 5-bromoindole.

• Online Organic Chemistry Tutor. (n.d.). Bartoli Indole Synthesis. [Link]

• ResearchGate. (n.d.). Madelung Indole Synthesis. [Link]

• Asfandyar, M. (2021, July 7). The Madelung Synthesis [Video]. YouTube. [Link]

• chemeurope.com. (n.d.). Bartoli indole synthesis. [Link]

• Química Organica.org. (n.d.). Madelung synthesis of indole. [Link]

• Wikipedia contributors. (n.d.). Fischer indole synthesis. Wikipedia. [Link]

Sources

• 1. Madelung synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 5. N-[(5-bromo-2-fluorophenyl)methyl]-2-(4-chlorophenyl)acetamide | Molport-015-027-454 | Novel [molport.com]
• 6. Bartoli indole synthesis - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. grokipedia.com [grokipedia.com]
• 10. Bartoli_indole_synthesis [chemeurope.com]

Technical Support Center: Optimizing the Synthesis of 5-Bromo-1,3-dimethyl-1H-indole

Welcome to the Technical Support Center for the synthesis of 5-Bromo-1,3-dimethyl-1H-indole. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges and optimize the yield and purity of this important synthetic intermediate. Drawing from established chemical principles and field-proven insights, this document provides a structured approach to troubleshooting, detailed experimental protocols, and a comprehensive understanding of the underlying reaction mechanisms.

Introduction: Strategic Approaches to Synthesis

The synthesis of 5-Bromo-1,3-dimethyl-1H-indole can be approached through two primary retrosynthetic pathways. The choice of strategy will often depend on the availability of starting materials, scalability, and desired purity profile.

• Route A: Direct Bromination. This approach involves the electrophilic bromination of the commercially available 1,3-dimethylindole. The key challenge in this route is controlling the regioselectivity of the bromination to favor substitution at the C-5 position.

• Route B: N-Methylation of a Precursor. This strategy begins with the synthesis of 5-bromo-3-methylindole, which is then N-methylated to yield the final product. This route often provides better control over the final product's isomeric purity.

This guide will provide troubleshooting and frequently asked questions for both synthetic routes, empowering you to make informed decisions and overcome common experimental hurdles.

Visualizing the Synthetic Pathways

Caption: Overview of the two primary synthetic routes to 5-Bromo-1,3-dimethyl-1H-indole.

Part 1: Troubleshooting Guide and FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the synthesis.

Route A: Direct Bromination of 1,3-Dimethylindole

Q1: My bromination of 1,3-dimethylindole resulted in a low yield of the desired 5-bromo isomer and a mixture of other products. How can I improve the regioselectivity?

A1: Achieving high regioselectivity in the bromination of 1,3-dimethylindole is a common challenge due to the electron-rich nature of the indole ring. The N-methyl and C3-methyl groups are both activating and ortho-, para-directing, which can lead to substitution at multiple positions. Here are key factors to consider for improving 5-bromo selectivity:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is a preferred reagent for this transformation as it provides a low, steady concentration of electrophilic bromine, which can enhance selectivity compared to using liquid bromine.

• Solvent Effects: The choice of solvent can significantly influence the regioselectivity of electrophilic aromatic bromination.

  • Acetonitrile (CH₃CN): This polar aprotic solvent is often a good choice for promoting bromination at the C-5 position of electron-rich aromatic compounds with NBS.

  • N,N-Dimethylformamide (DMF): Similar to acetonitrile, DMF can favor para-substitution.

  • Halogenated Solvents (e.g., Dichloromethane - DCM, Chloroform - CHCl₃): While commonly used, these solvents may not offer the same level of regiocontrol as polar aprotic solvents.

• Temperature Control: Perform the reaction at a low temperature (e.g., 0 °C to room temperature) to minimize the formation of side products. Higher temperatures can lead to decreased selectivity and potential side-chain bromination.

• Slow Addition of Reagent: Add the brominating agent (e.g., a solution of NBS in the reaction solvent) dropwise to the solution of 1,3-dimethylindole. This maintains a low concentration of the electrophile and can improve selectivity.

Q2: I'm observing significant amounts of di-brominated and other isomeric byproducts. What are the likely culprits and how can I minimize them?

A2: The formation of multiple brominated products is a clear indication of over-reaction or lack of regiocontrol.

• Stoichiometry: Carefully control the stoichiometry of the brominating agent. Use no more than 1.0 to 1.1 equivalents of NBS. An excess of the brominating agent is a primary cause of di- and poly-bromination.

• Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Quench the reaction as soon as the starting material is consumed to prevent the formation of over-brominated products.

• Potential Side Products: Be aware of the potential formation of other isomers, such as 2-bromo and 6-bromo derivatives. The electron-donating nature of the N-methyl and C3-methyl groups can direct bromination to these positions as well.

Q3: My reaction is very slow or does not go to completion. What should I check?

A3: While selectivity is often the main concern, incomplete conversion can also be an issue.

• Purity of Reagents: Ensure that the 1,3-dimethylindole is pure and that the NBS has been properly stored to prevent decomposition. It is good practice to recrystallize NBS if its purity is in doubt.

• Reaction Temperature: While low temperatures are recommended for selectivity, if the reaction is too slow, a modest increase in temperature may be necessary. However, this should be done cautiously while monitoring for the formation of byproducts.

• Activation: For particularly unreactive systems, a catalytic amount of a mild Lewis acid or protic acid can sometimes accelerate the reaction, but this may also decrease selectivity. This should be a last resort and carefully optimized.

Technical Support Center: Optimizing Reaction Conditions for the N-Methylation of 5-Bromoindole

Welcome to the technical support center for the N-methylation of 5-bromoindole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you with the knowledge to overcome common experimental hurdles and achieve optimal results in your synthetic endeavors.

Introduction

The N-methylation of 5-bromoindole is a crucial transformation in the synthesis of numerous biologically active molecules and pharmaceutical intermediates. The introduction of a methyl group on the indole nitrogen can significantly alter a compound's pharmacological properties, including its binding affinity, selectivity, and metabolic stability. While seemingly straightforward, this reaction is often accompanied by challenges such as incomplete conversion, low yields, and the formation of undesirable side products. This guide provides a comprehensive resource to navigate these complexities.

Troubleshooting Guide

This section addresses specific issues you may encounter during the N-methylation of 5-bromoindole in a question-and-answer format.

Question 1: My reaction shows low or no conversion of 5-bromoindole. What are the likely causes and how can I fix it?

Answer:

Low or no conversion is a common issue that can typically be traced back to a few key factors related to the deprotonation of the indole nitrogen, the activity of the methylating agent, or the overall reaction conditions.

• Inefficient Deprotonation: The N-H bond of indole has a pKa of approximately 17 in DMSO, meaning a sufficiently strong base is required for complete deprotonation to the highly nucleophilic indolide anion.

  • Weak Base: If you are using a weak base like potassium carbonate (K₂CO₃), the equilibrium may not fully favor the deprotonated indole. Consider switching to a stronger base such as sodium hydride (NaH), potassium hydroxide (KOH) in DMSO[1], or cesium carbonate (Cs₂CO₃)[2][3].

  • Solvent Choice: The choice of solvent is critical. Polar aprotic solvents like DMF and DMSO are generally preferred as they effectively solvate the cation of the base and do not interfere with the nucleophilicity of the indolide anion.[1]

  • Moisture: The presence of water or other protic impurities can quench the base and the indolide anion. Ensure you are using anhydrous solvents and have properly dried your glassware.

• Inactive Methylating Agent:

  • Degradation: Methylating agents like methyl iodide can degrade over time, especially if exposed to light or moisture. It is advisable to use a fresh or properly stored bottle.

  • Reactivity: If you are using a less reactive "green" methylating agent like dimethyl carbonate (DDC), the reaction may require higher temperatures and longer reaction times to proceed to completion.[4]

• Suboptimal Reaction Temperature:

  • For reactions with highly reactive methylating agents like methyl iodide and a strong base like NaH, the reaction can often be run at 0°C to room temperature.

  • When using less reactive systems, such as K₂CO₃ and dimethyl carbonate in DMF, heating to reflux (around 130°C) is often necessary to drive the reaction forward.[4][5]

Question 2: My reaction is messy, and I'm observing multiple spots on my TLC plate. What are the potential side reactions, and how can I minimize them?

Answer:

The formation of multiple products indicates the occurrence of side reactions. The most common side reactions in the N-methylation of indoles are C-alkylation and over-methylation.

• C-Alkylation: The indole ring is an electron-rich aromatic system, and besides the nitrogen, the C3 position is also nucleophilic. While N-alkylation is generally favored after deprotonation, C3-alkylation can occur under certain conditions.

  • Minimization Strategy: Ensure complete deprotonation of the indole nitrogen before adding the methylating agent. The resulting indolide anion is a much softer nucleophile and will preferentially react at the nitrogen. Adding the methylating agent slowly at a low temperature can also improve selectivity.

• Over-methylation: While less common for the indole nitrogen itself, if other functional groups are present on the molecule (e.g., a carboxylic acid or a primary/secondary amine), they may also be methylated.

  • Minimization Strategy: Carefully control the stoichiometry of the methylating agent. Using a slight excess (1.1-1.5 equivalents) is often sufficient. For substrates with multiple reactive sites, a protecting group strategy may be necessary.

• Reaction with Formaldehyde (in Eschweiler-Clarke conditions): If attempting methylation using formaldehyde and formic acid (Eschweiler-Clarke conditions), it's important to note that this method is generally not suitable for indoles. Formaldehyde is more likely to cause C-alkylation at the C3 position, leading to the formation of bis(indol-3-yl)methane.[1]

Question 3: I've successfully formed the product, but I'm struggling with the purification. What are the best practices for isolating pure 5-bromo-1-methylindole?

Answer:

Proper work-up and purification are crucial for obtaining your target compound with high purity.

• Work-up:

  • Quenching: After the reaction is complete, it's important to quench any remaining reactive species. For reactions using NaH, a careful, slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0°C is a standard procedure.[6] For reactions with carbonate bases, a simple aqueous work-up is usually sufficient.

  • Extraction: The product, 5-bromo-1-methylindole, is a relatively nonpolar molecule and can be efficiently extracted from the aqueous phase using a water-immiscible organic solvent like ethyl acetate or tert-butyl methyl ether (TBME).[4][5]

  • Washing: Washing the combined organic layers with water and then with brine helps to remove any remaining inorganic salts and water-soluble impurities.

• Purification:

  • Silica Gel Column Chromatography: This is the most common and effective method for purifying 5-bromo-1-methylindole. A gradient of ethyl acetate in hexanes is a typical eluent system.[6] The less polar product will elute before any remaining starting material (5-bromoindole) and more polar impurities.

  • Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water) can be an effective purification method.[7]

Frequently Asked Questions (FAQs)

Q1: Which methylating agent should I choose for my reaction?

A1: The choice of methylating agent depends on several factors including reactivity, safety, and scale.

Methylating Agent	Advantages	Disadvantages
Methyl Iodide (MeI)	Highly reactive, often leads to high yields and short reaction times.	Toxic, volatile (low boiling point), and a suspected carcinogen.[4]
Dimethyl Sulfate (DMS)	Highly reactive and effective.	Highly toxic and corrosive.[4]
Dimethyl Carbonate (DMC)	Environmentally friendly, less toxic, and biodegradable.	Less reactive, often requires higher temperatures and longer reaction times.[4]
Phenyl Trimethylammonium Iodide (PhMe₃NI)	Safe, non-toxic, easy to handle solid, provides excellent monoselectivity.[2][3][8]	May require higher temperatures and specific bases like Cs₂CO₃.

Q2: What is the role of the base in this reaction, and how do I choose the right one?

A2: The base's primary role is to deprotonate the indole nitrogen, forming the nucleophilic indolide anion. The choice of base is critical and should be matched with the reactivity of the methylating agent and the solvent.

Base	Common Solvents	Notes
Sodium Hydride (NaH)	DMF, THF	A very strong and effective base. It is a 60% dispersion in mineral oil, which should be considered during work-up.
Potassium Hydroxide (KOH)	DMSO	A strong and cost-effective base. The KOH/DMSO system is very effective for deprotonating indoles.[1]
Potassium Carbonate (K₂CO₃)	DMF, Acetonitrile	A milder base, often used with more reactive alkylating agents or at higher temperatures.[4]
Cesium Carbonate (Cs₂CO₃)	Toluene, DMF	A mild and effective base, particularly useful in combination with less reactive methylating agents like PhMe₃NI.[2][3]

Q3: How can I monitor the progress of my reaction?

A3: Thin-layer chromatography (TLC) is the most common and convenient method for monitoring the reaction's progress.[6]

• Procedure: Spot the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture on a TLC plate.

• Eluent: A mixture of ethyl acetate and hexanes (e.g., 10-20% ethyl acetate in hexanes) is a good starting point for the mobile phase.

• Visualization: The spots can be visualized under UV light. The product, 5-bromo-1-methylindole, will be less polar than the starting material, 5-bromoindole, and will therefore have a higher Rf value. The reaction is complete when the starting material spot has disappeared.

Q4: Can I use a phase transfer catalyst (PTC) for this reaction?

A4: Yes, a phase transfer catalyst like tetrabutylammonium bromide (TBAB) or 18-crown-6 can be beneficial, especially in large-scale reactions or when using a solid-liquid two-phase system (e.g., KOH pellets in an organic solvent).[4][5][9] The PTC helps to transport the anion from the solid or aqueous phase into the organic phase where the reaction occurs, often leading to faster reaction times and milder conditions.

Experimental Protocols

Protocol 1: N-methylation of 5-bromoindole using Dimethyl Carbonate and Potassium Carbonate

This protocol is adapted from a procedure described for the N-methylation of various indoles and is suitable for large-scale synthesis due to the use of less toxic reagents.[4][5]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-bromoindole (1.0 eq), potassium carbonate (0.5 eq by weight relative to the indole), and N,N-dimethylformamide (DMF, approximately 10 mL per gram of indole).

• Addition of Methylating Agent: Add dimethyl carbonate (DMC, 3.0 eq) to the mixture.

• Reaction: Heat the reaction mixture to reflux (approximately 130°C) and stir.

• Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 3-5 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water (approximately 30 mL per gram of indole) to the reaction mixture.

• Extraction: Extract the aqueous mixture with tert-butyl methyl ether (TBME, 2 x 40 mL per gram of indole).

• Washing and Drying: Combine the organic layers and wash with water (3 x 25 mL per gram of indole) and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 5-bromo-1-methylindole as a light brown oil.[5]

• Purification: If necessary, purify the crude product by silica gel column chromatography.

Protocol 2: N-methylation of 5-bromoindole using Phenyl Trimethylammonium Iodide and Cesium Carbonate

This protocol utilizes a safer, solid methylating agent and is known for its high monoselectivity.[2][3]

• Reaction Setup: In a dry glass vial equipped with a magnetic stirring bar, combine 5-bromoindole (1.0 eq), phenyl trimethylammonium iodide (PhMe₃NI, 2.5 eq), and cesium carbonate (Cs₂CO₃, 2.0 eq).

• Inert Atmosphere: Evacuate the vial and backfill with an inert gas (e.g., argon) three times.

• Solvent Addition: Add anhydrous toluene (to make a 0.23 M solution) via syringe.

• Reaction: Seal the vial and heat the mixture to 120°C in a heating block with vigorous stirring for 11-23 hours.

• Work-up: Cool the reaction to room temperature. Carefully add 2 N HCl until gas evolution ceases.

• Extraction: Extract the product with ethyl acetate (3 x 15 mL).

• Washing and Drying: Combine the organic extracts, wash twice with 2 N HCl and once with brine. Dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography.

Visualizations

Caption: General reaction mechanism for the N-methylation of 5-bromoindole.

Caption: Troubleshooting decision tree for low reaction conversion.

References

• Unveiling the mechanism of N-methylation of indole with dimethylcarbonate using either DABCO or DBU as c
• Methylation of indole? Sciencemadness Discussion Board.
• A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate.
• Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methyl
• Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents.
• Methylation of indole compounds using dimethyl carbonate.
• Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methyl
• Monoselective N‑Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents.
• Application Notes and Protocols for N-alkyl
• How to do N-Methylation of Indole?
• Arylamine N-methyltransferase. Methylation of the indole ring.
• Methylation of indole compounds using dimethy carbonate.
• N-methylation and O-methylation of indole and phenol respectively using...
• Synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins.
• Synthesis of 5-Bromo Indole. Erowid.
• Monoselective N‑Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methyl
• common side reactions in the synthesis of 5-Bromoindole. Benchchem.

Sources

• 1. Sciencemadness Discussion Board - Methylation of indole? - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents [organic-chemistry.org]
• 3. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US6326501B1 - Methylation of indole compounds using dimethyl carbonate - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis of 5-Bromo Indole [erowid.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. WO2001081305A2 - Methylation of indole compounds using dimethy carbonate - Google Patents [patents.google.com]

Technical Support Center: Purification of Brominated Indole Compounds

Welcome to the Technical Support Center for the purification of brominated indole compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with isolating these valuable but often temperamental molecules. Brominated indoles are a cornerstone of many natural products and pharmaceutical agents, with the bromine atom significantly influencing biological activity and chemical reactivity.[1][2] However, this same halogen substituent introduces specific hurdles in purification, from compound instability to difficult separations.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) grounded in established chemical principles and field-proven experience. We will explore the "why" behind the challenges and offer robust, validated protocols to overcome them.

Part 1: Troubleshooting Guide - Common Purification Issues

This section addresses specific, acute problems you may be facing during the purification process in a direct question-and-answer format.

Q1: My brominated indole appears to be degrading on the silica gel column. How can I prevent this?

A1: This is a frequent and critical issue. The acidic nature of standard silica gel can catalyze the decomposition of sensitive indole derivatives.[3] Some brominated indoles are inherently unstable and can decompose even at room temperature.[4]

Causality: The lone pair of electrons on the indole nitrogen makes the ring electron-rich and susceptible to protonation by the acidic silanol groups (Si-OH) on the silica surface. This can initiate a cascade of reactions, including polymerization or rearrangement. The presence of a bromine atom, an electron-withdrawing group, can further modulate the ring's stability.[1][5]

Solutions:

• TLC Stability Test: Before committing your entire batch to a column, spot the crude material on a silica TLC plate. After developing the plate, let it sit for an hour and then re-examine it. If new spots appear or the main spot diminishes, it confirms instability on silica.[6]

• Deactivate the Silica Gel: Neutralize the acidic sites by running the column with a solvent system containing a small amount of a basic modifier. Adding 0.1-1% triethylamine (Et₃N) or pyridine to your eluent is a highly effective strategy.[3]

• Switch the Stationary Phase: If deactivation is insufficient, consider alternative, less acidic stationary phases.

  • Neutral Alumina: A good alternative for moderately polar compounds.

  • Florisil®: A magnesium silicate-based adsorbent that is less acidic than silica.[6]

• Minimize Residence Time: Run the column as quickly as possible without sacrificing resolution ("flash chromatography") to reduce the contact time between your compound and the stationary phase.[3]

Q2: I'm struggling to separate my desired mono-brominated indole from di- and tri-brominated byproducts.

A2: This is a classic separation challenge arising from the synthesis, where over-bromination is a common side reaction.[3] These compounds often have very similar polarities, resulting in close or overlapping Rf values on TLC and co-elution during column chromatography.

Causality: Each additional bromine atom slightly increases the molecule's polarity and molecular weight, but the overall change in its interaction with the stationary phase can be minimal, making separation difficult.

Solutions:

• Optimize the Mobile Phase:

  • Reduce Polarity: Use a less polar solvent system (e.g., increase the hexane percentage in a hexane/ethyl acetate system).[3] This will force all compounds to move more slowly down the column, exaggerating the small differences in their polarities and improving separation.

  • Use a Different Solvent System: Sometimes, switching from an ethyl acetate-based system to one using dichloromethane (DCM) or ether can alter the selectivity and improve resolution.

• High-Performance Liquid Chromatography (HPLC): For very difficult separations, reversed-phase HPLC is the method of choice. The high efficiency of HPLC columns can often resolve compounds that are inseparable by standard flash chromatography.[7][8]

• Recrystallization: If a suitable solvent system can be found, recrystallization can be an excellent method to purify the major product away from minor, structurally similar impurities.[9] This relies on differences in solubility rather than polarity.

Q3: My brominated indole is "oiling out" instead of forming crystals during recrystallization. What's happening?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid phase instead of a solid crystalline lattice. This is common when the solution is too supersaturated or when the melting point of the compound is lower than the temperature of the solution.[10]

Causality: Crystal formation requires two steps: nucleation (the initial formation of a small crystal seed) and growth. If the solution is cooled too quickly or is too concentrated, molecules crash out of solution in a disordered, liquid-like state before they can organize into a crystal.

Solutions:

• Re-heat and Dilute: Warm the solution until the oil redissolves completely. Add a small amount of additional solvent to reduce the concentration.[10]

• Slow Cooling: Allow the solution to cool to room temperature as slowly as possible. Insulating the flask can help. Once at room temperature, move it to a refrigerator (4°C), and then to a freezer, allowing several hours at each stage.

• Seed Crystals: If you have a small amount of pure, solid material, add a tiny crystal to the cooled solution to initiate nucleation.[10]

• Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic imperfections in the glass can provide nucleation sites.[10]

• Change Solvent System: The current solvent may be too "good," preventing the compound from precipitating effectively. Try a solvent system where the compound is less soluble, particularly at colder temperatures.

Part 2: Frequently Asked Questions (FAQs)

This section covers broader, more foundational questions about handling and purifying brominated indoles.

Q: What is the best general strategy for purifying a crude brominated indole from a reaction mixture?

A: A multi-step approach is often most effective. The optimal workflow depends on the scale and the nature of the impurities.

Caption: General purification workflow for brominated indoles.

• Aqueous Workup/Extraction: Begin with a standard liquid-liquid extraction to remove inorganic salts, acidic or basic byproducts, and highly polar impurities.[7]

• Flash Column Chromatography: This is the workhorse for the primary purification to separate the target compound from most other organic impurities.[3][7] Use the troubleshooting advice from Part 1 if you encounter issues.

• Recrystallization or HPLC: For compounds that require very high purity (e.g., for pharmaceutical applications), a final polishing step is often necessary. Recrystallization is efficient for larger quantities if a suitable solvent is found. Reversed-phase HPLC is ideal for obtaining analytical-grade material or for separating stubborn isomers.[8][11]

Q: Which analytical techniques are essential for assessing the purity of my final product?

A: Relying on a single technique is often insufficient. A combination of methods provides a complete picture of purity.

Technique	Purpose	Key Information Provided
HPLC-UV/DAD	Primary purity assessment	Quantifies purity as area % and detects chromophoric impurities.[8][11]
LC-MS	Impurity identification	Provides molecular weight of the main peak and any co-eluting impurities.[12][13] Crucial for identifying byproducts like oxindoles or dehalogenated species.[3][14]
NMR (¹H, ¹³C)	Structural confirmation and purity	Confirms the structure and substitution pattern. Absence of impurity signals indicates high purity.
qNMR	Absolute purity determination	Determines purity by mass against a certified internal standard, providing a more accurate value than HPLC area %.[8]
GC-MS	Residual solvent and volatile impurity analysis	Identifies and quantifies volatile impurities and residual solvents from the purification process.[8]

Table 1: Key analytical techniques for purity assessment of brominated indoles.

Q: I suspect I am losing the bromine atom (dehalogenation) during my purification. Is this possible and how can I avoid it?

A: Yes, reductive dehalogenation is a known side reaction, especially for bromo-aromatic compounds.[14]

Causality: The carbon-bromine bond can be cleaved under certain conditions. This is particularly prevalent during catalytic hydrogenation steps (e.g., using Pd/C) if they are part of the synthesis, but can also occur under other reductive or harsh conditions.[14][15]

Solutions:

• Avoid Harsh Reductive Agents: If a reduction is necessary elsewhere in the molecule, choose milder, more selective reagents.

• Control Hydrogenation Conditions: If catalytic hydrogenation is unavoidable, carefully control the reaction time, temperature, and catalyst loading to minimize dehalogenation.[14]

• Inert Atmosphere: During workup and chromatography, if using reagents that could have reductive potential, working under an inert atmosphere (Nitrogen or Argon) can sometimes help, although this is less common for standard purification.

• Analysis: Use LC-MS to screen fractions. A peak with a mass difference of 78/80 Da (the isotopes of Br) compared to your expected product is a strong indicator of dehalogenation.

Part 3: Key Experimental Protocols

Protocol 1: Deactivation of Silica Gel for Column Chromatography

This protocol is essential for purifying acid-sensitive brominated indoles.

• Prepare the Slurry: In a beaker, add your calculated amount of silica gel to your starting, non-polar mobile phase (e.g., 98% Hexane / 2% Ethyl Acetate).

• Add the Modifier: To this slurry, add triethylamine (Et₃N) to a final concentration of 0.5-1% (v/v) of the total solvent volume you anticipate using for the column.

• Mix Thoroughly: Stir the slurry for 5-10 minutes to ensure the triethylamine is evenly distributed and has coated the silica surface.

• Pack the Column: Pour the slurry into your chromatography column and allow it to pack under positive pressure, as you would for a standard flash column.

• Equilibrate: Before loading your sample, run 2-3 column volumes of the triethylamine-modified mobile phase through the packed column to ensure it is fully equilibrated.

• Run the Column: Load your sample and run the chromatography as usual, ensuring that all mobile phases used throughout the gradient contain the same percentage of triethylamine.[3]

Protocol 2: General Method for Reversed-Phase HPLC Purity Assessment

This protocol provides a starting point for analyzing the purity of a novel brominated indole.

• Instrumentation:

  • HPLC system with a UV-Vis or Diode Array Detector (DAD).

  • C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[8]

• Mobile Phase Preparation:

  • Solvent A: 0.1% Formic Acid or Trifluoroacetic Acid (TFA) in Water.

  • Solvent B: 0.1% Formic Acid or TFA in Acetonitrile.

  • Rationale: The acidic modifier improves peak shape by protonating free silanols on the stationary phase and ensuring the analyte is in a single protonation state.

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase composition (or a solvent like methanol/acetonitrile) to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection to remove particulates.[8]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5-10 µL.

  • Detection Wavelength: 220 nm and 254 nm, or scan with DAD.

  • Gradient Program (Typical):

    • Start with 95% A / 5% B, hold for 1 minute.

    • Ramp to 5% A / 95% B over 10-15 minutes.

    • Hold at 95% B for 2-3 minutes.

    • Return to initial conditions and re-equilibrate for 5 minutes.[8]

• Purity Calculation: Purity is typically reported as the area percentage of the main peak relative to the total area of all integrated peaks.[8]

Caption: Workflow for HPLC method development and validation.[11]

References

• Brominated Indoles Definition. (n.d.). Fiveable. [Link]

• Electrochemical Umpolung of Bromide: Transition-Metal-Free Bromination of Indole C–H Bond. (2020). Molecules. [Link]

• Hino, T., & Nakagawa, M. (1977). Bromination of 3-Substituted Indoles. Isolation and Properties of 3-Bromoindolenines. Heterocycles.

• Efficient Synthesis of Bromocyclopenta[b]indoles via a Bromination – Reduction Sequence. (n.d.). ElectronicsAndBooks. [Link]

• Effect of Bromination on the Quorum Sensing-Inhibiting Properties of Indole-3-Carboxaldehydes in Chromobacterium violaceum AHL System. (2021). International Journal of Molecular Sciences. [Link]

• Esmaeelian, B., Benkendorff, K., et al. (2013). Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines. Marine Drugs. [Link]

• Reaction Mechanism and Effect of Substituent in Direct Bromination of Indoles. (2023). Chemistry – An Asian Journal. [Link]

• Purification: Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Identification and synthesis of impurities formed during sertindole preparation. (2011). Beilstein Journal of Organic Chemistry. [Link]

• Esmaeelian, B., Benkendorff, K., et al. (2013). Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines. PMC - NIH. [Link]

• Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase. (2022). Frontiers in Catalysis. [Link]

• High Performance Liquid Chromatography of slightly soluble brominated indigoids from Tyrian purple. (2014). Journal of Chromatography A. [Link]

• Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines. (2013). MDPI. [Link]

• Brennan, M. R., et al. (n.d.). The Preparation and Spectral Characterization of 2-Haloindoles, 3-Haloindoles, and 2,3-Dihaloindoles.

• Electrochemical Umpolung of Bromide: Transition-Metal-Free Bromination of Indole C–H Bond. (2020). PMC - NIH. [Link]

• Identification and synthesis of impurities formed during sertindole preparation. (2011). Beilstein Journal of Organic Chemistry. [Link]

• Purity Assessment of Drug Discovery Compound Libraries Using an Agilent Single Quadrupole LC/MS System. (2013). Agilent Technologies. [Link]

• Enantiomeric separation of pirlindole by liquid chromatography using different types of chiral stationary phases. (1998). Journal of Chromatography A. [Link]

• Marine Indole Alkaloids—Isolation, Structure and Bioactivities. (2022). Marine Drugs. [Link]

• Variation of brominated indoles and terpenoids within single and different colonies of the marine bryozoan Flustra foliacea. (2001). Biochemical Systematics and Ecology. [Link]

• Synthesis of C2-Iodoindoles via an Aromatic Finkelstein-Type Halide Exchange under Mild Conditions. (2024). Organic Letters. [Link]

• Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2). (2022). Processes. [Link]

• Process of preparing purified aqueous indole solution. (1992).

• Decarboxylative Bromooxidation of Indoles by a Vanadium Haloperoxidase. (2020). Organic Letters. [Link]

• Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase. (2022). ResearchGate. [Link]

• Metagenomic identification of brominated indole biosynthetic machinery from cyanobacteria. (2024). PMC - NIH. [Link]

• What do common indole impurities look like?. (2017). ResearchGate. [Link]

• Dehalogenation and biodegradation of brominated phenols and benzoic acids under iron-reducing, sulfidogenic, and methanogenic conditions. (1997). Applied and Environmental Microbiology. [Link]

• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. (2017). Journal of Chromatographic Sciences. [Link]

• Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. (2019). Molecules. [Link]

• Determination of trace concentrations of bromophenols in water using purge-and-trap after in situ acetylation. (2001). Journal of Chromatography A. [Link]

• How To: Purify by Crystallization. (n.d.). University of Rochester, Department of Chemistry. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. Effect of Bromination on the Quorum Sensing-Inhibiting Properties of Indole-3-Carboxaldehydes in Chromobacterium violaceum AHL System [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Electrochemical Umpolung of Bromide: Transition-Metal-Free Bromination of Indole C–H Bond | MDPI [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Purification [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. US5085991A - Process of preparing purified aqueous indole solution - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 13. Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Identification and synthesis of impurities formed during sertindole preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Dehalogenation and biodegradation of brominated phenols and benzoic acids under iron-reducing, sulfidogenic, and methanogenic conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yields in the Fischer Indole Synthesis of 5-Bromoindoles

Welcome to the technical support center for the Fischer indole synthesis. This guide is designed for researchers, chemists, and drug development professionals encountering challenges specifically in the synthesis of 5-bromoindoles. The presence of an electron-withdrawing bromine atom on the phenylhydrazine ring introduces unique difficulties that can lead to significantly reduced yields if not properly addressed. This document provides in-depth, cause-and-effect troubleshooting advice, detailed protocols, and mechanistic insights to help you optimize your reaction and achieve higher yields.

Introduction: The Challenge of Synthesizing 5-Bromoindoles

The Fischer indole synthesis is a powerful and historic reaction for creating the indole nucleus, a core structure in countless pharmaceuticals and natural products.[1][2] The reaction involves the acid-catalyzed cyclization of an arylhydrazone, formed from an arylhydrazine and a carbonyl compound (aldehyde or ketone).[2][3]

However, when synthesizing 5-bromoindoles, the starting material is typically (4-bromophenyl)hydrazine. The bromine atom is an electron-withdrawing group, which deactivates the aromatic ring.[4] This electronic effect makes the key[4][4]-sigmatropic rearrangement step of the mechanism more difficult, often requiring harsher reaction conditions (stronger acids, higher temperatures) to proceed.[4][5] These forcing conditions, in turn, can lead to a host of problems, including substrate decomposition, tar formation, and other side reactions, culminating in low yields of the desired 5-bromoindole.[6][7]

This guide will walk you through the most common failure points and provide actionable solutions grounded in chemical principles.

Troubleshooting Guide: Common Issues & Solutions (Q&A)

This section is structured to address specific problems you may be observing in your experiments.

Category 1: Reaction Initiation & Hydrazone Formation

Q1: My reaction is not starting, or my thin-layer chromatography (TLC) analysis shows only unreacted starting materials. What's the issue?

A1: This problem often points to issues with either the starting materials or the initial hydrazone formation.

• Cause 1: Purity of (4-Bromophenyl)hydrazine. Arylhydrazines can degrade over time, especially if not stored properly. Impurities can inhibit the reaction.

  • Solution: Ensure the purity of your (4-bromophenyl)hydrazine. If it's old or discolored, consider purifying it by recrystallization or using a fresh bottle. Its hydrochloride salt is often more stable for storage.[8][9]

• Cause 2: Hydrazone Instability. The intermediate arylhydrazone may be unstable and decompose before cyclization.[4][6]

  • Solution: Perform a "one-pot" synthesis.[6][7] Instead of isolating the hydrazone, generate it in situ by mixing the (4-bromophenyl)hydrazine and the carbonyl compound in a suitable solvent (like ethanol or acetic acid) and then add the acid catalyst directly to initiate cyclization without a separate workup step.[3][10] This minimizes handling and prevents decomposition of the sensitive intermediate.

Category 2: The Cyclization Step - Low Conversion & Side Products

Q2: My reaction is sluggish, and I'm getting a low yield of the 5-bromoindole along with a lot of dark, insoluble tar.

A2: This is the most common problem and is directly related to the electron-deficient nature of the substrate. Tar formation is a sign of decomposition under harsh conditions.[6]

• Cause 1: Inappropriate Acid Catalyst. The choice of acid is critical.[6][11] A Brønsted acid that is too strong (e.g., concentrated H₂SO₄) or used at too high a temperature can cause polymerization and degradation. An acid that is too weak may not be sufficient to promote the difficult cyclization.

  • Solution: Screen different acid catalysts. For electron-deficient substrates, Lewis acids or specific Brønsted acids are often superior.[4][6]

    • Lewis Acids: Anhydrous zinc chloride (ZnCl₂) is a classic and highly effective catalyst for this reaction.[3][4] It coordinates to the nitrogen atoms, facilitating the rearrangement under milder conditions than many strong Brønsted acids.

    • Polyphosphoric Acid (PPA): PPA is an excellent medium and catalyst for less reactive substrates as it provides a viscous, anhydrous, and strongly acidic environment.[6][7] However, the temperature must be carefully controlled (often 100-160°C) to avoid charring.[7]

    • Other Options: Boron trifluoride etherate (BF₃·OEt₂) and p-toluenesulfonic acid (p-TsOH) are also viable alternatives to screen.[2][6]

• Cause 2: Suboptimal Temperature. High temperatures lead to decomposition, while low temperatures result in an incomplete reaction.[6][12]

  • Solution: Optimize the temperature for your specific catalyst and substrate. Begin with milder conditions and gradually increase the heat while monitoring the reaction by TLC. Microwave-assisted synthesis can be highly effective, as it allows for rapid heating to a precise temperature, often improving yields and dramatically reducing reaction times.[6][7]

Visualizing the Troubleshooting Process

To streamline your problem-solving, the following flowchart illustrates a logical workflow from identifying the problem to implementing a solution.

Sources

• 1. scienceinfo.com [scienceinfo.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. CN103387515A - Preparation method of 4-bromophenylhydrazine hydrochloride - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Strategies to Avoid Polybromination in Indole Synthesis

Welcome to the technical support center for indole synthesis. This guide, curated by a Senior Application Scientist, provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of indole bromination and achieve high selectivity for your desired monobrominated product.

Troubleshooting Guide: Common Issues in Indole Bromination

This section addresses specific problems you might encounter during your experiments, offering explanations and actionable solutions.

Issue 1: My reaction is producing a mixture of mono-, di-, and even tri-brominated indoles. How can I improve selectivity for monobromination?

Probable Cause: The high reactivity of the indole nucleus makes it susceptible to multiple additions of bromine, especially under harsh conditions or with an excess of the brominating agent. The initially formed monobromoindole can be as reactive, or even more reactive, than the starting material, leading to further bromination.

Solution:

• Stoichiometry Control: Carefully control the stoichiometry of the brominating agent. Use of 1.0 to 1.1 equivalents of the brominating agent is a good starting point. A slight excess may be needed for complete conversion of the starting material, but a large excess will almost certainly lead to polybromination.

• Slow Addition & Temperature Control: Add the brominating agent slowly and at a low temperature (e.g., -78 °C to 0 °C). This helps to control the reaction rate and allows for the consumption of the brominating agent by the starting material before it can react with the monobrominated product.

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is generally a milder and more selective brominating agent than elemental bromine (Br₂) for many applications.[1][2] Consider using NBS if you are currently using Br₂.

• Solvent Effects: The choice of solvent can influence the reactivity of the brominating agent. Non-polar solvents like CCl₄ or CH₂Cl₂ can be good choices for reactions with NBS.[3] Polar aprotic solvents like DMF can also be used and have been reported to give high yields of monobrominated products.[4]

Experimental Protocol: General Procedure for Monobromination using NBS

• Dissolve the indole substrate in a suitable solvent (e.g., CH₂Cl₂ or THF) and cool the solution to the desired temperature (e.g., 0 °C).

• In a separate flask, dissolve 1.05 equivalents of NBS in the same solvent.

• Add the NBS solution dropwise to the indole solution over a period of 30-60 minutes.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, quench the reaction with a reducing agent (e.g., aqueous sodium thiosulfate).

• Extract the product with an organic solvent, wash with brine, dry over anhydrous MgSO₄, and purify by column chromatography.

Issue 2: I'm observing N-bromination of my indole. How can I prevent this side reaction?

Probable Cause: The nitrogen atom of the indole ring is a nucleophilic site and can react with electrophilic bromine sources, especially in the absence of a protecting group.

Solution:

The most effective strategy to prevent N-bromination is to protect the indole nitrogen with a suitable protecting group.[5][6] The choice of protecting group will depend on the overall synthetic strategy and the conditions required for its removal.

Common N-Protecting Groups for Indoles:

Protecting Group	Introduction Conditions	Removal Conditions	Key Advantages
Tosyl (Ts)	TsCl, base (e.g., NaH)	Strong base (e.g., NaOH, KOH) or reductive conditions	Robust, stable to many reaction conditions.
Phenylsulfonyl (SO₂Ph)	PhSO₂Cl, base	Base-mediated removal.[7]	Good for directing metallation; cleavage can be harsh.[7]
tert-Butoxycarbonyl (Boc)	Boc₂O, DMAP	Acidic conditions (e.g., TFA)	Easily removed under mild acidic conditions.
Benzyl (Bn)	BnBr, base	Hydrogenolysis (e.g., H₂, Pd/C)	Stable to a wide range of conditions.

Workflow for N-Protection Prior to Bromination:

Sources

• 1. Bromination - Common Conditions [commonorganicchemistry.com]
• 2. An Efficient Method for the N-Bromosuccinimide Catalyzed Synthesis of Indolyl-Nitroalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High Yield Selective Bromination and Iodination of Indoles in N,N-Dimethylformamide | Semantic Scholar [semanticscholar.org]
• 5. jocpr.com [jocpr.com]
• 6. Protecting group - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

purification techniques for removing colored impurities from indole derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice for a common challenge in synthetic chemistry: the removal of colored impurities from indole derivatives. Indole and its analogs are foundational in pharmaceuticals and materials science, but their synthesis is often accompanied by the formation of persistent colored byproducts.[1][2] This guide is structured in a question-and-answer format to directly address the specific issues you may encounter during purification.

Part 1: Frequently Asked Questions - Understanding the Problem

Q1: I've just finished my reaction, and the crude product is a dark, almost black, tar. What is causing this intense color?

A1: The color you are observing is typically not from a single impurity but rather a complex mixture of highly conjugated, often polymeric or oxidized, byproducts. Pure indole derivatives are usually colorless or off-white crystalline solids.[3] The appearance of color, ranging from pink to brown or even black, is a strong indicator of impurity.[3][4]

Common Causes of Color Formation:

• Oxidation: The indole nucleus, particularly the pyrrole ring, is electron-rich and susceptible to oxidation by atmospheric oxygen. This process can be accelerated by light, acid, or trace metals, leading to the formation of highly colored species like indigo-type dimers or other complex oligomers.

• Polymerization: Strong acids, often used as catalysts in reactions like the Fischer indole synthesis, can cause the indole to polymerize.[5] These polymers are typically dark, intractable materials that are difficult to remove.

• Residual Starting Materials/Reagents: Incomplete reactions can leave behind colored starting materials or reagents. For instance, some syntheses involve nitro-aromatics or other colored precursors.[5]

• Side Reactions: Synthesis routes like the Fischer indole synthesis can generate various side products and isomers, some of which may be colored or degrade into colored species.[6][7]

It's crucial to address these colored impurities, as they can interfere with subsequent reactions, complicate structural analysis, and are unacceptable in a final active pharmaceutical ingredient (API).

Q2: My TLC shows a major product spot, but also a dark streak from the baseline. Are these colored impurities always detrimental to the next step?

A2: Yes, you should almost always assume they are detrimental. The baseline streak on a Thin-Layer Chromatography (TLC) plate indicates the presence of highly polar, and often polymeric, materials.[6]

Why These Impurities Are Problematic:

• Catalyst Poisoning: The functional groups within these impurities can bind to and deactivate catalysts (e.g., Palladium, Platinum) in subsequent steps like hydrogenations or cross-coupling reactions.

• Reaction Inhibition: Impurities can act as radical scavengers or react with reagents, leading to lower yields and the formation of new, unwanted byproducts.

• Crystallization Inhibition: Even in small amounts, these impurities can disrupt the crystal lattice formation of your desired product, preventing successful crystallization or leading to the formation of oils.

• Analytical Interference: The impurities will complicate the interpretation of analytical data, especially NMR spectroscopy, making it difficult to confirm the structure and purity of your compound.

Addressing the color issue early is a cornerstone of process robustness and ensures the reliability of your experimental results.

Part 2: Troubleshooting Guide - Purification Strategies

This section details a logical progression of purification techniques, from simple first-line approaches to more rigorous methods.

Q3: My crude product is a dark solid/oil. What is the very first purification step I should take after the initial reaction workup?

A3: Before attempting more complex methods like chromatography, a simple activated carbon treatment is a highly effective and economical first step for decolorization. Activated carbon has a high surface area and porous structure, making it excellent at adsorbing the large, flat, conjugated molecules that are typically responsible for color.[8][9][10]

Causality: The principle behind this technique is adsorption. The colored, often polycyclic aromatic, impurities have a strong affinity for the carbon surface and are trapped within its pores, while your smaller, less conjugated indole derivative remains preferentially in the solution.[9] Wood-based activated carbon is often recommended due to its predominantly macroporous structure, which is ideal for capturing large organic pigments.[8][10]

See Protocol 1 for a detailed, step-by-step guide to performing an activated carbon treatment.

Q4: The carbon treatment helped, but my product is still colored and contains several spots on TLC. What's the next logical step?

A4: At this stage, flash column chromatography is the most powerful and common technique for separating your indole derivative from the remaining impurities.[6][11] This method separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (an organic solvent system).[12]

Key Considerations for Indole Chromatography:

• Acid Sensitivity: Standard silica gel is slightly acidic (pH ~4-5). Indoles are sensitive to acid and can degrade on the column, appearing as streaking or a new colored band forming during the separation.[6]

• Choice of Stationary Phase:

  • Standard Silica Gel: Use for robust, non-sensitive indoles.

  • Deactivated Silica Gel: For acid-sensitive compounds, pre-treat or "deactivate" the silica by flushing the packed column with an eluent containing 0.5-1% triethylamine.[6][13] This neutralizes the acidic silanol groups.

  • Alumina: Neutral or basic alumina is a good alternative stationary phase for highly acid-sensitive indoles.[6]

See Protocol 2 for a detailed methodology on performing flash column chromatography for indole derivatives.

Diagram 1: General Purification Workflow for Indole Derivatives This diagram illustrates the logical flow from a crude reaction mixture to a pure, colorless product.

Caption: Logical workflow for purifying crude indole derivatives.

Q5: When should I choose recrystallization over column chromatography?

A5: Recrystallization is an exceptionally powerful technique for achieving very high purity, but it is only effective under specific conditions. It should be your method of choice when your crude product is 1) a solid and 2) already has a relatively high purity (typically >85-90% by TLC or NMR) .[6][14]

Causality: Recrystallization works on the principle of differential solubility. The ideal solvent will dissolve your product completely at an elevated temperature but will be a poor solvent for it at low temperatures. Impurities, being present in much lower concentrations, will either remain in the hot solution or stay dissolved in the cold mother liquor as your pure product crystallizes out.

Table 1: Comparison of Chromatography vs. Recrystallization

Feature	Flash Column Chromatography	Recrystallization
Principle	Differential Adsorption/Partitioning	Differential Solubility
Best For	Complex mixtures, oily products, separating close-Rf spots	Purifying solids with >85% initial purity
Pros	High resolving power for diverse impurities	Can yield very high purity (>99.5%); scalable; economical
Cons	Can be slow; uses large solvent volumes; risk of product degradation on stationary phase	Finding a suitable solvent can be difficult; lower recovery if product is somewhat soluble when cold
Typical Yield	60-95%	50-90%[15]

See Protocol 3 for a guide to solvent screening and performing a successful recrystallization.

Part 3: Purity Confirmation

Q6: I have a colorless solid/oil after purification. How do I definitively confirm its purity and identity?

A6: A combination of analytical techniques is essential for unambiguous confirmation. Relying on a single method is insufficient for research and drug development purposes.

• Thin-Layer Chromatography (TLC): Your first and quickest check. The purified sample should show a single spot in multiple solvent systems.

• NMR Spectroscopy (¹H and ¹³C): This is the gold standard for structural confirmation. The ¹H NMR should show clean peaks with correct integrations and splitting patterns. The absence of impurity peaks is critical. ¹³C NMR confirms the carbon skeleton.[6]

• Mass Spectrometry (MS): Confirms the molecular weight of your compound, providing strong evidence of its identity.[6]

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity (e.g., >99% by peak area). This is often required for compounds intended for biological testing.[2]

Part 4: Appendices - Detailed Protocols

Protocol 1: Decolorization with Activated Carbon

• Dissolution: Dissolve the crude, colored indole derivative in a suitable organic solvent (e.g., Ethyl Acetate, Acetone, or Ethanol) to make a moderately concentrated solution.

• Addition of Carbon: Add activated carbon to the solution. A general starting point is 1-2% of the crude product's weight (e.g., 100-200 mg of carbon for 10 g of crude product).

• Stirring: Stir the mixture vigorously at room temperature for 15-30 minutes. Avoid heating, as this can sometimes cause dissolved impurities to re-adsorb onto your product.

• Filtration: Prepare a short plug of Celite® or silica gel in a Büchner or sintered glass funnel. This is crucial because activated carbon is very fine and can pass through standard filter paper.

• Elution: Wet the Celite®/silica plug with fresh solvent. Filter the carbon/product mixture through the plug, collecting the filtrate.

• Washing: Wash the plug with additional fresh solvent to ensure complete recovery of your product.

• Concentration: Combine the filtrates and remove the solvent under reduced pressure. Assess the color and purity (TLC) of the resulting material.

Protocol 2: Flash Column Chromatography

• Solvent System Selection: Using TLC, find a solvent system (e.g., Hexane/Ethyl Acetate) that gives your product an Rf value of approximately 0.2-0.3.

• Column Packing: Pack a glass column with silica gel (particle size 40-63 μm) using your chosen eluent.[16]

• Deactivation (if needed): For acid-sensitive indoles, after packing, flush the column with one column volume of eluent containing 0.5-1% triethylamine. Discard this flush.[6][13]

• Sample Loading: Dissolve your crude product in a minimal amount of the column eluent (or a stronger solvent like Dichloromethane) and adsorb it onto a small amount of silica gel. Dry this silica to a free-flowing powder. Carefully add the dry powder to the top of the packed column.

• Elution: Add the eluent to the column and apply positive pressure (air or nitrogen). Collect fractions and monitor them by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield your purified indole derivative.

Protocol 3: Recrystallization

• Solvent Screening (Small Scale):

  • Place ~20-30 mg of your crude solid into several small test tubes.

  • To each tube, add a different solvent (e.g., Ethanol, Isopropanol, Ethyl Acetate, Hexane, Toluene, or mixtures) dropwise at room temperature. A good candidate solvent will not dissolve the solid at room temperature.

  • Heat the tubes that did not dissolve. A good solvent will dissolve the solid completely when hot.

  • Allow the hot solutions to cool slowly to room temperature, then place them in an ice bath. The best solvent will cause a large amount of crystalline solid to precipitate.

• Recrystallization (Bulk Scale):

  • Place the bulk crude solid in an Erlenmeyer flask.

  • Add the chosen solvent in small portions while heating the mixture to a gentle boil (use a hot plate and a reflux condenser). Add just enough solvent to fully dissolve the solid.

  • If the solution is colored, this is an opportunity to perform a "hot filtration" through activated carbon (as in Protocol 1, but with hot solutions).

  • Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

  • Dry the purified crystals under vacuum.

Diagram 2: Decision Tree for Purification Method Selection

Caption: Decision tree for selecting the optimal purification technique.

References

• 1. mdpi.com [mdpi.com]
• 2. A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. uop.edu.pk [uop.edu.pk]
• 6. benchchem.com [benchchem.com]
• 7. bhu.ac.in [bhu.ac.in]
• 8. carbotecnia.info [carbotecnia.info]
• 9. Decolorization with Activated Carbon in the Pharmaceutical Industry [carbonactivo.com]
• 10. The Science Behind Decolorizing Activated Carbon: How It Works & Why It Matters [huameicarbon.com]
• 11. moravek.com [moravek.com]
• 12. JSM Central || Article Info [jsmcentral.org]
• 13. Purification [chem.rochester.edu]
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• 16. orgsyn.org [orgsyn.org]

Technical Support Center: Enhancing the Stability of 5-Bromoindole Stock Solutions for Biological Assays

Welcome to the technical support center for 5-bromoindole. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and reliability of 5-bromoindole stock solutions in biological assays. As a pivotal precursor in synthesizing compounds targeting various signaling pathways, the integrity of your 5-bromoindole stock is paramount for reproducible and accurate results.[1][2] This document provides field-proven insights and validated protocols to address common challenges encountered during solution preparation, storage, and use.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling of 5-bromoindole.

Q1: What is the best solvent for preparing a high-concentration stock solution of 5-bromoindole?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of 5-bromoindole.[1] It exhibits excellent solubilizing capacity, with a reported solubility of up to 100 mg/mL.[1] For this purpose, it is critical to use anhydrous or high-purity DMSO. The hygroscopic nature of DMSO means it can absorb atmospheric moisture, which may compromise the long-term stability of the compound.[1] Ethanol is another suitable solvent, though it may not achieve the same high concentrations as DMSO.[1][2][3]

Q2: What are the optimal storage conditions for a 5-bromoindole stock solution?

A2: To maximize shelf-life and prevent degradation, stock solutions should be stored under the following conditions:

• Temperature: For long-term storage (up to 6 months), aliquots should be stored at -80°C.[4][5] For short-term storage (up to 1 month), -20°C is acceptable.[4][5][6] Repeated freeze-thaw cycles must be avoided as they can accelerate degradation and cause the compound to precipitate out of solution.[5][7]

• Light: 5-bromoindole, like many indole derivatives, is sensitive to light.[1][8] Photodegradation can occur upon exposure to UV and visible light, potentially leading to the formation of oxidized species or rearranged products.[1] Therefore, always store solutions in amber or opaque vials to protect them from light.[8]

• Atmosphere: For maximum stability, especially for long-term storage, purging the headspace of the vial with an inert gas like argon or nitrogen can displace oxygen and minimize oxidative degradation.[3][8]

Q3: How can I tell if my 5-bromoindole stock solution has degraded?

A3: The primary visual indicator of degradation is a change in color. A freshly prepared solution of high-purity 5-bromoindole should be clear and colorless to pale yellow.[1] The development of a pink, red, or brown hue is a sign of oxidation or polymerization, common degradation pathways for indole compounds.[8] While a slight color change might not significantly affect purity for all applications, it signals that the solution's integrity is compromised and it should be used with caution or discarded, especially for sensitive biological assays.[8] For quantitative assessment, HPLC analysis can be used to check for the appearance of degradation peaks and to confirm the concentration of the parent compound.[1]

Q4: What is the expected shelf-life of a 5-bromoindole stock solution?

A4: The shelf-life is highly dependent on the solvent and storage conditions, as summarized in the table below. When stored properly at -80°C in anhydrous DMSO and protected from light, a stock solution can be considered stable for up to 6 months.[4][5] At -20°C, the recommended use-by period is 1 month.[4][5] It is always best practice to prepare fresh solutions when beginning a new, critical set of experiments.

Data Summary: Solubility and Storage of 5-Bromoindole

Parameter	Dimethyl Sulfoxide (DMSO)	Ethanol	Aqueous Buffers (with co-solvents)
Max Solubility	100 mg/mL[1]	Soluble (qualitative)[1][2][3]	Sparingly soluble (126 mg/L in water)[1]
Recommended Stock Conc.	10-50 mM	10-50 mM	Not recommended for stock
Storage Temp. (Short-Term)	-20°C (≤ 1 month)[4][5]	-20°C (≤ 1 month)	2-8°C (Use immediately)
Storage Temp. (Long-Term)	-80°C (≤ 6 months)[4][5]	-80°C (≤ 6 months)	Not recommended
Key Considerations	Use anhydrous grade. Hygroscopic.[1]	Ensure it is high purity.	Prone to precipitation. Prepare fresh daily.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol details the preparation of a stable, high-concentration stock solution suitable for long-term storage.

Materials:

• 5-bromoindole powder (solid, crystalline)[1]

• Anhydrous, high-purity DMSO

• Sterile, amber, or opaque vials with PTFE-lined caps

• Calibrated analytical balance and weighing paper

• Calibrated micropipettes

• Vortex mixer and/or sonicator

Procedure:

• Pre-Weighing Preparation: Allow the 5-bromoindole container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the powder.

• Weighing: Accurately weigh out the desired amount of 5-bromoindole. For 1 mL of a 10 mM solution, weigh 1.96 mg (Molecular Weight: 196.04 g/mol ).

• Dissolution: Add the weighed 5-bromoindole to the vial. Add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

• Mixing: Tightly cap the vial and vortex thoroughly. If dissolution is slow, brief sonication in a water bath can be used to facilitate the process.[1][4] Ensure the solution is completely clear with no visible particulates.

• Aliquoting: To avoid repeated freeze-thaw cycles, immediately aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[5][7]

• Storage: Tightly seal the aliquots and store them at -80°C for long-term storage or -20°C for short-term use, protected from light.[4][5][6]

Workflow for Preparing and Storing Stable Stock Solution

Caption: Workflow for preparing and storing 5-bromoindole stock solutions.

Troubleshooting Guide

This guide addresses specific problems that may arise during your experiments.

Q5: My 5-bromoindole solution turned cloudy or formed a precipitate after dilution in aqueous buffer. What should I do?

A5: This is a common issue due to the low aqueous solubility of 5-bromoindole.[1] The compound is "crashing out" of the solution when the concentration of the organic solvent (like DMSO) is diluted below a level that can maintain its solubility.

• Causality: When you add a small volume of a high-concentration DMSO stock to a large volume of aqueous buffer, the final DMSO concentration may be too low to keep the compound dissolved.

• Immediate Solution: Try vortexing the solution vigorously or gently warming it to see if the precipitate redissolves. However, this may only be a temporary fix.

• Preventative Measures:

  • Increase Final Solvent Concentration: Ensure your final assay buffer contains a sufficient percentage of DMSO to maintain solubility. Often, a final concentration of 0.5% to 1% DMSO is well-tolerated by cells and sufficient for solubility, but this must be optimized for your specific assay and compound concentration.

  • Use Co-solvents: For in vivo or other complex formulations, co-solvents like PEG300 or solubilizing agents like Tween-80 or SBE-β-CD can be used in combination with DMSO to create a stable solution.[1][4]

  • Prepare a Lower Concentration Intermediate: Instead of diluting directly from a very high concentration stock (e.g., 100 mM), first prepare an intermediate dilution in a mix of buffer and DMSO, then perform the final dilution.

  • Check for Buffer Incompatibility: In rare cases, components of your buffer (e.g., high salt concentrations) could be interacting with the compound.[9] Test the solubility in a simpler buffer like PBS to rule this out.

Q6: I observed a color change in my stock solution. Can I still use it?

A6: A color change to pink, red, or brown indicates oxidative degradation.[8]

• Causality: The indole ring is electron-rich and susceptible to oxidation, especially when exposed to air (oxygen), light, or trace metal contaminants over time.[1]

• Recommendation: For highly sensitive assays, such as enzymatic or cell-based assays where degradation products could be inhibitory or cytotoxic, it is strongly recommended to discard the colored solution and prepare a fresh stock. For less sensitive applications, you might proceed with caution, but be aware that the effective concentration of 5-bromoindole is lower than calculated and unknown species are present.

Q7: My assay results are inconsistent or show a loss of compound activity over time. Could my stock solution be the problem?

A7: Yes, this is a classic sign of compound instability.

• Causality: If the stock solution was not stored properly (e.g., repeated freeze-thaw cycles, exposure to light, stored at 4°C), the 5-bromoindole will degrade, leading to a decrease in its effective concentration.

• Troubleshooting Steps:

  • Prepare Fresh Stock: The most reliable first step is to prepare a fresh stock solution from the solid powder following the protocol above and repeat the experiment.[7]

  • Review Storage Practices: Confirm that all lab members are adhering to the strict storage protocols: aliquoting, avoiding freeze-thaw cycles, and protecting from light.[5][7]

  • Perform a Purity Check: If problems persist, the integrity of the source powder may be . An analytical technique like HPLC can be used to confirm the purity of a freshly prepared solution.[1]

Troubleshooting Decision Tree for Unstable Solutions

Sources

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• 2. 5-bromoindole | 10075-50-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
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• 5. medchemexpress.cn [medchemexpress.cn]
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• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis of 5-Bromoindole: A Comparative Analysis of Efficiency and Yield

For researchers, scientists, and professionals in drug development, the selection of a synthetic route is a critical decision governed by factors of efficiency, yield, scalability, and economic viability. 5-Bromoindole is a pivotal intermediate in the synthesis of a wide array of pharmacologically active compounds, making its efficient preparation a subject of considerable interest. This guide provides an in-depth, objective comparison of the most prominent synthetic routes to 5-bromoindole, grounded in experimental data and mechanistic understanding to empower informed decision-making in your synthetic endeavors.

Introduction: The Significance of the 5-Bromoindole Scaffold

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. The introduction of a bromine atom at the 5-position provides a versatile synthetic handle for further functionalization, most notably through palladium-catalyzed cross-coupling reactions. This allows for the construction of complex molecular architectures and the exploration of structure-activity relationships in drug discovery programs. The choice of synthesis for the 5-bromoindole core can, therefore, have significant downstream implications on the overall efficiency of a drug development campaign.

Comparative Analysis of Synthetic Routes

The synthesis of 5-bromoindole can be approached through several distinct strategies, each with its own set of advantages and drawbacks. The following table summarizes the key quantitative and qualitative metrics for the most common methods.

Synthetic Route	Starting Material	Key Reagents	Number of Steps	Overall Yield	Purity	Key Advantages	Key Disadvantages
1. Three-Step via Sulfonation	Indole	Sodium bisulfite, Acetic anhydride, Bromine	3	~59-61%[1][2]	High[1]	Reliable, well-documented, good yield.	Use of acetic anhydride and bromine.
2. Five-Step "Green" Synthesis	Indole	Pd/C, H₂, Acetyl chloride, Bromine, O₂	5	~46%[1]	≥95%[1]	Environmentally friendlier, avoids some hazardous reagents.	Longer synthetic sequence, lower overall yield.
3. Fischer Indole Synthesis	4-Bromophenylhydrazine	Acetaldehyde (or equivalent), Acid catalyst (e.g., ZnCl₂)	1-2	Variable	Variable	Convergent, builds the indole ring directly.	Requires specific substituted starting material, yields can be variable.
4. Leimgruber-Batcho Synthesis	4-Bromo-2-nitrotoluene	DMFDMA, Pyrrolidine, Reducing agent (e.g., Raney Ni/H₂)	2	High (generally)[1]	High[1]	High-yielding, applicable to a wide range of indoles.	Requires specific substituted starting material.
5. Larock Indole Synthesis	2,4-Dibromoaniline	Alkyne (e.g., ethylene gas or equivalent), Pd catalyst	1	Variable	Variable	Versatile, allows for substitution at C2/C3.	Requires specific substituted starting material, catalyst cost.
6. Direct Bromination	Indole	N-Bromosuccinimide (NBS) or Bromine	1	Variable (low selectivity)	Often requires extensive purification[1]	Most atom-economical, one step.	Poor selectivity, formation of polybrominated and isomeric byproducts.[1][3]

In-Depth Analysis of Synthetic Methodologies

The Three-Step Synthesis via Sulfonation: The Reliable Workhorse

This is a widely employed and dependable method for preparing 5-bromoindole.[1] The strategy hinges on the reversible sulfonation of the highly reactive C2-C3 double bond of the indole. This protects the pyrrole ring from electrophilic attack, thereby directing bromination to the desired 5-position of the benzene ring.

Mechanistic Rationale: The initial reaction with sodium bisulfite forms a stable sodium indoline-2-sulfonate adduct. The nitrogen is then acetylated with acetic anhydride to further deactivate the pyrrole ring. Subsequent treatment with bromine leads to selective electrophilic aromatic substitution at the 5-position. Finally, basic hydrolysis removes both the acetyl and sulfonate protecting groups to yield 5-bromoindole.

Workflow for the Three-Step Synthesis via Sulfonation.

Detailed Experimental Protocol:

• Step 1: Preparation of Sodium Indoline-2-Sulfonate. 50g of indole is dissolved in 100 ml of ethanol and added to a solution of 100g of sodium bisulfite in 300 ml of water. The mixture is stirred overnight, and the resulting solid is collected by vacuum filtration, washed with ether, and dried to yield the product (97% yield).[2]

• Step 2: Preparation of Sodium 1-Acetyl Indoline-2-Sulfonate. To a suspension of 30g of sodium bisulfite in 300 ml of acetic anhydride, 30g of sodium indoline-2-sulfonate is added. The suspension is stirred at 70°C for 1 hour, then at 90°C for 2 hours. After cooling, the solid is filtered and washed with acetic anhydride. The crude, damp solid is used in the next step without further purification.[1][2]

• Step 3: Synthesis of 5-Bromoindole. The acetylated material from the previous step is dissolved in 150 ml of water at 0-5°C. 40g of bromine is added dropwise while maintaining the temperature below 5°C. The solution is stirred for 1 hour, then warmed to room temperature. Excess bromine is quenched with a solution of ~10g of sodium bisulfite in 30 ml of water. The solution is neutralized to pH 7 with 40% NaOH solution, keeping the temperature below 30°C, and then stirred overnight at 50°C. The solution is made basic with more 40% NaOH and stirred for an additional 3 hours at 50°C. The precipitated product is collected by vacuum filtration, washed with water, and dried. Recrystallization from ethanol/water gives 5-bromoindole (overall yield of 61%).[2]

The Five-Step "Green" Synthesis via Indoline: An Environmentally Conscious Alternative

This route is presented as a more environmentally friendly option, though it involves a longer synthetic sequence.[1] The core strategy is to first saturate the pyrrole ring to form indoline, which deactivates it towards electrophilic substitution. This allows for selective bromination of the benzene ring, followed by re-aromatization to the indole.

Mechanistic Rationale: Indole is hydrogenated to indoline. The indoline nitrogen is then acetylated to protect it and to direct bromination to the para position (C5). The N-acetyl-indoline is then brominated. Deacetylation under acidic conditions is followed by oxidative dehydrogenation to regenerate the indole ring, yielding 5-bromoindole.

Workflow for the Five-Step "Green" Synthesis via Indoline.

Detailed Experimental Protocol:

• Step 1: Synthesis of Indoline. A mixture of 100g of indole and 12g of 10% Palladium on carbon in 180g of toluene is hydrogenated in a high-pressure reactor at 100°C under 2.20 MPa of hydrogen pressure. After filtration of the catalyst and removal of the solvent, vacuum distillation yields indoline (92.34% yield).[1]

• Step 2: Synthesis of N-Acetylindoline. To a mixture of 16g of indoline and 18.56g of anhydrous potassium carbonate in 140g of 1,2-dichloroethane at 0°C, 11g of acetyl chloride is added slowly. After reaction and removal of the solvent, the product is obtained (85.68% yield).[1]

• Step 3: Synthesis of N-Acetyl-5-bromoindoline. 65g of N-acetylindoline is dissolved in 540g of 1,2-dichloroethane and cooled to 0-5°C. 76.80g of bromine is added slowly, followed by neutralization.[1]

• Step 4: Synthesis of 5-Bromoindoline. 38g of 1-acetyl-5-bromoindoline is reacted with 41g of concentrated hydrochloric acid in 50g of methanol at 70°C. The mixture is then neutralized and extracted to give the product (90.32% yield).[1]

• Step 5: Synthesis of 5-Bromoindole. 30g of 5-bromoindoline is reacted with 50g of foam charcoal in 250g of toluene at 70°C with an oxygen flow rate of 220mL/min for 15 hours. Filtration and removal of the solvent yield the final product (67.51% yield).[1]

Named Reactions for Indole Synthesis: Building the Core Ring

Classic named reactions provide powerful and convergent strategies for constructing the indole ring itself, starting from appropriately substituted precursors.

a) Fischer Indole Synthesis: This venerable reaction involves the acid-catalyzed cyclization of an arylhydrazine with an aldehyde or ketone.[4] To synthesize 5-bromoindole, 4-bromophenylhydrazine is the required starting material, which can be prepared from 4-bromoaniline.[5] The choice of the carbonyl component determines the substitution at the 2- and 3-positions of the indole. For the parent 5-bromoindole, acetaldehyde or a synthetic equivalent is used.

Mechanistic Rationale: 4-Bromophenylhydrazine reacts with the aldehyde to form a hydrazone. Under acidic conditions, this tautomerizes to an enamine, which then undergoes a[6][6]-sigmatropic rearrangement. Subsequent cyclization and elimination of ammonia yield the aromatic indole ring.

Workflow for the Fischer Indole Synthesis.

Representative Experimental Protocol (adapted for 5-bromoindole):

• Hydrazone Formation (in situ): In a round-bottom flask, dissolve (4-bromophenyl)hydrazine hydrochloride (1.0 eq) in ethanol. Add acetaldehyde (1.1 - 1.5 eq) to the solution and stir.

• Fischer Indole Cyclization: To the mixture, carefully add an acid catalyst such as anhydrous zinc chloride (1.2 eq) or polyphosphoric acid. Equip the flask with a reflux condenser and heat the reaction mixture.

• Work-up and Purification: After completion, the reaction is cooled, quenched with ice water, neutralized, and extracted with an organic solvent. The crude product is then purified by column chromatography or recrystallization.

b) Leimgruber-Batcho Synthesis: This two-step procedure is known for its high yields and mild conditions. It begins with the condensation of an o-nitrotoluene with a formamide acetal, such as N,N-dimethylformamide dimethyl acetal (DMFDMA), to form an enamine. This is followed by a reductive cyclization to afford the indole. For 5-bromoindole, the starting material is 4-bromo-2-nitrotoluene.

c) Larock Indole Synthesis: This modern, palladium-catalyzed method involves the annulation of an o-haloaniline with an alkyne.[7] To synthesize 5-bromoindole, 2,4-dibromoaniline would be reacted with an alkyne such as acetylene or a suitable equivalent. This method is highly versatile for creating substituted indoles.

Direct Bromination: The Atom-Economical Challenge

While being the most direct and atom-economical route, the direct bromination of indole is notoriously difficult to control. The C3 position of the pyrrole ring is significantly more nucleophilic than the benzene ring, leading to preferential formation of 3-bromoindole and polybrominated species.[3][5] Achieving selectivity for the C5 position requires careful choice of a mild brominating agent and reaction conditions. Reagents such as N-bromosuccinimide (NBS) in solvents like N,N-dimethylformamide (DMF) have been used to moderate reactivity and favor substitution on the benzene ring.[5] However, this method often results in a mixture of products that necessitates extensive purification, and yields of the desired 5-bromo isomer can be low.

Conclusion and Recommendations

The optimal synthetic route to 5-bromoindole is highly dependent on the specific needs of the laboratory and the project goals.

• For reliability and high yield on a laboratory scale, the Three-Step Synthesis via Sulfonation is the most well-established and recommended method. It consistently provides good yields of high-purity product.

• When environmental considerations and the avoidance of harsh reagents are paramount, the Five-Step "Green" Synthesis is a viable, albeit longer and lower-yielding, alternative.

• For projects where convergent synthesis and the construction of the indole ring from simpler precursors are desired, the Fischer and Leimgruber-Batcho syntheses are powerful options, provided the necessary substituted starting materials are readily available.

• Direct bromination is generally not recommended for the clean synthesis of 5-bromoindole due to its inherent lack of selectivity, unless a rapid, one-step synthesis is required and extensive purification is acceptable.

Ultimately, this guide provides the foundational data and protocols to enable researchers to make an informed and strategic choice for the efficient synthesis of this valuable chemical intermediate.

References

• CN102558017A - Method for preparing 5-bromoindole - Google Patents.

• Gönciová, G., Mojžiš, J., & Pazdera, P. (2016). Synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins. Chemical Papers, 70(8), 1043-1059. Available at: [Link]

• CN103387515A - Preparation method of 4-bromophenylhydrazine hydrochloride - Google Patents.

• Synthesis of 5-Bromo Indole - Erowid. Available at: [Link]

• UNFINISHED - Leimgruber-Batcho Indole Synthesis Review. Available at: [Link]

• CN102382010A - Preparation process for 4- bromo phenyl hydrazine - Google Patents.

• A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans - PMC - NIH. Available at: [Link]

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• High Yield Selective Bromination and Iodination of Indoles in N,N-Dimethylformamide | Semantic Scholar. Available at: [Link]

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• CN102718659A - Synthesis method of 4-bromo-2-nitrophenyl acetic acid - Google Patents.

• Novel Synthetic Route to 5-Substituted Indoles - Loyola eCommons. Available at: [Link]

• 4-Bromo-2-nitrotoluene | C7H6BrNO2 | CID 123546 - PubChem - NIH. Available at: [Link]

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The Halogen Effect: A Comparative Guide to the Biological Activity of 5-Bromoindole Derivatives Versus Other Haloindoles

In the landscape of medicinal chemistry, the indole scaffold stands as a "privileged structure," a foundational motif in a multitude of natural products and synthetic compounds with profound therapeutic potential.[1] Strategic modification of this core, particularly through halogenation, has emerged as a powerful tool to modulate a molecule's physicochemical properties and, consequently, its biological activity. The introduction of a halogen atom can significantly alter lipophilicity, metabolic stability, and binding interactions with biological targets.[2]

This guide offers an in-depth, data-driven comparison of the biological activities of 5-bromoindole derivatives against other haloindoles, including chloro-, fluoro-, and iodo-substituted analogs. By synthesizing experimental data and elucidating the underlying structure-activity relationships (SAR), we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform the design of next-generation indole-based therapeutics.

The Impact of Halogenation on Physicochemical Properties: A Foundation for Biological Activity

The choice and position of a halogen substituent on the indole ring can induce subtle yet significant shifts in a molecule's physical properties, which in turn dictate its pharmacokinetic and pharmacodynamic profile. Bromine, being larger and more polarizable than chlorine and fluorine, can lead to stronger intermolecular forces, such as van der Waals interactions, potentially influencing crystal lattice energy and melting points.[2] Furthermore, the lipophilicity, a critical parameter for membrane permeability and protein binding, generally increases with the atomic mass of the halogen, with bromine being more lipophilic than chlorine.[2] These fundamental differences provide a basis for understanding the varied biological activities observed among haloindole derivatives.

Comparative Biological Activities: A Multifaceted Analysis

Haloindole derivatives have demonstrated a broad spectrum of biological activities, with anticancer and antimicrobial applications being the most extensively studied. The following sections provide a comparative analysis of these activities, supported by experimental data.

Anticancer Activity: Targeting Key Oncogenic Pathways

A significant body of research has focused on the development of haloindole derivatives as potent anticancer agents.[1] Their mechanisms of action are often multifaceted, involving the inhibition of critical enzymes and the disruption of cellular processes essential for tumor growth and survival.[1][3]

5-Bromoindole Derivatives as Potent Kinase Inhibitors:

5-Bromoindole derivatives have emerged as a promising class of anticancer agents, frequently targeting key kinases in oncogenic signaling pathways.[1][4] Notably, novel 5-bromoindole-2-carboxylic acid derivatives have shown potent antiproliferative activity against a range of human cancer cell lines, including HepG2 (liver), A549 (lung), and MCF-7 (breast).[1][3]

A primary target for these compounds is the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase whose aberrant activation is a hallmark of many cancers.[1][2] Certain 5-bromoindole derivatives act as ATP-competitive inhibitors, binding to the kinase domain of EGFR and preventing its activation, which leads to cell cycle arrest and the induction of apoptosis.[1][2][3] Another crucial target is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[5][6] Inhibition of VEGFR-2 by 5-bromoindole derivatives can block the formation of new blood vessels, thereby starving tumors of essential nutrients.[7]

Comparative Efficacy of Haloindoles in Cancer Cell Lines:

The nature and position of the halogen atom can significantly influence the anticancer potency of indole derivatives. While direct comparative studies across all haloindoles are limited, available data suggests that the presence of a halogen at the 5-position often enhances antiproliferative potential.[8] For instance, structure-activity relationship studies on 1H-indole-2-carboxamides as CB1 receptor allosteric modulators revealed that a chloro or fluoro group at the C5 position enhanced potency.[9]

In a study on indole phytoalexin derivatives, the introduction of a bromine atom at the C-5 position of spiroindoline phytoalexins led to a partial increase in antiproliferative activities on leukemic cells compared to their non-brominated counterparts.[10] However, another study on different 5-bromosubstituted analogues of indole phytoalexins found that they exhibited lower or approximately the same activities as the corresponding non-brominated compounds, highlighting the complexity of SAR and the importance of the overall molecular scaffold.[8]

Compound Class	Target	Cancer Cell Line(s)	IC50 (µM)	Reference
5-Bromoindole-2-carboxylic acid derivative (Compound 3a)	EGFR	HepG2, A549, MCF-7	Most potent of the series	[3][11]
5-Bromo-N'-(4-(dimethylamino)benzylidene)-1H-indole-2-carbohydrazide	VEGFR-2	HepG2	14.3	[6]
6-Fluoroindole derivative	Not specified	HeLa, PC-3, MDA-MB-231, BxPC-3	21.13 - 29.94	[12]
5-Chloroindole derivative (as part of a larger scaffold)	CB1 receptor modulator	Not specified	Potency enhanced by C5-chloro substitution	[9]

Signaling Pathway: EGFR Inhibition by 5-Halo-Indole Derivatives

The following diagram illustrates the simplified signaling pathway of EGFR and its inhibition by 5-halo-indole derivatives, leading to downstream effects of decreased cell proliferation and increased apoptosis.

Caption: EGFR signaling pathway and the inhibitory action of 5-halo-indole derivatives.

Antimicrobial Activity: A Broad Spectrum of Action

Haloindole derivatives have also demonstrated significant potential as antimicrobial agents, exhibiting activity against a range of bacteria and fungi.[13][14][15]

Comparative Minimum Inhibitory Concentrations (MICs):

A screening of 83 indole derivatives for their antibiofilm and antimicrobial activities against uropathogenic Escherichia coli (UPEC) identified several haloindoles with MICs under 100 µg/ml, including 4-iodoindole, 5-iodoindole, 6-iodoindole, 4-chloroindole, 5-chloroindole, 4-bromoindole, and 5-bromoindole.[13] This suggests that halogenation is a key feature for antimicrobial efficacy in this class of compounds.

Further studies have highlighted the potent activity of specific haloindoles. For example, 5-fluoroindole has been shown to be significantly more potent than 6-fluoroindole in inhibiting the growth of Mycobacterium tuberculosis, with a more than 15-fold lower MIC value.[16] Similarly, 6-bromoindole derivatives have been identified with enhanced antibacterial activity towards Escherichia coli and moderate to excellent antifungal properties.[14]

Compound	Microorganism	MIC (µg/mL)	Reference
4-Chloroindole	Uropathogenic E. coli	75	[13]
5-Chloroindole	Uropathogenic E. coli	75	[13]
5-Bromoindole	Uropathogenic E. coli	<100	[13]
5-Fluoroindole	Mycobacterium tuberculosis H37Rv	4.7 µM	[16]
6-Fluoroindole	Mycobacterium tuberculosis H37Rv	74.0 µM	[16]
6-Bromoindole derivative (polyamine conjugate)	Staphylococcus aureus, S. intermedius	Potent activity	[14]

Key Experimental Protocols

The evaluation of the biological activity of haloindole derivatives relies on standardized and robust experimental methodologies. The following protocols are fundamental to determining the anticancer and antimicrobial efficacy of these compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a colorimetric method for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the haloindole derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated.

• Formazan Solubilization: The resulting formazan crystals, formed by metabolically active cells, are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Calculation: The percentage of cell viability relative to the control is calculated, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined from the dose-response curve.[16]

Workflow for In Vitro Cytotoxicity Assay

Caption: A generalized workflow for determining the in vitro cytotoxicity of compounds using the MTT assay.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Methodology:

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton broth).[1]

• Serial Dilution: The haloindole derivative is serially diluted in the broth within a 96-well microtiter plate.[1]

• Inoculation: Each well is inoculated with the standardized microbial suspension.[1]

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).[1]

• MIC Determination: The MIC is determined as the lowest concentration of the compound that prevents visible growth of the microorganism.[1]

Conclusion and Future Directions

The halogenation of the indole scaffold is a proven strategy for the development of potent bioactive compounds. 5-Bromoindole derivatives, in particular, have demonstrated significant promise as anticancer and antimicrobial agents, often exhibiting enhanced activity compared to other haloindoles. The larger size and greater polarizability of bromine can facilitate stronger interactions with biological targets, leading to increased potency.[2]

However, the structure-activity relationships of haloindoles are complex and highly dependent on the specific molecular context. The position of the halogen, the nature of other substituents on the indole ring, and the overall molecular architecture all play crucial roles in determining the biological activity profile.

Future research should focus on systematic comparative studies of a broader range of haloindole derivatives to further elucidate these intricate SARs. The integration of computational modeling with empirical testing will be instrumental in the rational design of next-generation haloindole-based therapeutics with improved efficacy and selectivity. The continued exploration of this versatile chemical space holds immense potential for addressing unmet needs in oncology and infectious diseases.

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• Synthesis and Biological Activities of 4-Chloroindole-3-acetic Acid and Its Esters. 19

• Design, synthesis and biological evaluation of novel 5-bromo derivatives of indole phytoalexins - Beilstein Archives. 10

• A Comparative Analysis of the Biological Activities of 5-Fluoroindole and 6-Fluoroindole - Benchchem. 16

• Design, synthesis, and biological evaluation of novel 5-bromo derivatives of indole phytoalexins | Request PDF - ResearchGate. 8

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A Comparative Analysis of the Anticancer Properties of Brominated Indole Phytoalexins

Introduction: The Expanding Arsenal of Nature-Derived Anticancer Agents

In the relentless pursuit of novel and more effective cancer therapeutics, the natural world remains a profound source of inspiration and innovation. Among the myriad of plant-derived compounds, phytoalexins have emerged as a particularly promising class of molecules.[1] These low molecular weight compounds are produced by plants in response to various stressors and have been shown to possess a wide range of biological activities, including significant anticancer properties.[2] This guide focuses on a specific and intriguing subset of these compounds: the indole phytoalexins, with a particular emphasis on a comparative analysis of their naturally occurring forms and their synthetically-derived brominated analogs.

Indole phytoalexins, predominantly found in cruciferous vegetables, such as brassinin and camalexin, have garnered considerable attention for their potential to inhibit cancer cell proliferation, induce apoptosis, and modulate key signaling pathways implicated in tumorigenesis.[3][4] The introduction of a bromine atom to the indole scaffold is a synthetic modification aimed at potentially enhancing the physicochemical properties and biological activity of these natural products. This guide will provide a comprehensive, evidence-based comparison of the anticancer properties of brominated indole phytoalexins and their non-brominated counterparts, offering valuable insights for researchers, scientists, and drug development professionals.

Comparative Anticancer Activity: A Quantitative Perspective

The direct comparison of the cytotoxic effects of brominated and non-brominated indole phytoalexins is crucial for understanding the impact of halogenation on their anticancer potential. While head-to-head studies across a broad panel of cell lines are limited, the available data provides valuable insights.

Compound	Cancer Cell Line	IC50 (µM)	Citation
Non-Brominated Indole Phytoalexins
Brassinin	Caco-2 (colorectal)	264.06	[3]
Camalexin	Caco-2 (colorectal)	139.27	[3]
Brominated Indole Phytoalexin Derivatives
N-[[5-bromo-1-(tert-butoxycarbonyl)indol-3-yl]methyl]-N'-[4-(trifluoromethyl)phenyl]thiourea	Jurkat (T-cell leukemia)	5.1	[3]
"	HCT116 (colorectal)	>100	[3]
"	A549 (lung)	>100	[3]
6-Bromoisatin	HT29 (colorectal)	~100
3-(2-bromoethyl)-indole (BEI-9)	SW480 (colon)	12.5
"	HCT116 (colon)	5

Table 1: Comparative IC50 values of non-brominated and brominated indole phytoalexins against various cancer cell lines.

Interestingly, the available literature suggests that the bromination of indole phytoalexins does not consistently lead to an enhancement of their anticancer activity. In some cases, the introduction of a bromine atom has been reported to result in either a decrease or no significant change in cytotoxic potency compared to the parent non-brominated compound. This highlights the complex structure-activity relationships of these molecules and underscores the need for further research to elucidate the precise effects of halogenation on their biological profiles.

Mechanistic Insights: Unraveling the Pathways to Cancer Cell Demise

The anticancer effects of both brominated and non-brominated indole phytoalexins are underpinned by their ability to modulate a variety of cellular processes, ultimately leading to the inhibition of cancer cell growth and survival.

Non-Brominated Indole Phytoalexins: A Multi-pronged Attack

Brassinin, a well-studied non-brominated indole phytoalexin, exerts its anticancer effects through multiple mechanisms:

• Induction of Apoptosis: Brassinin has been shown to induce programmed cell death in various cancer cell lines.[5][6] This process is often mediated by the activation of the intrinsic apoptotic pathway, characterized by the upregulation of the pro-apoptotic protein Bax and the downregulation of anti-apoptotic proteins like Bcl-2.[7]

• Cell Cycle Arrest: By interfering with the cell cycle machinery, brassinin can halt the proliferation of cancer cells.

• Modulation of Key Signaling Pathways: Brassinin has been reported to inhibit several critical signaling pathways that are often dysregulated in cancer, including:

  • MAPK Pathway: This pathway is involved in cell proliferation, differentiation, and survival.[6]

  • PI3K/Akt/mTOR Pathway: A central regulator of cell growth, metabolism, and survival.

  • STAT3 Pathway: Constitutive activation of STAT3 is linked to tumor progression and metastasis.

Caption: Signaling pathways modulated by Brassinin.

Brominated Indole Phytoalexins: Emerging Mechanisms

While research on the specific mechanisms of brominated indole phytoalexins is still emerging, several key activities have been identified:

• Apoptosis Induction: Similar to their non-brominated counterparts, brominated indole derivatives have been shown to induce apoptosis in cancer cells.

• Cell Cycle Arrest: Studies on brominated indole compounds have demonstrated their ability to cause cell cycle arrest, often in the G0/G1 or G2/M phase, thereby inhibiting cell proliferation.

• Inhibition of NF-κB Signaling: Some brominated indoles have been found to inhibit the NF-κB signaling pathway.[4] This is a significant finding, as NF-κB is a key regulator of inflammation and is constitutively active in many cancers, promoting cell survival and proliferation.

Caption: Inhibition of the NF-κB pathway by brominated indole phytoalexins.

Synthetic Approaches to Brominated Indole Phytoalexins

The generation of brominated indole phytoalexins relies on chemical synthesis, as they are not typically found in nature. The synthesis of these compounds often involves a multi-step process, starting from a commercially available brominated indole derivative.

Caption: General synthetic workflow for brominated indole phytoalexins.

A common strategy involves the protection of the indole nitrogen, followed by a reductive amination to introduce the side chain, and subsequent functionalization to create the desired dithiocarbamate or thiourea moiety, which is characteristic of many indole phytoalexins.

Experimental Protocols

To facilitate further research in this area, detailed protocols for key in vitro assays are provided below.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is used to determine the cytotoxic effects of the compounds on cancer cells.

Materials:

• Cancer cell lines

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds (brominated and non-brominated phytoalexins) for 48-72 hours. Include a vehicle control (e.g., DMSO).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Protocol 2: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to quantify the percentage of apoptotic and necrotic cells.

Materials:

• Cancer cell lines

• 6-well plates

• Test compounds

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the test compounds at their respective IC50 concentrations for 24-48 hours.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol 3: Cell Cycle Analysis using Propidium Iodide (PI) Staining

This protocol allows for the determination of the cell cycle distribution of cancer cells after treatment with the test compounds.

Materials:

• Cancer cell lines

• 6-well plates

• Test compounds

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the test compounds at their IC50 concentrations for 24 hours.

• Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Wash the cells with PBS and resuspend them in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion and Future Directions

The comparative study of brominated and non-brominated indole phytoalexins reveals a complex and nuanced picture of their anticancer properties. While bromination offers a synthetic handle to modify the physicochemical properties of these natural products, the current body of evidence does not support a consistent enhancement of their cytotoxic potency. Both classes of compounds demonstrate the ability to induce apoptosis and modulate key signaling pathways implicated in cancer, suggesting that their therapeutic potential lies in their multifaceted mechanisms of action.

Future research should focus on conducting more direct, head-to-head comparative studies of brominated and non-brominated analogs across a wider range of cancer cell lines. A deeper understanding of how bromination affects the pharmacokinetics and pharmacodynamics of these compounds is also crucial. Furthermore, exploring the synergistic potential of these phytoalexins with existing chemotherapeutic agents could open up new avenues for combination therapies. The continued investigation of these fascinating natural products and their synthetic derivatives holds significant promise for the development of the next generation of anticancer drugs.

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The Alchemist's Guide to the Indole Nucleus: A Comparative Analysis of Catalytic Efficacy in Modern Synthesis

The indole scaffold is a cornerstone of medicinal chemistry and materials science, forming the structural core of a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2] Its synthesis has captivated chemists for over a century, leading to a proliferation of methods, each with its own nuances and advantages.[1] At the heart of modern indole synthesis lies the catalyst, a powerful tool that dictates the efficiency, selectivity, and overall elegance of the transformation. This guide provides a comparative analysis of the most prominent catalytic systems employed in indole synthesis, offering researchers, scientists, and drug development professionals a comprehensive resource to inform their experimental design. We will delve into the mechanistic intricacies, practical considerations, and performance data of various catalysts, empowering you to select the optimal system for your synthetic challenge.

The Enduring Power of Palladium: A Versatile Workhorse

Palladium-based methodologies are arguably the most celebrated and widely utilized in the synthesis of nitrogen-containing heterocycles, including indoles.[1] The versatility of palladium, stemming from its ability to readily interconvert between Pd(0), Pd(II), and Pd(IV) oxidation states, allows for a diverse range of powerful cross-coupling reactions.[3] These catalysts are prized for their high functional group tolerance, mild reaction conditions, and generally high yields.[3]

Key Palladium-Catalyzed Indole Syntheses:

• Heck Reaction: The intramolecular Heck reaction was a landmark development in indole synthesis, enabling the cyclization of 2-bromoaniline derivatives.[4] Iodides have been shown to be superior to bromides for this cyclization.[4]

• Sonogashira Coupling: A powerful two-step approach involves the Sonogashira cross-coupling of an o-haloaniline with a terminal alkyne, followed by a cyclization step.[3] This method offers great structural diversity.[3]

• Fischer Indole Synthesis (Buchwald Modification): The classical Fischer indole synthesis can be modernized through a palladium-catalyzed cross-coupling of aryl bromides and hydrazones, expanding the scope of this venerable reaction.[5][6][7]

• C-H Activation: More recent strategies involve palladium-catalyzed C-H activation, providing an atom-economical route to functionalized indoles from readily available anilines and ketones.[8]

Mechanistic Insight: The Palladium Catalytic Cycle

The general mechanism for many palladium-catalyzed indole syntheses involves a sequence of oxidative addition, migratory insertion, and reductive elimination. The specific steps vary depending on the reaction type. Below is a generalized catalytic cycle for a Heck-type intramolecular cyclization.

Caption: Generalized catalytic cycle for a palladium-catalyzed Heck-type indole synthesis.

Performance Comparison of Common Palladium Catalysts

Catalyst/Precatalyst	Ligand	Typical Reaction	Yield Range (%)	Key Advantages
Pd(OAc)₂	PPh₃, BINAP	Sonogashira, Heck	70-95	Readily available, versatile
PdCl₂(PPh₃)₂	-	Sonogashira	65-90	Good for specific couplings
Pd(PPh₃)₄	-	Stille, Suzuki	75-98	Highly active for certain reactions
Pd/C	-	Hydrogenation, Cyclization	50-85	Heterogeneous, easily removed
Pd(dppf)Cl₂	dppf	Buchwald-Hartwig	80-99	Excellent for C-N bond formation

Data synthesized from multiple sources, including[1][3][9]. Yields are representative and can vary significantly with substrate and conditions.

The Rise of Copper: An Economical and Efficient Alternative

Copper catalysis has emerged as a cost-effective and powerful alternative to palladium for indole synthesis.[10] Copper catalysts are particularly effective in promoting C-N and C-C bond formation, often under mild conditions.

Key Copper-Catalyzed Indole Syntheses:

• Ullmann Condensation: A classic method for C-N bond formation, modern protocols often use copper catalysts for the synthesis of N-arylindoles.

• Domino Reactions: Copper catalysts are adept at facilitating domino or cascade reactions, where multiple bonds are formed in a single pot, leading to complex indole derivatives from simple starting materials.[9][11]

• Cyclization of o-Alkynylanilines: Copper(II) catalysts can efficiently cyclize 2-ethynylaniline derivatives to indoles, even in aqueous solvent mixtures.[10]

Experimental Protocol: Copper-Catalyzed Synthesis of 1,2-Disubstituted Indoles

This protocol describes a one-pot synthesis of 1,2-disubstituted indoles from 2-alkynylanilines and aryl iodides.[9]

• To a reaction vessel, add the 2-alkynylaniline (1.0 mmol), aryl iodide (1.2 mmol), CuI (0.1 mmol), and Cs₂CO₃ (2.0 mmol).

• Add dry DMF (5 mL) to the vessel.

• If using a ligand, add 1,10-phenanthroline (0.1 mmol).

• Heat the reaction mixture at the specified temperature (e.g., 110 °C) under an inert atmosphere for the required time (e.g., 12-24 h).

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Workflow for a copper-catalyzed one-pot indole synthesis.

The Midas Touch: Gold Catalysis in Indole Synthesis

Gold catalysts, particularly Au(I) and Au(III) complexes, have gained prominence due to their unique ability to activate alkynes and allenes towards nucleophilic attack.[12] This has led to the development of novel and efficient methods for constructing the indole nucleus.[13][14]

Key Gold-Catalyzed Indole Syntheses:

• Hydroamination/Cyclization: Gold catalysts excel at the intramolecular hydroamination of o-alkynylanilines, providing a direct route to indoles.[1]

• Cascade Reactions: The carbophilic nature of gold catalysts enables elegant cascade reactions, leading to complex polycyclic indole derivatives.[12]

The Green Frontier: Iron Catalysis

Iron, being an earth-abundant and non-toxic metal, represents a sustainable and economical choice for catalysis.[15] Iron-catalyzed reactions are gaining traction as a greener alternative to those employing precious metals.

Key Iron-Catalyzed Indole Syntheses:

• C-H Alkylation: Iron catalysts have been successfully employed for the regioselective C-H alkylation of indoles with unactivated alkenes, offering an atom-economical approach to substituted indoles.[16][17]

• Reductive Cyclizations: Iron can be used in reductive cyclizations, for instance, in the conversion of nitroarenes to indoles.[1]

Beyond Metals: Organocatalysis and Biocatalysis

Organocatalysis: The Power of Small Molecules

Organocatalysis has revolutionized asymmetric synthesis, and its application in indole chemistry is no exception.[18][19][20][21] Chiral small molecules, such as proline and its derivatives, can catalyze the enantioselective functionalization of indoles, particularly in Friedel-Crafts type reactions.[2][22] This approach provides access to optically active indole derivatives, which are of immense importance in drug discovery.[22]

Biocatalysis: Nature's Approach

Harnessing the power of enzymes offers a highly selective and environmentally benign route to indoles. Enzymes like tryptophan synthase and indole-3-glycerol phosphate lyase are involved in the natural biosynthesis of indole.[23] Engineered enzymes and whole-cell systems are being developed for the fermentative production of indole and its derivatives, presenting a promising avenue for sustainable chemical manufacturing.[24][25][26][27]

Conclusion: A Catalyst for Every Need

The synthesis of indoles has been profoundly impacted by advancements in catalysis. From the well-established versatility of palladium to the cost-effectiveness of copper, the unique reactivity of gold, the green credentials of iron, and the precision of organo- and biocatalysts, the modern chemist has an expansive toolkit at their disposal. The choice of catalyst is not merely a matter of precedent but a strategic decision based on factors such as substrate scope, desired functional group tolerance, cost, environmental impact, and the pursuit of stereochemical control. As the demand for novel indole-containing molecules continues to grow, so too will the innovation in catalytic methods for their construction.

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The Bromine Advantage? A Comparative Analysis of 5-Bromo Substituted Indole Phytoalexins in Cancer Cell Proliferation

Introduction: The Quest for Potent Anticancer Agents from Nature's Arsenal

Indole phytoalexins, a class of sulfur-containing natural products derived from cruciferous vegetables, have garnered significant attention in the field of oncology for their promising anticancer and chemopreventive properties.[1][2] These compounds, produced by plants in response to stress, represent a rich scaffold for the development of novel therapeutic agents.[1][2] A key strategy in medicinal chemistry to enhance the biological activity of natural products is halogenation, with bromination being a particularly effective modification. This guide provides an in-depth, objective comparison of the antiproliferative effects of 5-bromo substituted indole phytoalexins against their non-brominated counterparts, supported by experimental data and mechanistic insights. Our analysis is tailored for researchers, scientists, and drug development professionals seeking to understand the structure-activity relationships of these intriguing molecules.

The Rationale for 5-Bromo Substitution: Enhancing Lipophilicity and Target Engagement

The introduction of a bromine atom at the 5-position of the indole ring is a strategic modification intended to modulate the compound's physicochemical properties. Bromine, being a bulky and lipophilic halogen, can enhance the molecule's ability to cross cellular membranes and potentially improve its interaction with hydrophobic pockets within target proteins. This modification has been explored to potentiate the antiproliferative activity of various indole phytoalexin backbones, including brassinin, cyclobrassinin, and spirobrassinin.[2][3]

Comparative Antiproliferative Activity: A Data-Driven Analysis

The true measure of the efficacy of 5-bromo substitution lies in the quantitative assessment of its impact on cancer cell proliferation. The half-maximal inhibitory concentration (IC50), the concentration of a drug that inhibits 50% of cell growth, is a standard metric for this evaluation. The following table summarizes the IC50 values of several 5-bromo substituted indole phytoalexins compared to their parent compounds and the conventional chemotherapeutic agent, cisplatin, across a panel of human cancer cell lines.

Compound	Cell Line	IC50 (µM)	Parent Compound IC50 (µM)	Cisplatin IC50 (µM)	Reference
5-Bromobrassinin	B16-F10 (Melanoma)	Suppressed tumor growth	Not specified in source	Not specified in source	[2]
5-Bromo-1-methoxybrassinin	Jurkat (T-cell leukemia)	>100	>100	1.3	[2]
5-Bromo-1-Boc-brassinin	Jurkat (T-cell leukemia)	39.4	Not specified in source	1.3	[2]
N-[[5-bromo-1-(tert-butoxycarbonyl)indol-3-yl]methyl]-N'-[4-(trifluoromethyl)phenyl]thiourea	Jurkat (T-cell leukemia)	5.1	Not specified in source	Not specified in source	[3]
A 5-bromo-indole derivative ('5'-Br')	HL-60 (Promyelocytic leukemia)	7.13	Not specified in source	Not specified in source	[4]

Analysis of Antiproliferative Data:

The data reveals a nuanced picture of the effect of 5-bromo substitution. While some derivatives, such as the N-substituted thiourea of 5-bromobrassinin, exhibit potent antiproliferative activity with IC50 values in the low micromolar range, others, like 5-bromo-1-methoxybrassinin, show limited efficacy.[2][3] Notably, one study concluded that all their synthesized 5-bromosubstituted analogues of indole phytoalexins exhibited lower or approximately the same activities as the corresponding non-brominated compounds, challenging the universal applicability of bromination as an activity-enhancing strategy.[2] This highlights the importance of considering the overall molecular structure and the specific cancer cell type when evaluating the impact of halogenation.

Mechanisms of Action: Unraveling the Molecular Pathways

The antiproliferative effects of 5-bromo substituted indole phytoalexins are attributed to their ability to modulate key cellular processes, including cell cycle progression, apoptosis, and immune evasion.

Inhibition of Indoleamine 2,3-Dioxygenase (IDO)

A significant mechanism of action for 5-bromobrassinin is the inhibition of indoleamine 2,3-dioxygenase (IDO), an enzyme that plays a crucial role in tumor immune evasion.[2][5] IDO depletes the essential amino acid tryptophan in the tumor microenvironment, which suppresses the activity of tumor-infiltrating T lymphocytes.[5] By inhibiting IDO, 5-bromobrassinin can restore T-cell function and enhance the anti-tumor immune response.[5]

Caption: Inhibition of the IDO pathway by 5-bromobrassinin.

Induction of Apoptosis and Cell Cycle Arrest

Several 5-bromo-indole derivatives have been shown to induce apoptosis (programmed cell death) and cause cell cycle arrest in cancer cells.[4][6] For instance, a 5-bromo-indole derivative was found to induce a dose-dependent increase in apoptotic cells in the HL-60 leukemia cell line, accompanied by the activation of caspase-3, a key executioner enzyme in apoptosis.[4] Furthermore, this compound was observed to arrest the cell cycle at the G0/G1 phase.[7]

Modulation of the PI3K/Akt Signaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a common feature in many cancers.[8][9] While direct evidence for 5-bromo substituted indole phytoalexins is still emerging, their parent compounds, such as brassinin, are known to inhibit the PI3K/Akt/mTOR signaling pathway.[1][2] This inhibition leads to a decrease in the phosphorylation of downstream targets, ultimately resulting in reduced cell proliferation and survival.[1]

Caption: Putative inhibition of the PI3K/Akt pathway by 5-bromo-indole phytoalexins.

Experimental Protocols: A Guide for Reproducible Research

To ensure the validity and reproducibility of findings, standardized experimental protocols are essential. Below are detailed, step-by-step methodologies for key assays used to evaluate the antiproliferative effects of 5-bromo substituted indole phytoalexins.

MTT Cell Proliferation Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Workflow:

Caption: Workflow for the MTT cell proliferation assay.

Detailed Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 5-bromo substituted indole phytoalexin and the corresponding parent compound in culture medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution in PBS to each well.[10]

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.[10]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Detailed Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of the 5-bromo substituted indole phytoalexin for a specified time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add Annexin V-FITC and propidium iodide (PI) to the cell suspension.[12]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V and PI negative; early apoptotic cells are Annexin V positive and PI negative; late apoptotic/necrotic cells are both Annexin V and PI positive.

Cell Cycle Analysis by Flow Cytometry

This assay determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Detailed Protocol:

• Cell Treatment: Treat cells with the 5-bromo substituted indole phytoalexin as described for the apoptosis assay.

• Cell Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing a DNA intercalating dye (e.g., propidium iodide) and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle.

Conclusion and Future Directions

The introduction of a bromine atom at the 5-position of the indole phytoalexin scaffold presents a viable strategy for modulating their antiproliferative activity. However, the effect is not universally enhancing and is highly dependent on the specific molecular context and the cancer cell line being investigated. While some 5-bromo derivatives demonstrate potent anticancer effects through mechanisms such as IDO inhibition and induction of apoptosis, further research is required to fully elucidate their therapeutic potential.

Future studies should focus on:

• Systematic Structure-Activity Relationship (SAR) Studies: A comprehensive analysis of a wider range of 5-bromo substituted indole phytoalexins is needed to establish clear SARs.

• In Vivo Efficacy Studies: Promising compounds should be evaluated in preclinical animal models to assess their in vivo efficacy, bioavailability, and toxicity.

• Target Deconvolution: Identifying the specific molecular targets of the most potent 5-bromo derivatives will be crucial for understanding their mechanism of action and for rational drug design.

By continuing to explore the chemical space of indole phytoalexins, researchers can unlock the full potential of these natural products in the fight against cancer.

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A Senior Application Scientist's Guide to Assessing the Purity of Synthesized 5-Bromo-1,3-dimethyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities, particularly those destined for biological evaluation, the purity of the final compound is not merely a quality metric; it is a cornerstone of reliable and reproducible scientific data. 5-Bromo-1,3-dimethyl-1H-indole, a halogenated indole derivative, serves as a valuable building block in medicinal chemistry. Impurities, even in trace amounts, can lead to misleading biological results, side reactions in subsequent synthetic steps, and complications in regulatory filings.[1][2] This guide provides a comparative overview of common analytical techniques for assessing the purity of synthesized 5-Bromo-1,3-dimethyl-1H-indole, offering insights into the rationale behind method selection and data interpretation.

The Importance of Purity in Drug Discovery

The journey from a synthesized molecule to a potential drug candidate is paved with rigorous testing. The presence of impurities can have profound consequences, including:

• Altered Pharmacological Profiles: An impurity could be more biologically active than the target compound, leading to an overestimation of efficacy or unexpected toxicity.

• Reduced Yields and Side Reactions: Impurities from one synthetic step can interfere with subsequent reactions, leading to lower yields and the formation of new, undesired byproducts.[1]

• Regulatory Hurdles: Regulatory bodies like the FDA and EMA have stringent requirements for the characterization and control of impurities in active pharmaceutical ingredients (APIs) and their intermediates.[3][4]

Therefore, a multi-faceted analytical approach is crucial to ensure the purity of compounds like 5-Bromo-1,3-dimethyl-1H-indole meets the high standards required for further development, with a purity of >95% often being the benchmark for biologically tested compounds.[5]

Potential Impurities in the Synthesis of 5-Bromo-1,3-dimethyl-1H-indole

Understanding the potential impurities that can arise during the synthesis of 5-Bromo-1,3-dimethyl-1H-indole is the first step in selecting the appropriate analytical methods for their detection. Common synthetic routes to substituted indoles can introduce several types of impurities:

• Unreacted Starting Materials: Incomplete reactions can leave residual starting materials in the final product.

• Regioisomers: Bromination of the indole ring can potentially occur at other positions, leading to isomeric impurities.

• Over-brominated Products: The reaction may not stop at mono-bromination, resulting in di- or poly-brominated indoles.[6]

• Dehalogenated Products: Side reactions, particularly during purification or subsequent steps, can lead to the loss of the bromine atom.[7]

• Oxidation Products: Indoles can be susceptible to oxidation, leading to the formation of oxindoles or other degradation products.[6]

The ability to identify and quantify these potential impurities is a key consideration when choosing an analytical technique.

A Comparative Analysis of Purity Assessment Techniques

No single analytical technique is universally superior; the choice depends on the specific requirements of the analysis, including the need for qualitative or quantitative data, the expected impurities, and available resources. We will explore four commonly employed techniques: Thin-Layer Chromatography (TLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Performance Liquid Chromatography (HPLC), and Gas Chromatography-Mass Spectrometry (GC-MS).

Thin-Layer Chromatography (TLC): The Rapid Qualitative Check

Thin-Layer Chromatography is an indispensable tool in the synthetic organic chemistry lab for its speed and simplicity.[8][9][10] It provides a quick snapshot of the purity of a sample and is excellent for monitoring the progress of a reaction.[8]

The Causality Behind the Choice: TLC separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or mixture of solvents).[9][11] The polarity of the compound, the stationary phase, and the mobile phase determines the retention factor (Rf), which is the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[11] A pure compound should ideally appear as a single spot on the TLC plate.[9][11]

Experimental Protocol: TLC Analysis of 5-Bromo-1,3-dimethyl-1H-indole

• Plate Preparation: Using a pencil, gently draw a baseline about 1 cm from the bottom of a silica gel TLC plate. Mark lanes for the starting material, the reaction mixture/final product, and a "co-spot" where both are applied.[8][9]

• Spotting: Dissolve small amounts of your starting material and the synthesized 5-Bromo-1,3-dimethyl-1H-indole in a volatile solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, spot each sample onto its designated lane on the baseline. For the co-spot lane, apply both the starting material and the product spot at the same point.

• Development: Place the TLC plate in a developing chamber containing a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate). The solvent level should be below the baseline. Cover the chamber to allow the solvent to ascend the plate by capillary action.

• Visualization: Once the solvent front is near the top of the plate, remove it and mark the solvent front with a pencil. Visualize the spots under UV light (as indoles are typically UV-active).[11] Circle the visible spots with a pencil.

• Interpretation: A pure product will show a single spot with a distinct Rf value. The presence of multiple spots indicates impurities.[11] The co-spot helps to confirm if any of the impurities have the same Rf as the starting material.

Caption: Workflow for purity assessment by TLC.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: The Absolute Purity Determiner

While ¹H NMR is routinely used for structural elucidation, its quantitative application (qNMR) is a powerful method for determining the absolute purity of a sample without the need for a reference standard of the analyte itself.[5][12][13]

The Causality Behind the Choice: The area of a resonance signal in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[14] By integrating the signals of the target compound and comparing them to the integral of a known amount of an internal standard with a certified purity, the absolute purity of the analyte can be calculated.[15][16] qNMR is non-destructive and can often identify the impurities present.[5][12]

Experimental Protocol: qNMR Purity Assessment of 5-Bromo-1,3-dimethyl-1H-indole

• Sample Preparation: Accurately weigh a specific amount of the synthesized 5-Bromo-1,3-dimethyl-1H-indole and a suitable internal standard (e.g., maleic anhydride or 1,3,5-trimethoxybenzene) into an NMR tube. The standard should have a known purity and signals that do not overlap with the analyte signals.

• Solvent Addition: Add a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to the NMR tube and ensure complete dissolution.

• NMR Data Acquisition: Acquire the ¹H NMR spectrum using appropriate parameters for quantitative analysis. This includes a sufficient relaxation delay (D1) to allow for complete relaxation of all protons between scans.

• Data Processing: Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

• Integration: Integrate a well-resolved signal of the analyte and a signal from the internal standard.

• Purity Calculation: Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / W_analyte) * (W_std / MW_std) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the standard

Caption: Workflow for quantitative NMR (qNMR) analysis.

High-Performance Liquid Chromatography (HPLC): The Versatile Separator

HPLC is a cornerstone of purity analysis in the pharmaceutical industry, offering high resolution and sensitivity for separating and quantifying components in a mixture.[17][18] For indole derivatives, reversed-phase HPLC is commonly employed.[19][20]

The Causality Behind the Choice: HPLC separates compounds based on their partitioning between a stationary phase (commonly a C18-modified silica) and a liquid mobile phase.[19] By varying the composition of the mobile phase (gradient elution), a wide range of compounds with different polarities can be separated.[17] A UV detector is typically used for indole-containing compounds due to their strong UV absorbance.[19] The area of a peak in the chromatogram is proportional to the concentration of the corresponding compound.

Experimental Protocol: HPLC Purity Analysis of 5-Bromo-1,3-dimethyl-1H-indole

• Sample Preparation: Prepare a stock solution of the synthesized product in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration.

• Method Development: Develop a suitable HPLC method. A good starting point for a reversed-phase C18 column would be a gradient elution with a mobile phase consisting of water (often with a small amount of acid like formic or trifluoroacetic acid) and acetonitrile.[19][21]

• Injection: Inject a known volume of the sample solution into the HPLC system.

• Data Acquisition: Run the sample through the column and detect the eluting compounds using a UV detector at an appropriate wavelength (e.g., 280 nm for indoles).[19]

• Data Analysis: Integrate the peaks in the resulting chromatogram. The purity is typically expressed as the area percentage of the main peak relative to the total area of all peaks.

Caption: Workflow for purity assessment by HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS): The Volatile Compound Identifier

For compounds that are thermally stable and volatile, GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the identification power of mass spectrometry.[22][23] Halogenated compounds like 5-Bromo-1,3-dimethyl-1H-indole are often amenable to GC-MS analysis.[24]

The Causality Behind the Choice: In GC, the sample is vaporized and separated in a capillary column based on its boiling point and interaction with the stationary phase. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a molecular fingerprint that can be used to identify the compound and its impurities.

Experimental Protocol: GC-MS Analysis of 5-Bromo-1,3-dimethyl-1H-indole

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject a small volume of the sample into the heated injection port of the GC.

• Separation: The sample is carried by an inert gas (e.g., helium) through a capillary column. A temperature gradient is typically used to elute compounds with different boiling points at different times.

• Detection and Analysis: As compounds elute from the column, they are detected by the mass spectrometer. The total ion chromatogram (TIC) shows the separated peaks, and the mass spectrum of each peak can be analyzed to identify the compound.

• Purity Assessment: The purity can be estimated by the relative area of the main peak in the TIC.

Caption: Workflow for purity assessment by GC-MS.

Comparison of Purity Assessment Techniques

Feature	Thin-Layer Chromatography (TLC)	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Differential partitioning between stationary and mobile phases	Proportionality of signal area to the number of nuclei	Differential partitioning between stationary and liquid mobile phases	Separation by boiling point and interaction with stationary phase, detection by mass
Data Output	Rf value, number of spots	Chemical shifts, coupling constants, integrals	Retention time, peak area	Retention time, mass spectrum
Purity Assessment	Qualitative (number of spots)	Absolute quantitative (with internal standard)	Quantitative (area percent)	Semi-quantitative (area percent), qualitative identification
Strengths	Fast, simple, inexpensive, good for reaction monitoring.[8][10]	Provides structural information, non-destructive, absolute quantification.[5][12][13]	High resolution, high sensitivity, widely applicable.[17][18]	Excellent for volatile compounds, provides structural information from fragmentation.[23]
Limitations	Low resolution, not quantitative.	Lower sensitivity than HPLC, requires pure internal standard.	Requires method development, may not detect non-UV active impurities.	Not suitable for non-volatile or thermally labile compounds.
Best For	Quick checks of reaction progress and crude product purity.	Definitive purity determination and structural confirmation.	Routine quality control and analysis of complex mixtures.	Analysis of volatile mixtures and identification of unknown impurities.

Conclusion: A Holistic Approach to Purity Assessment

Ensuring the purity of synthesized 5-Bromo-1,3-dimethyl-1H-indole is paramount for its successful application in research and drug development. A comprehensive purity assessment strategy should not rely on a single technique but rather employ a combination of orthogonal methods. A typical workflow might involve using TLC for rapid in-process checks, followed by HPLC for routine quantitative analysis, and qNMR for definitive absolute purity determination and structural confirmation. GC-MS can be a valuable tool for identifying volatile impurities. By understanding the strengths and limitations of each technique and applying them judiciously, researchers can have high confidence in the quality of their synthesized compounds, paving the way for reliable and impactful scientific discoveries.

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A Comparative Guide to the Cytotoxicity of Brominated Indole Compounds on Cancer Cell Lines

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with significant biological activities.[1][2] Among these, brominated indoles, often of marine origin, have emerged as a particularly promising class of anticancer agents.[3][4] The introduction of bromine atoms can significantly modulate the physicochemical properties of the indole ring, enhancing lipophilicity and altering electronic characteristics, which often translates to increased cytotoxic potency and selectivity against cancer cells.[4][5] This guide provides a comprehensive comparison of the cytotoxic effects of various brominated indole compounds on different cancer cell lines, supported by experimental data and mechanistic insights to aid researchers in drug discovery and development.

Comparative Cytotoxicity of Brominated Indole Compounds

The cytotoxic potential of brominated indoles has been evaluated against a wide array of cancer cell lines. The half-maximal inhibitory concentration (IC50), a key metric of cytotoxic potency, varies significantly depending on the specific compound, the cancer cell line, and the experimental conditions. Below is a summary of reported IC50 values for several prominent brominated indole compounds.

Compound	Cancer Cell Line	IC50 (µM)	Reference
6-Bromoisatin	HT29 (Colon)	~100	[6][7]
Caco-2 (Colon)	~100	[7]
Tyrindoleninone	HT29 (Colon)	390	[6][7]
Caco-2 (Colon)	98	[1][7]
Aplicyanin B (N-acetylated)	HT-29 (Colon)	0.33	[3]
A549 (Lung)	0.63	[3]
MDA-MB-231 (Breast)	0.41	[3]
Aplicyanin D (N-acetylated)	HT-29 (Colon)	0.39	[3]
A549 (Lung)	0.66	[3]
MDA-MB-231 (Breast)	0.42	[3]
Aplicyanin F (N-acetylated)	HT-29 (Colon)	0.47	[3]
A549 (Lung)	1.31	[3]
MDA-MB-231 (Breast)	0.81	[3]
Fascaplysin Derivative (7-phenyl)	C6 (Glioma)	Not specified, but effective	[8]
Fascaplysin Derivative (3-bromo)	C6 (Glioma)	Not specified, but effective	[8]
5-Bromo-substituted bis-indole (9g)	MDA-MB-231 (Breast)	2.85	[9]
5-Bromo-substituted bis-indole (9h)	MDA-MB-231 (Breast)	2.29	[9]
3-(2-Bromoethyl)-indole (BEI-9)	SW480 (Colon)	12.5	[10]
HCT116 (Colon)	5	[10]
Indole derivative (10b)	A549 (Lung)	0.12	[11]
K562 (Leukemia)	0.01	[11]

Mechanisms of Action: Inducing Cancer Cell Death

Brominated indoles exert their cytotoxic effects through a variety of mechanisms, primarily by inducing programmed cell death (apoptosis) and causing cell cycle arrest.

Induction of Apoptosis

A common mechanism of action for many brominated indoles is the induction of apoptosis. For instance, 6-bromoisatin has been shown to induce apoptosis in colorectal cancer cell lines by activating caspases 3 and 7.[6][12] At lower concentrations, this compound triggers the apoptotic pathway, while at higher concentrations, it may lead to necrosis.[12] Similarly, tyrindoleninone also induces apoptosis through the activation of caspase 3/7 in HT29 cells.[6][7] Some fascaplysin derivatives have also been reported to induce apoptosis in glioma cells.[8]

Cell Cycle Arrest

In addition to apoptosis, several brominated indoles can halt the proliferation of cancer cells by arresting the cell cycle at specific checkpoints. 6-bromoisatin, for example, has been observed to cause cell cycle arrest at the G2/M phase in HT29 cells.[6][12] This prevents the cells from entering mitosis and ultimately leads to cell death.

Inhibition of Key Signaling Pathways

The cytotoxic effects of brominated indoles are often linked to their ability to modulate critical intracellular signaling pathways that regulate cell survival and proliferation.

• ERK Pathway: Some halogenated isatins, including 6-bromoisatin, are thought to induce apoptosis by inhibiting the extracellular signal-regulated protein kinase (ERK) signaling pathway.[12] The suppression of ERK activity can disrupt cell growth and promote apoptosis.[12]

• NF-κB Pathway: The transcription factor NF-κB plays a crucial role in cancer cell survival and proliferation. The compound 3-(2-bromoethyl)-indole (BEI-9) has been shown to inhibit NF-κB activation, contributing to its anticancer effects.[10]

Below is a diagram illustrating the proposed mechanism of apoptosis induction by 6-bromoisatin through the inhibition of the ERK signaling pathway.

Caption: Inhibition of the ERK pathway by 6-bromoisatin, leading to apoptosis.

Experimental Protocols: Assessing Cytotoxicity

The evaluation of the cytotoxic activity of brominated indole compounds is typically performed using a variety of in vitro assays. The MTT assay is a widely used colorimetric method to assess cell viability.

MTT Assay Protocol for Cytotoxicity Assessment

This protocol provides a general framework for determining the IC50 value of a test compound.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the brominated indole compound in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with the solvent used to dissolve the compound) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 24-72 hours, depending on the cell line and the compound's expected mechanism of action.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium containing MTT and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using a suitable software.

The following diagram illustrates the general workflow for assessing the cytotoxicity of brominated indole compounds.

Caption: General workflow for determining the cytotoxicity of indole derivatives.[13]

Conclusion

Brominated indole compounds represent a rich source of potential anticancer agents with diverse chemical structures and mechanisms of action. Compounds like 6-bromoisatin, tyrindoleninone, and various synthetic derivatives have demonstrated significant cytotoxicity against a range of cancer cell lines, often through the induction of apoptosis and cell cycle arrest. The modulation of key signaling pathways, such as the ERK and NF-κB pathways, appears to be a central theme in their mode of action. Further research into the structure-activity relationships and the specific molecular targets of these compounds will be crucial for the development of novel and effective cancer therapies. This guide provides a foundational understanding for researchers and drug development professionals to navigate the promising landscape of brominated indoles in oncology.

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A Comparative Guide to the Structure-Activity Relationship of 5-Bromoindole Derivatives in Kinase Inhibition

Introduction: The Strategic Importance of the 5-Bromoindole Scaffold in Kinase Inhibitor Design

Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1][2] This has made them one of the most important classes of therapeutic targets in modern drug discovery.[2] The indole backbone is a privileged heterocyclic motif frequently found in compounds with significant pharmacological effects, including anticancer and anti-HIV activities.[3][4][5] Its versatility allows for diverse chemical modifications to optimize binding affinity, selectivity, and pharmacokinetic properties.

This guide focuses on a specific, yet highly potent, subclass: 5-bromoindole derivatives . The introduction of a bromine atom at the 5-position of the indole ring is not a trivial modification. This halogen atom can profoundly influence the molecule's electronic properties and engage in halogen bonding, a non-covalent interaction that can significantly enhance binding affinity to the kinase active site.[6] Recent studies have demonstrated that this scaffold is a promising starting point for developing potent inhibitors against several key oncogenic kinases, including Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and Src kinase.[3][7][8][9]

This document provides an in-depth analysis of the structure-activity relationships (SAR) of these derivatives, objectively compares their performance against different kinase targets using published experimental data, and details the robust methodologies required to validate their activity.

Core Structure-Activity Relationship (SAR) Analysis

The inhibitory potency and selectivity of 5-bromoindole derivatives are dictated by the nature and position of various substituents on the indole core. The following analysis dissects the key structural modifications and their impact on kinase inhibition.

The Crucial Role of the 5-Bromo Substituent

The bromine atom at the C5 position is a key anchor for activity. Studies comparing N-benzyl-indole derivatives with their 5-bromo counterparts revealed that the presence of bromine consistently enhances potency against targets like the pp60c-Src tyrosine kinase.[7] This enhancement can be attributed to several factors:

• Increased Lipophilicity: The bromo group increases the overall lipophilicity of the molecule, which can improve its ability to cross cell membranes and access the ATP-binding pocket of the kinase, a region that often has hydrophobic characteristics.

• Halogen Bonding: The bromine atom can act as a halogen bond donor, forming favorable interactions with electron-rich atoms (like oxygen or nitrogen) in the amino acid residues of the kinase's active site. This provides an additional anchor point, increasing binding affinity.

• Modulation of Electronic Properties: The electron-withdrawing nature of bromine influences the electron density of the indole ring system, which can affect key interactions with the target protein.

Impact of Substitutions at the C2 Position

The C2 position of the 5-bromoindole ring is a common site for introducing side chains that can be tailored to target specific kinases.

• Carboxylic Acid Derivatives: A series of 5-bromoindole-2-carboxylic acid derivatives have been synthesized and shown to be effective EGFR inhibitors.[3][4] The carboxylic acid group can be further modified into esters, amides, or hydrazones.

• Hydrazone Linkages: Introducing a hydrazone linkage at the C2 position has proven effective for targeting VEGFR-2.[5][8] The general structure involves a 5-bromo-1H-indole-2-carbohydrazide moiety linked to various aryl or heteroaryl fragments. SAR studies on these compounds revealed that the nature of the appended aryl group is critical for activity. For instance, a 4-(dimethylamino)benzylidene group resulted in the most potent compound against HepG2 hepatocellular carcinoma cells.[5][8] This suggests the dimethylamino group may be forming crucial hydrogen bonds or electrostatic interactions within the VEGFR-2 active site.

Influence of Substitutions at the C3 and N1 Positions

Modifications at the C3 and N1 positions also play a significant role in defining the activity and selectivity profile.

• C3 Position: In studies targeting pp60c-Src, derivatives were synthesized with N-benzyl-indole-3-imine and the corresponding amine. The amine derivatives were found to be consistently more active than the imines, likely due to the increased flexibility of the amine linker and its ability to form more favorable hydrogen bonds.[7]

• N1 Position (Indole Nitrogen): The indole nitrogen is often left unsubstituted (as -NH), allowing it to act as a hydrogen bond donor. This interaction is frequently observed in co-crystal structures of indole-based inhibitors, where the NH group forms a hydrogen bond with the "hinge region" of the kinase, a critical interaction for ATP-competitive inhibitors.

The following diagram illustrates the key positions on the 5-bromoindole scaffold that are critical for modulating kinase inhibitory activity.

Caption: Key SAR points on the 5-bromoindole scaffold.

Comparative Performance Against Key Kinase Targets

The true value of a chemical scaffold lies in its ability to be adapted to inhibit different targets with high potency and selectivity. The 5-bromoindole framework has demonstrated promise against several critical cancer-related kinases.

Compound Series/ID	Target Kinase	Key Structural Features	IC50 / Activity	Reference Cell Lines	Source
5-bromo-N'-(4-(dimethylamino)benzylidene)-1H-indole-2-carbohydrazide (5BDBIC)	VEGFR-2	C2-carbohydrazide linked to a 4-(dimethylamino)benzylidene moiety.	14.3 µM	HepG2 (Hepatocellular Carcinoma)	[5][8]
Compound 3a (a 5-bromoindole-2-carboxylic acid derivative)	EGFR	C2-carboxylic acid derivative with a carbothioamide moiety.	Most potent of its series; led to cell cycle arrest and apoptosis.	HepG2, A549 (Lung), MCF-7 (Breast)	[3][4]
N-benzyl-5-bromoindole amine congeners (6f–6j)	pp60c-Src	C3-amine linker with N-benzyl substitution.	Exhibited 20–40% inhibition at low doses, showing enhanced potency over non-brominated analogs.	N/A (Enzymatic Assay)	[7]

Note: Direct comparison of IC50 values across different studies should be done with caution due to variations in assay conditions.

Experimental Methodologies: A Guide to Validation

The trustworthiness of any SAR study hinges on the robustness of its experimental protocols. As a self-validating system, each step must be designed to ensure reproducibility and accuracy.

Workflow for Evaluating 5-Bromoindole Kinase Inhibitors

The process of identifying and validating a novel kinase inhibitor follows a logical, multi-step workflow. This begins with chemical synthesis, moves to initial enzymatic screening, and culminates in cell-based assays to confirm biological effects.

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Safety & Regulatory Compliance

Navigating the Disposal of 5-Bromo-1,3-dimethyl-1H-indole: A Guide for Laboratory Professionals

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper disposal of specialized compounds like 5-Bromo-1,3-dimethyl-1H-indole is a critical, yet often overlooked, aspect of laboratory management that underpins personnel safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of this halogenated indole derivative, moving beyond mere instruction to explain the rationale behind each procedural choice.

Hazard Identification and Risk Assessment: Understanding the Compound

Based on data from analogous compounds, 5-Bromo-1,3-dimethyl-1H-indole should be handled as a substance that is:

• An irritant to the skin, eyes, and respiratory tract.[1][2]

• Potentially harmful if swallowed or inhaled.[3][4]

The addition of the two methyl groups on the indole ring and nitrogen does not fundamentally alter these core hazards. Therefore, a cautious and conservative approach to handling and disposal is warranted.

Table 1: Inferred Hazard Profile of 5-Bromo-1,3-dimethyl-1H-indole

Hazard Classification	Description	Primary Exposure Routes
Acute Toxicity (Oral)	Harmful if swallowed.[3][4]	Ingestion
Skin Corrosion/Irritation	Causes skin irritation.[1][2]	Dermal contact
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]	Ocular contact
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[1][2]	Inhalation

Given its classification as a halogenated organic compound, it is imperative to segregate this waste stream from non-halogenated materials to ensure proper disposal and to prevent the formation of hazardous byproducts during waste treatment.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 5-Bromo-1,3-dimethyl-1H-indole in any capacity, including preparation for disposal, the appropriate personal protective equipment must be worn.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes or fine dust particles.

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Always inspect gloves for tears or punctures before use.

• Protective Clothing: A standard laboratory coat should be worn to protect against skin contact.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate particulate filter is essential. All handling of the solid material should ideally be performed in a certified chemical fume hood to minimize inhalation exposure.

Accidental Spill Response Protocol

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Alert: Immediately notify all personnel in the vicinity and evacuate the immediate area if the spill is substantial.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: For solid spills, carefully sweep up the material, avoiding dust generation. For liquid spills (if dissolved in a solvent), absorb with an inert, non-combustible material like vermiculite or sand.[5]

• Collect and Label: Place all contaminated materials into a clearly labeled, sealed container for hazardous waste.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Protocol for 5-Bromo-1,3-dimethyl-1H-indole

The guiding principle for the disposal of this compound is to treat it as a halogenated organic waste . On-site treatment or neutralization is not recommended. The focus must be on safe collection, segregation, and transfer to a licensed and certified hazardous waste disposal facility.

Step 1: Waste Segregation Collect all waste containing 5-Bromo-1,3-dimethyl-1H-indole, including contaminated consumables (e.g., weighing paper, pipette tips, gloves), surplus material, and reaction residues, in a dedicated hazardous waste container.

Causality: Halogenated and non-halogenated waste streams are treated differently. Mixing them can interfere with the disposal process, particularly for solvent recycling, and may lead to regulatory non-compliance.

Step 2: Container Selection and Management Use a container that is:

• Compatible: Made of a material that will not react with the chemical (e.g., high-density polyethylene or glass).

• Sealable: The container must have a secure, tight-fitting lid to prevent leaks or the release of vapors. Keep the container closed at all times except when adding waste.

• In Good Condition: Free from cracks, rust, or other damage.

Step 3: Labeling The waste container must be clearly and accurately labeled. The label should include:

• The words "Hazardous Waste."

• The full chemical name: "5-Bromo-1,3-dimethyl-1H-indole."

• If in solution, list the solvent(s) as well.

• An indication of the hazards (e.g., "Irritant," "Toxic").

Causality: Proper labeling is a regulatory requirement and is crucial for the safety of all personnel who may handle the container, from laboratory staff to waste disposal technicians. It ensures that the waste is managed and treated appropriately.

Step 4: Storage Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be:

• Secure: To prevent unauthorized access.

• Ventilated: To prevent the buildup of any potential vapors.

• Away from incompatible materials: Particularly strong oxidizing agents, with which indole derivatives may react violently.[6][7]

Step 5: Professional Disposal Arrange for the pickup and disposal of the waste through your institution's EHS department or a licensed professional waste disposal company.[8] The most common and environmentally sound method for destroying halogenated organic compounds is high-temperature incineration in a facility equipped with scrubbers to neutralize acidic gases (such as hydrogen bromide) that are produced.[8]

Under no circumstances should 5-Bromo-1,3-dimethyl-1H-indole or its solutions be disposed of down the drain or in regular trash.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 5-Bromo-1,3-dimethyl-1H-indole.

Caption: Disposal workflow for 5-Bromo-1,3-dimethyl-1H-indole.

By adhering to these procedures, you contribute to a culture of safety and responsibility, ensuring that your groundbreaking research does not come at the cost of personal or environmental well-being.

References

• PubChem. (n.d.). (R)-5-Bromo-3-(1-methyl-2-pyrrolidinyl methyl)-1H-indole. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromoindole. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 5-Bromoindole. Retrieved from [Link]

• oxfordlabchem.com. (n.d.). Material Safety Data Sheet: 5-BROMO INDOLE 97% (For Synthesis). Retrieved from [Link]

• West, L. M., et al. (2013). Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines. Marine Drugs, 11(10), 3888–3903.

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Navigating the Safe Handling of 5-Bromo-1,3-dimethyl-1H-indole: A Comprehensive Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, the introduction of novel compounds into a workflow necessitates a rigorous and proactive approach to safety. This guide provides essential, immediate safety and logistical information for handling 5-Bromo-1,3-dimethyl-1H-indole. While specific safety data for this dimethylated indole is not widely available, its structural similarity to 5-Bromoindole allows for the extrapolation of critical safety protocols. This document is structured to provide a deep, technically-grounded understanding of the necessary personal protective equipment (PPE), operational plans, and disposal procedures, ensuring both personal safety and regulatory compliance.

Hazard Identification and Risk Assessment: Understanding the Adversary

Based on the data for the parent compound, 5-Bromoindole, it is prudent to assume that 5-Bromo-1,3-dimethyl-1H-indole presents similar hazards. The primary concerns are irritation to the skin, eyes, and respiratory system.[1][2] In the event of a fire, hazardous decomposition products such as carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas may be released.[1][3] Therefore, a comprehensive PPE strategy is not merely a recommendation but a mandatory component of the experimental design.

Table 1: Presumed Hazard Profile of 5-Bromo-1,3-dimethyl-1H-indole

Hazard Type	Description	Primary Routes of Exposure
Acute Health Effects	May cause skin, eye, and respiratory tract irritation.[1][2]	Inhalation, Skin Contact, Eye Contact, Ingestion
Chronic Health Effects	No specific long-term effects are documented for the parent compound, but exposure should always be minimized.[2]	Repeated or prolonged exposure
Fire and Explosion	The parent compound is combustible.[2]	Heat, sources of ignition
Hazardous Combustion Products	Carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[1][3]	In the event of fire
Reactivity	Incompatible with strong oxidizing agents and strong acids.[2][4]	Contact with incompatible materials

The Core of Protection: A Multi-Layered PPE Strategy

A systematic approach to PPE is critical to mitigate the risks associated with handling 5-Bromo-1,3-dimethyl-1H-indole. The following recommendations are based on a risk assessment that considers the potential for splashes, aerosolization of dust, and accidental skin contact.

Eye and Face Protection: The First Line of Defense

Recommendation: Always wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) standards.[1] In situations where there is a higher risk of splashing, such as when handling bulk quantities or solutions, a face shield should be worn in addition to safety glasses.[5]

The Rationale: The delicate tissues of the eyes are particularly susceptible to irritants. Safety glasses with side-shields provide a crucial barrier against accidental splashes and airborne particles. A face shield offers a broader area of protection for the entire face.

Skin Protection: An Impermeable Barrier

Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable choice for incidental contact.[5][6] For prolonged contact or when handling larger quantities, butyl rubber gloves may offer enhanced protection against a wider range of chemicals.[7] It is imperative to inspect gloves for any signs of degradation or perforation before each use.[1] Proper glove removal technique (without touching the outer surface) is essential to prevent skin contamination.[1]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[5] For tasks with a higher risk of splashes or spills, an impervious apron should be worn over the lab coat.

Respiratory Protection: Guarding Against Inhalation Hazards

Recommendation: Use of 5-Bromo-1,3-dimethyl-1H-indole should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of dust or aerosols.[1][3] If a fume hood is not available or if there is a potential for dust generation during weighing or transfer, a NIOSH/MSHA-approved respirator with a dust filter (such as an N95) is recommended.[5]

The Rationale: The fine particles of solid chemicals can easily become airborne and be inhaled, leading to respiratory tract irritation.[1] Engineering controls like a fume hood are the primary means of mitigating this risk. When these are insufficient, personal respiratory protection becomes essential.

Operational Plan: A Step-by-Step Guide to Safe Handling

A structured workflow is paramount to ensuring safety and reproducibility. The following protocol outlines the key steps for safely handling 5-Bromo-1,3-dimethyl-1H-indole.

Caption: A workflow for the safe handling of 5-Bromo-1,3-dimethyl-1H-indole.

Experimental Protocol:

• Preparation:

  • Before entering the laboratory, ensure you are wearing appropriate personal clothing (long pants, closed-toe shoes).

  • Don the required PPE in the correct order: lab coat, then safety glasses with side-shields, and finally, chemical-resistant gloves.

  • Review the safety data sheet (SDS) for 5-Bromoindole and the experimental protocol in a designated area away from active chemical handling.

• Handling (within a certified chemical fume hood):

  • When weighing the solid compound, use anti-static weigh paper or a weighing boat to prevent dispersal of dust.

  • When preparing solutions, always add the solid 5-Bromo-1,3-dimethyl-1H-indole to the solvent slowly.

  • Keep all containers with the compound closed when not in use.

• Cleanup and Disposal:

  • Decontaminate all glassware and work surfaces that have come into contact with the chemical.

  • Segregate all waste containing 5-Bromo-1,3-dimethyl-1H-indole into a clearly labeled "Hazardous Halogenated Organic Waste" container.[8]

  • Doff PPE in the reverse order of donning, being careful to avoid contaminating your skin. Dispose of contaminated gloves as hazardous waste.[1]

  • Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory.[1]

Spill Management and Disposal Plan: Containing and Eliminating the Hazard

Accidents can happen, and a well-defined spill response and disposal plan is crucial.

Accidental Spill Response

In the event of a spill, follow these steps:

• Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate the immediate area. Ensure adequate ventilation.[5]

• Control Ignition Sources: Remove all sources of ignition from the area.[5]

• Contain the Spill: For solid spills, carefully sweep or shovel the material into a suitable, labeled hazardous waste container, avoiding the generation of dust.[1][2] For liquid spills or solutions, absorb the spill with an inert material like vermiculite or sand.[2]

• Decontaminate: Once the bulk of the material is removed, decontaminate the spill surface.[2]

• Package for Disposal: Place all contaminated materials into a suitable, labeled hazardous waste container.[5]

Disposal Plan

Chemical waste containing 5-Bromo-1,3-dimethyl-1H-indole must be managed according to institutional and regulatory guidelines.

• Waste Segregation: It is critical to collect waste containing this halogenated organic compound separately from non-halogenated waste.[8]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list "5-Bromo-1,3-dimethyl-1H-indole" as a component.[8]

• Storage: Store the sealed waste container in a designated, secure secondary containment area away from incompatible materials while awaiting pickup.[2]

• Professional Disposal: Arrange for disposal through a licensed professional waste disposal company.[2][8] Do not dispose of this chemical down the drain or in regular trash.[2][5] A common method of disposal for halogenated organic compounds is incineration in a chemical incinerator equipped with a scrubber.[8]

By adhering to these rigorous safety protocols, researchers can confidently and safely incorporate 5-Bromo-1,3-dimethyl-1H-indole into their workflows, fostering a culture of safety and scientific excellence.

References

• 5-Bromo-7-Azaindole Safety Data Sheet Jubilant Ingrevia Limited. Available at: [Link]

• OSHA Glove Selection Chart - Environmental Health and Safety. Available at: [Link]

• Personal Protective Equipment Selection Guide. Available at: [Link]

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